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  • Product: 2-Methoxy-2,3-dimethylbutane
  • CAS: 26356-10-5

Core Science & Biosynthesis

Foundational

2-Methoxy-2,3-dimethylbutane chemical properties

An In-depth Technical Guide to the Chemical Properties of 2-Methoxy-2,3-dimethylbutane For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of th...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to the Chemical Properties of 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 2-Methoxy-2,3-dimethylbutane (CAS No. 26356-10-5). Due to the limited availability of direct experimental data for this specific ether, this document combines available information with data from closely related structural analogs to offer a thorough profile. The guide covers its physical and chemical properties, a plausible synthetic route with a detailed experimental protocol, and essential safety information. All quantitative data is summarized in structured tables for clarity and comparative analysis.

Introduction

2-Methoxy-2,3-dimethylbutane is a tertiary ether with the molecular formula C₇H₁₆O.[1][2] Its structure, featuring a methoxy (B1213986) group on a sterically hindered tertiary carbon, suggests chemical properties that are of interest in various research and development applications, including its potential use as a solvent or an intermediate in organic synthesis. This guide aims to consolidate the known and extrapolated data for this compound to serve as a valuable resource for scientific professionals.

Chemical and Physical Properties

While specific experimentally determined properties for 2-Methoxy-2,3-dimethylbutane are not widely published, the following table summarizes its known identifiers and computed properties.[1][2] For context, experimental data for the closely related and structurally similar compound, 2,3-dimethylbutane (B166060), is also provided.[3][4] The properties of ethers are generally characterized by their moderate polarity, relatively low boiling points compared to alcohols of similar molecular weight, and their ability to act as hydrogen bond acceptors.[5][6][7]

Property2-Methoxy-2,3-dimethylbutane2,3-Dimethylbutane (for comparison)
CAS Number 26356-10-5[1][2]79-29-8[3]
Molecular Formula C₇H₁₆O[1][2]C₆H₁₄[3]
Molecular Weight 116.20 g/mol [2]86.18 g/mol [4]
Boiling Point Data not available57.9 °C[3]
Melting Point Data not available-129 °C[8]
Density Data not available0.662 g/mL at 25 °C[8]
Refractive Index Data not availablen20/D 1.375[8]
Solubility Expected to be sparingly soluble in water.[5][6]Insoluble in water.[3]

Synthesis of 2-Methoxy-2,3-dimethylbutane

A plausible and documented synthetic route for 2-Methoxy-2,3-dimethylbutane is the acid-catalyzed addition of methanol (B129727) to 2,3-dimethylbutene or its isomer, tetramethylethylene.[9]

Experimental Protocol: Acid-Catalyzed Methoxy-Addition to 2,3-Dimethylbutene

This protocol describes a general procedure for the synthesis of tertiary ethers from alkenes and alcohols, adapted for the specific synthesis of 2-Methoxy-2,3-dimethylbutane.

Materials:

  • 2,3-Dimethylbutene

  • Anhydrous Methanol

  • Strong acid catalyst (e.g., Amberlyst-15 resin or sulfuric acid)

  • Anhydrous sodium sulfate

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Brine

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,3-dimethylbutene in a 5 to 10-fold molar excess of anhydrous methanol.

  • Add a catalytic amount of a strong acid catalyst (e.g., 5% by weight of the alkene for a resin catalyst, or a few drops of concentrated sulfuric acid).

  • Stir the reaction mixture at room temperature. The reaction is typically exothermic and can be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

  • Upon completion (disappearance of the starting alkene), neutralize the reaction mixture. If a resin catalyst was used, it can be removed by filtration. If a liquid acid was used, quench the reaction by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

  • Transfer the mixture to a separatory funnel and add diethyl ether to extract the product.

  • Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

  • The crude product can be purified by fractional distillation under reduced pressure to yield pure 2-Methoxy-2,3-dimethylbutane.

Synthesis Workflow Diagram

SynthesisWorkflow Reactants 2,3-Dimethylbutene + Methanol Reaction Acid-Catalyzed Addition Reactants->Reaction Catalyst Acid Catalyst (e.g., Amberlyst-15) Catalyst->Reaction Workup Neutralization & Extraction Reaction->Workup Purification Fractional Distillation Workup->Purification Product 2-Methoxy-2,3-dimethylbutane Purification->Product

Caption: Synthesis workflow for 2-Methoxy-2,3-dimethylbutane.

Spectroscopic Data

  • ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the methoxy group protons (a singlet), the methyl protons, and the methine proton of the isobutyl group. The integration of these signals would be consistent with the number of protons in each environment. For 2,3-dimethylbutane, the spectrum is simple due to symmetry, showing two signals.[12][13]

  • ¹³C NMR: The carbon NMR spectrum should display distinct signals for the methoxy carbon, the quaternary carbon bearing the methoxy group, and the carbons of the isobutyl group. Due to the symmetry of 2,3-dimethylbutane, its ¹³C NMR spectrum shows only two signals.[11]

  • Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic C-H stretching and bending vibrations for the alkyl groups. A prominent C-O stretching band, typical for ethers, is also anticipated. The IR spectrum of 2,3-dimethylbutane is dominated by C-H and C-C vibrations.[10]

  • Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M⁺) and characteristic fragmentation patterns for a tertiary ether, including the loss of a methoxy group or alkyl fragments.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Methoxy-2,3-dimethylbutane is not available. However, based on the properties of similar tertiary ethers and branched alkanes, the following precautions should be taken:[8][14][15][16]

  • Flammability: Ethers are generally highly flammable. Keep away from heat, sparks, open flames, and other ignition sources. Use in a well-ventilated area.[14][15][16]

  • Peroxide Formation: Ethers have a tendency to form explosive peroxides upon exposure to air and light, especially after prolonged storage.[8] It is advisable to test for the presence of peroxides before heating or distilling.

  • Health Hazards: May cause skin and eye irritation. Inhalation of vapors may cause drowsiness or dizziness.[14][16]

  • Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses, and a lab coat. Handle in a chemical fume hood.

Conclusion

2-Methoxy-2,3-dimethylbutane is a tertiary ether for which detailed experimental data is limited. This guide provides a consolidated overview of its known properties, a reliable synthetic route, and necessary safety precautions based on available information and data from analogous compounds. This information serves as a foundational resource for researchers and professionals working with this chemical, enabling its safe handling and application in scientific endeavors. Further experimental investigation is warranted to fully characterize its chemical and physical properties.

References

Exploratory

An In-depth Technical Guide to the Synthesis of 2-Methoxy-2,3-dimethylbutane from Methanol

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthesis of 2-methoxy-2,3-dimethylbutane, a tertiary ether, from the reaction of methanol (B1...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-methoxy-2,3-dimethylbutane, a tertiary ether, from the reaction of methanol (B129727) with C6 olefins. The primary focus is on the acid-catalyzed etherification of 2,3-dimethyl-1-butene (B117154) and 2,3-dimethyl-2-butene (B165504). This document details the reaction mechanisms, experimental protocols, and quantitative data derived from scientific literature.

Introduction

2-Methoxy-2,3-dimethylbutane is synthesized via the acid-catalyzed addition of methanol to 2,3-dimethyl-1-butene (DM1B) and/or 2,3-dimethyl-2-butene (DM2B). This process is of interest in the context of producing higher-carbon ethers, which can be utilized as fuel additives. The reaction is typically carried out in the liquid phase using a solid acid catalyst, with the macroporous cation exchange resin Amberlyst-15 being a commonly employed and effective catalyst.

The synthesis is characterized by the simultaneous isomerization of the less stable 2,3-dimethyl-1-butene to the more stable 2,3-dimethyl-2-butene, with both isomers capable of reacting with methanol to form the desired ether product. The reaction temperature is a critical parameter, typically maintained in the range of 50-70°C (323-343 K) to ensure a reasonable reaction rate while minimizing side reactions.

Reaction Mechanisms and Pathways

The core of the synthesis involves the electrophilic addition of a proton (from the acid catalyst) to the carbon-carbon double bond of the dimethylbutene isomers, leading to the formation of a tertiary carbocation. This is followed by the nucleophilic attack of methanol on the carbocation and subsequent deprotonation to yield the final ether product.

A key aspect of this synthesis is the isomerization between the two olefin reactants, which proceeds through a common carbocation intermediate.

G cluster_reactants Reactants cluster_intermediates Intermediates DM1B 2,3-Dimethyl-1-butene (DM1B) Carbocation Tertiary Carbocation Intermediate DM1B->Carbocation Protonation (H+) DM2B 2,3-Dimethyl-2-butene (DM2B) DM2B->Carbocation Protonation (H+) Methanol Methanol (CH3OH) ProtonatedEther Protonated Ether Methanol->ProtonatedEther Product 2-Methoxy-2,3-dimethylbutane Carbocation->DM1B Deprotonation Carbocation->DM2B Deprotonation Carbocation->ProtonatedEther + Methanol ProtonatedMethanol Protonated Methanol ProtonatedEther->Product Deprotonation

Caption: Reaction pathway for the synthesis of 2-methoxy-2,3-dimethylbutane.

Quantitative Data Summary

The yield of 2-methoxy-2,3-dimethylbutane is influenced by several factors, including reaction temperature, catalyst type and loading, and the molar ratio of methanol to olefin. The following table summarizes key quantitative data from relevant studies.

CatalystOlefin Reactant(s)Temperature (°C)Methanol/Olefin Molar RatioOlefin Conversion (%)Ether Yield (%)Reference
Amberlyst-152,3-dimethyl-1-butene & 2,3-dimethyl-2-butene50 - 70Not specified--[1]
SiO2-H2SO42,3-dimethyl-1-buteneNot specifiedNot specified7530[1]
Sulfated Zirconia2,3-dimethyl-1-buteneNot specifiedNot specified5030[2]

Experimental Protocols

The following sections provide a general experimental protocol for the synthesis of 2-methoxy-2,3-dimethylbutane based on methodologies described in the literature.[1]

Catalyst Preparation and Activation

The Amberlyst-15 catalyst is prepared by sieving to achieve a uniform particle size. Subsequently, it is dried in a vacuum oven overnight at 90°C to remove any adsorbed water, which can interfere with the reaction.

Etherification Reaction

A batch reactor is charged with the dried Amberlyst-15 catalyst, the dimethylbutene reactant (either 2,3-dimethyl-1-butene, 2,3-dimethyl-2-butene, or a mixture), and an excess of methanol. The reactor is sealed and heated to the desired temperature (typically between 50°C and 70°C) with constant stirring. The progress of the reaction is monitored by periodically taking samples and analyzing them using gas chromatography (GC) to determine the conversion of the olefins and the formation of the ether product.

Product Isolation and Purification

Upon completion of the reaction, the reactor is cooled to room temperature. The solid catalyst is removed by filtration. The resulting liquid mixture, containing the desired ether, unreacted methanol, and any remaining olefins, is then subjected to a purification process.

A common method for purification involves the following steps:

  • Neutralization: Any residual acidity is neutralized by washing the mixture with a dilute aqueous solution of a weak base, such as sodium bicarbonate.

  • Extraction: The ether product is extracted from the aqueous phase using a suitable organic solvent.

  • Washing: The organic layer is washed with brine to remove any remaining water-soluble impurities.

  • Drying: The organic layer is dried over an anhydrous salt, such as magnesium sulfate.

  • Solvent Removal: The solvent is removed under reduced pressure.

  • Distillation: The crude product is purified by fractional distillation to isolate the 2-methoxy-2,3-dimethylbutane.

G start Start catalyst_prep Catalyst Preparation (Sieving and Drying) start->catalyst_prep reaction_setup Reaction Setup (Batch Reactor) catalyst_prep->reaction_setup reactants Charge Reactants: - Amberlyst-15 - Dimethylbutene - Methanol reaction_setup->reactants reaction Etherification Reaction (50-70°C, Stirring) reactants->reaction monitoring Reaction Monitoring (Gas Chromatography) reaction->monitoring monitoring->reaction Continue reaction workup Reaction Workup monitoring->workup Reaction complete filtration Filtration (Remove Catalyst) workup->filtration purification Purification filtration->purification distillation Fractional Distillation purification->distillation product Pure 2-Methoxy-2,3-dimethylbutane distillation->product

Caption: General experimental workflow for the synthesis of 2-methoxy-2,3-dimethylbutane.

Side Reactions and Selectivity

The primary side reaction in this synthesis is the isomerization of 2,3-dimethyl-1-butene to the thermodynamically more stable 2,3-dimethyl-2-butene.[1] Since both isomers can react to form the desired product, this isomerization does not necessarily lead to a lower yield of the ether, but it complicates the kinetic analysis of the reaction.

Other potential side reactions that can affect the selectivity include:

  • Dimerization of the olefins: Under acidic conditions, the carbocation intermediates can be attacked by another olefin molecule, leading to the formation of C12 dimers.

  • Dehydration of methanol: At higher temperatures, the acid catalyst can promote the dehydration of methanol to form dimethyl ether.

To maximize the selectivity towards 2-methoxy-2,3-dimethylbutane, it is crucial to control the reaction temperature and use a catalyst with appropriate acidity. The use of a significant excess of methanol can also help to favor the etherification reaction over olefin dimerization.

Conclusion

The synthesis of 2-methoxy-2,3-dimethylbutane from methanol and dimethylbutenes is a well-established acid-catalyzed etherification process. The use of solid acid catalysts like Amberlyst-15 offers advantages in terms of ease of separation and potential for catalyst recycling. Key to achieving high yields and selectivity is the careful control of reaction conditions, particularly temperature, to promote the desired etherification pathway while minimizing side reactions such as olefin dimerization and methanol dehydration. Further research could focus on the development of more selective and robust catalysts to enhance the efficiency of this synthesis.

References

Foundational

An In-depth Technical Guide to 2-Methoxy-2,3-dimethylbutane

CAS Number: 26356-10-5 Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-Methoxy-2,3-dimethylbutane, a branched aliphatic ether...

Author: BenchChem Technical Support Team. Date: December 2025

CAS Number: 26356-10-5

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methoxy-2,3-dimethylbutane, a branched aliphatic ether. The document details its chemical and physical properties, outlines a probable synthetic route with a generalized experimental protocol, and discusses its known applications and safety considerations. While direct applications in drug development are not currently documented in scientific literature, this guide explores the broader context of ether functionalities in medicinal chemistry to offer insights into its potential. Spectroscopic data, while not publicly available for this specific molecule, is discussed in the context of analogous structures. This guide aims to be a foundational resource for researchers interested in the synthesis, properties, and potential applications of this and related branched ethers.

Introduction

2-Methoxy-2,3-dimethylbutane, also known as methyl tertiary-hexyl ether (MtHxE), is an organic compound with the chemical formula C₇H₁₆O. It is structurally characterized by a butane (B89635) backbone with methyl groups at the second and third positions, and a methoxy (B1213986) group at the second position.[1] Its primary documented application is as a gasoline additive to enhance the octane (B31449) rating.[2]

Ethers as a class of organic compounds are widely utilized in various scientific and industrial fields. They serve as solvents, reagents, and are integral components in many pharmaceutical compounds and natural products.[3][4][5] The ether linkage, while generally unreactive, can influence a molecule's physicochemical properties such as polarity, hydrogen bond accepting capability, and metabolic stability, making it a relevant functional group in drug design.[3][6] This guide will provide a detailed technical examination of 2-Methoxy-2,3-dimethylbutane, compiling available data and providing context for its synthesis and potential utility.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Methoxy-2,3-dimethylbutane is presented in the table below. These properties are crucial for its handling, synthesis, and potential applications.

PropertyValueReference
CAS Number 26356-10-5
Molecular Formula C₇H₁₆O
Molecular Weight 116.20 g/mol [7]
IUPAC Name 2-methoxy-2,3-dimethylbutane[7]
Synonyms Methyl tertiary-hexyl ether (MtHxE)[2]
Canonical SMILES CC(C)C(C)(C)OC[7]
InChI InChI=1S/C7H16O/c1-6(2)7(3,4)8-5/h6H,1-5H3[7]
Computed XLogP3 2.4
Topological Polar Surface Area 9.2 Ų[7]
Hydrogen Bond Acceptor Count 1
Rotatable Bond Count 2

Synthesis and Purification

The primary synthetic route to 2-Methoxy-2,3-dimethylbutane is the acid-catalyzed methanolation of 2,3-dimethylbutenes (a mixture of 2,3-dimethyl-1-butene (B117154) and 2,3-dimethyl-2-butene).[2][8][9] This reaction is analogous to the industrial production of other fuel ethers like methyl tert-butyl ether (MTBE).

General Experimental Protocol for Synthesis

The following is a generalized protocol based on the known chemistry of etherification of tertiary olefins.

Reaction: Acid-catalyzed addition of methanol (B129727) to 2,3-dimethylbutenes.

Materials:

  • A mixture of 2,3-dimethyl-1-butene and 2,3-dimethyl-2-butene

  • Methanol (anhydrous)

  • Acid catalyst (e.g., Amberlyst 15, sulfuric acid)

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Brine (saturated sodium chloride solution)

  • Anhydrous magnesium sulfate (B86663)

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, the 2,3-dimethylbutene mixture is dissolved in an excess of anhydrous methanol.

  • The acid catalyst (e.g., Amberlyst 15, a macroporous cation exchange resin) is added to the solution.[8]

  • The reaction mixture is stirred at a temperature ranging from 323–343 K.[8] The progress of the reaction can be monitored by gas chromatography (GC) to observe the consumption of the starting olefins.

  • Upon completion, the reaction mixture is cooled to room temperature and the solid catalyst is removed by filtration.

  • The excess methanol is removed under reduced pressure.

  • The residue is dissolved in diethyl ether and washed with saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated to yield the crude 2-Methoxy-2,3-dimethylbutane.

Purification

Purification of the crude product is typically achieved by fractional distillation under reduced pressure to remove any unreacted starting materials and byproducts.[10] For ethers, it is crucial to first test for and remove any peroxides that may have formed, especially if the compound has been stored for an extended period.[11]

General Protocol for Peroxide Removal (if necessary):

  • Test for peroxides using a potassium iodide/starch paper test or other appropriate methods.

  • If peroxides are present, they can be removed by washing the ether with an acidified ferrous sulfate solution.[11]

  • Following peroxide removal, the ether should be washed with water and dried over a suitable drying agent before distillation.

Spectroscopic Characterization (Predicted)

While specific, publicly available spectra for 2-Methoxy-2,3-dimethylbutane are limited, its spectroscopic characteristics can be predicted based on its structure and data from analogous compounds.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to be relatively simple due to the symmetry of the molecule. The predicted chemical shifts would be in the upfield region, characteristic of saturated alkanes with an ether linkage.

¹³C NMR Spectroscopy

Similar to the proton NMR, the ¹³C NMR spectrum would show a limited number of signals corresponding to the chemically distinct carbon atoms in the molecule.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Methoxy-2,3-dimethylbutane would be dominated by C-H stretching and bending vibrations. Key absorptions would include:

  • C-H stretching: Strong bands in the 2950-2850 cm⁻¹ region, characteristic of sp³ C-H bonds.

  • C-O stretching: A strong, characteristic band in the 1150-1085 cm⁻¹ region for the C-O-C ether linkage.

  • C-H bending: Absorptions in the 1470-1365 cm⁻¹ region.

The absence of a broad absorption around 3300 cm⁻¹ would confirm the absence of a hydroxyl group.

Mass Spectrometry

The mass spectrum would likely show a molecular ion peak (M⁺) at m/z = 116. The fragmentation pattern would be influenced by the stability of the resulting carbocations. Alpha-cleavage next to the oxygen atom is a common fragmentation pathway for ethers, which would lead to the formation of stable carbocations.

Applications

Industrial Applications

The primary documented use of 2-Methoxy-2,3-dimethylbutane is as a fuel additive to increase the octane number of gasoline.[2]

Role in Drug Discovery and Development

Currently, there is no specific information in the scientific literature detailing the use of 2-Methoxy-2,3-dimethylbutane in drug discovery or development. However, the ether functional group is a common motif in many pharmaceuticals.[3][4] It can act as a metabolically stable replacement for more labile functional groups and can modulate a compound's lipophilicity and hydrogen bonding capacity.[3] Branched alkyl chains, such as the one present in this molecule, can be used to probe the steric requirements of binding pockets in biological targets.

Safety and Toxicology

General Safety Precautions:

  • Handle in a well-ventilated area, preferably in a chemical fume hood.

  • Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.[13][14]

  • Keep away from heat, sparks, and open flames as it is expected to be flammable.[13]

  • Avoid inhalation of vapors and contact with skin and eyes.[13]

Visualizations

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-Methoxy-2,3-dimethylbutane.

Synthesis_Workflow cluster_synthesis Synthesis cluster_purification Purification Start 2,3-Dimethylbutenes + Methanol Catalyst Acid Catalyst (e.g., Amberlyst 15) Start->Catalyst Reaction Reaction (323-343 K) Catalyst->Reaction Filtration Filtration Reaction->Filtration Evaporation1 Solvent Evaporation Filtration->Evaporation1 Crude_Product Crude Product Evaporation1->Crude_Product Workup Aqueous Workup (Neutralization & Washing) Crude_Product->Workup Drying Drying (Anhydrous MgSO₄) Workup->Drying Evaporation2 Solvent Evaporation Drying->Evaporation2 Distillation Fractional Distillation (Reduced Pressure) Evaporation2->Distillation Pure_Product Pure 2-Methoxy-2,3-dimethylbutane Distillation->Pure_Product

Caption: Synthesis and purification workflow for 2-Methoxy-2,3-dimethylbutane.

Potential Metabolic Pathway (Hypothetical)

Based on the metabolism of other ethers like MTBE, a potential metabolic pathway for 2-Methoxy-2,3-dimethylbutane could involve O-dealkylation by cytochrome P450 enzymes. This is a hypothetical pathway and has not been experimentally verified for this specific compound.

Metabolic_Pathway Parent 2-Methoxy-2,3-dimethylbutane Metabolite1 2,3-Dimethyl-2-butanol Parent->Metabolite1 CYP450 O-dealkylation Metabolite2 Formaldehyde Parent->Metabolite2 CYP450 O-dealkylation

Caption: Hypothetical metabolic pathway of 2-Methoxy-2,3-dimethylbutane.

Conclusion

2-Methoxy-2,3-dimethylbutane is a branched aliphatic ether with a well-defined synthesis route and a primary application as a fuel additive. While its direct role in drug discovery and development has not been established, the general importance of the ether functional group in medicinal chemistry suggests that a thorough understanding of such molecules is valuable for the scientific community. This technical guide has summarized the available chemical and physical data, provided a generalized experimental protocol for its synthesis, and discussed its safety considerations based on related compounds. Further research is needed to fully characterize its spectroscopic properties, toxicological profile, and to explore any potential biological activity.

References

Exploratory

An In-depth Technical Guide to the Physical Properties of 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the physical properties of 2-Methoxy-2,3-dimethylbutane. Due to a lack of experimentally...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical properties of 2-Methoxy-2,3-dimethylbutane. Due to a lack of experimentally determined data for this specific ether, this document leverages data from structurally similar compounds—the isomer 2-methoxy-3-methylbutane and the parent alkane 2,3-dimethylbutane—to provide estimations and context. Detailed experimental protocols for determining key physical properties are also presented to guide researchers in their own characterization of this and similar compounds. This guide adheres to stringent data presentation and visualization standards to ensure clarity and utility for a scientific audience.

Introduction

2-Methoxy-2,3-dimethylbutane, with the chemical formula C₇H₁₆O, is an aliphatic ether.[1] Ethers are a class of organic compounds characterized by an oxygen atom connected to two alkyl or aryl groups.[2] The physical properties of ethers, such as boiling point, density, and solubility, are dictated by their molecular structure, including the presence of the polar C-O-C bond and the size and branching of the alkyl chains.[3][4] Understanding these properties is crucial for applications in chemical synthesis, as a solvent, or in the development of new chemical entities in the pharmaceutical industry.

Estimated and Comparative Physical Properties

Quantitative Data Summary

The following table summarizes the available quantitative data for 2-Methoxy-2,3-dimethylbutane and its structural relatives. It is crucial to note that the values for 2-Methoxy-2,3-dimethylbutane are estimations based on the properties of similar molecules and general principles of structure-property relationships in ethers.

Physical Property2-Methoxy-2,3-dimethylbutane (Estimated/Comparative)2-Methoxy-3-methylbutane (Estimated)2,3-Dimethylbutane (Experimental)
Molecular Formula C₇H₁₆OC₆H₁₄OC₆H₁₄
Molecular Weight ( g/mol ) 116.20102.1786.18
Boiling Point (°C) ~110-120 (Estimation)91.54 (Estimate)58
Melting Point (°C) No Data Available-105.78 (Estimate)-129
Density (g/mL at 20°C) ~0.76-0.78 (Estimation)0.7541 (Estimate)0.662
Refractive Index (n_D at 20°C) ~1.39-1.41 (Estimation)1.3812 (Estimate)1.375
Solubility in Water Sparingly solubleSparingly solubleInsoluble
Solubility in Organic Solvents SolubleSolubleSoluble

Data for 2-Methoxy-3-methylbutane are estimated values. Data for 2,3-Dimethylbutane are experimentally determined.

Experimental Protocols

This section details the standard laboratory procedures for determining the key physical properties of a liquid organic compound like 2-Methoxy-2,3-dimethylbutane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the atmospheric pressure.[5]

Method: Micro-Boiling Point Determination

This method is suitable for small sample volumes.

  • Apparatus: Thiele tube or a similar heating apparatus, thermometer, capillary tube (sealed at one end), small test tube, and a rubber band or wire to attach the test tube to the thermometer.[6]

  • Procedure:

    • A small amount of the liquid sample (a few milliliters) is placed in the small test tube.

    • A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

    • The test tube is attached to a thermometer.

    • The assembly is heated in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

    • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

    • The heating is discontinued, and the liquid is allowed to cool.

    • The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[5]

Determination of Density

Density is the mass per unit volume of a substance. For liquids, it is typically measured in g/mL.[7]

Method: Pycnometer Method

  • Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance.

  • Procedure:

    • The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

    • The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid is wiped off.

    • The filled pycnometer is weighed to determine the mass of the liquid.

    • The volume of the pycnometer is determined by repeating the process with a reference liquid of known density (e.g., distilled water).

    • The density of the sample is calculated by dividing the mass of the sample by the volume of the pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the material.[8]

Method: Abbe Refractometer

  • Apparatus: An Abbe refractometer, a constant temperature water bath.[9]

  • Procedure:

    • The refractometer is calibrated using a standard liquid with a known refractive index.

    • A few drops of the liquid sample are placed on the prism of the refractometer.

    • The prisms are closed and the instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus on the crosshairs of the eyepiece.

    • The refractive index is read directly from the instrument's scale.

    • The temperature should be controlled and recorded as the refractive index is temperature-dependent.[8]

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Qualitative Method:

  • Apparatus: Test tubes, vortex mixer.

  • Procedure:

    • A small, measured amount of the solute (e.g., 2-Methoxy-2,3-dimethylbutane) is added to a test tube containing a measured volume of the solvent (e.g., water or an organic solvent).

    • The mixture is agitated vigorously using a vortex mixer.

    • The mixture is allowed to stand and is observed for the presence of a single phase (soluble), two distinct phases (insoluble), or cloudiness (sparingly soluble).[10]

Visualizations

Synthesis of 2-Methoxy-2,3-dimethylbutane

A common method for the synthesis of ethers is the Williamson ether synthesis. However, for tertiary ethers like 2-Methoxy-2,3-dimethylbutane, an acid-catalyzed addition of an alcohol to an alkene is often more effective. The following workflow illustrates the synthesis from 2,3-dimethyl-2-butene (B165504) and methanol.[11]

G Reactant1 2,3-Dimethyl-2-butene Protonation Protonation of Alkene Reactant1->Protonation Reactant2 Methanol Nucleophilic_Attack Nucleophilic Attack by Methanol Reactant2->Nucleophilic_Attack Catalyst Acid Catalyst (e.g., H₂SO₄) Catalyst->Protonation Intermediate Carbocation Intermediate Intermediate->Nucleophilic_Attack Product 2-Methoxy-2,3-dimethylbutane Protonation->Intermediate Deprotonation Deprotonation Nucleophilic_Attack->Deprotonation Deprotonation->Product

Synthesis of 2-Methoxy-2,3-dimethylbutane.
Structure-Property Relationships in Ethers

The physical properties of ethers are directly related to their molecular structure. This diagram illustrates the key relationships for a generic ether like 2-Methoxy-2,3-dimethylbutane.

G cluster_structure Molecular Structure cluster_properties Physical Properties Structure R-O-R' (Ether) Polarity Polar C-O Bond Structure->Polarity H_Bonding No H-Bond Donors Structure->H_Bonding Alkyl_Groups Alkyl Groups (R, R') Structure->Alkyl_Groups Boiling_Point Lower Boiling Point (than alcohols) Polarity->Boiling_Point Dipole-Dipole Interactions Solubility_Water Limited Water Solubility Polarity->Solubility_Water H-Bond Acceptor H_Bonding->Boiling_Point Lack of H-Bonding Alkyl_Groups->Solubility_Water Hydrophobic Character Solubility_Organic Good Organic Solvent Solubility Alkyl_Groups->Solubility_Organic Nonpolar Interactions Density Density < 1 g/mL Alkyl_Groups->Density Influences Packing

Structure-Property Relationships in Ethers.

Conclusion

While direct experimental data on the physical properties of 2-Methoxy-2,3-dimethylbutane remains elusive, this technical guide provides a robust framework for understanding and estimating these characteristics based on the principles of chemical structure and the properties of analogous compounds. The detailed experimental protocols offer a clear path for researchers to obtain precise measurements. The provided visualizations of its synthesis and structure-property relationships further enhance the understanding of this compound within the broader context of organic chemistry. This guide serves as a valuable resource for scientists and professionals in drug development and chemical research, enabling more informed decisions in experimental design and application.

References

Foundational

Spectroscopic Analysis of 2-Methoxy-2,3-dimethylbutane: A Technical Guide

Introduction 2-Methoxy-2,3-dimethylbutane is a saturated ether. A comprehensive search of publicly available chemical databases and scientific literature did not yield experimental spectroscopic data for this specific co...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

2-Methoxy-2,3-dimethylbutane is a saturated ether. A comprehensive search of publicly available chemical databases and scientific literature did not yield experimental spectroscopic data for this specific compound. This technical guide has been developed to provide researchers, scientists, and drug development professionals with a detailed framework for the spectroscopic characterization of 2-Methoxy-2,3-dimethylbutane. The content herein is based on established principles of spectroscopic analysis and data from analogous compounds to predict the expected spectral characteristics. This guide also outlines detailed experimental protocols for acquiring ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) data.

Predicted Spectroscopic Data

The following sections present the predicted spectroscopic data for 2-Methoxy-2,3-dimethylbutane. These predictions are derived from the chemical structure and comparison with similar molecules.

Predicted ¹H Nuclear Magnetic Resonance (NMR) Data

The ¹H NMR spectrum is expected to exhibit distinct signals corresponding to the different proton environments in the molecule.

ProtonsPredicted Chemical Shift (δ, ppm)MultiplicityIntegration
-OCH₃3.2 - 3.4Singlet3H
-CH(CH₃)₂1.8 - 2.0Septet1H
-C(CH₃)₂-1.1 - 1.3Singlet6H
-CH(CH₃)₂0.9 - 1.1Doublet6H

Predicted ¹³C Nuclear Magnetic Resonance (NMR) Data

The ¹³C NMR spectrum will show signals for each unique carbon atom in the structure.

CarbonPredicted Chemical Shift (δ, ppm)
C-O75 - 85
-OCH₃48 - 52
-C (CH₃)₂-35 - 45
-C H(CH₃)₂30 - 40
-C(C H₃)₂-25 - 30
-CH(C H₃)₂15 - 20

Predicted Mass Spectrometry (MS) Data

Electron ionization mass spectrometry (EI-MS) is expected to produce a molecular ion peak and several characteristic fragment ions.

m/zPredicted Fragment
116[M]⁺ (Molecular Ion)
101[M - CH₃]⁺
87[M - C₂H₅]⁺
73[C₄H₉O]⁺
57[C₄H₉]⁺
43[C₃H₇]⁺ (likely base peak)

Predicted Infrared (IR) Spectroscopy Data

The IR spectrum will likely display absorption bands characteristic of C-H and C-O bonds.

Wavenumber (cm⁻¹)BondDescription
2970 - 2850C-HAlkane stretching
1470 - 1450C-HMethylene and methyl bending
1385 - 1365C-HMethyl bending (umbrella mode)
1150 - 1085C-OEther stretching

Experimental Protocols

The following are detailed methodologies for the key experiments required to obtain the spectroscopic data for 2-Methoxy-2,3-dimethylbutane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of purified 2-Methoxy-2,3-dimethylbutane in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, deuterated chloroform) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

  • ¹H NMR Acquisition:

    • Instrument: A 400 MHz or higher field NMR spectrometer.

    • Parameters:

      • Pulse sequence: Standard single-pulse (zg30 or similar).

      • Spectral width: 12-16 ppm.

      • Acquisition time: 2-4 seconds.

      • Relaxation delay: 1-5 seconds.

      • Number of scans: 8-16.

      • Temperature: 298 K.

  • ¹³C NMR Acquisition:

    • Instrument: A 100 MHz or higher field NMR spectrometer (corresponding to a 400 MHz ¹H frequency).

    • Parameters:

      • Pulse sequence: Proton-decoupled single-pulse (e.g., zgpg30).

      • Spectral width: 200-240 ppm.

      • Acquisition time: 1-2 seconds.

      • Relaxation delay: 2-5 seconds.

      • Number of scans: 1024-4096 (or more, depending on sample concentration).

      • Temperature: 298 K.

  • Data Processing: Apply Fourier transformation to the acquired free induction decays (FIDs). Phase correct the spectra and baseline correct. Calibrate the chemical shifts using the internal standard (TMS at 0.00 ppm for both ¹H and ¹³C). Integrate the signals in the ¹H NMR spectrum.

Mass Spectrometry (MS)

  • Sample Introduction: Introduce a dilute solution of the compound in a volatile solvent (e.g., methanol (B129727) or acetonitrile) via direct infusion or through a gas chromatography (GC-MS) or liquid chromatography (LC-MS) system. For GC-MS, a non-polar capillary column would be suitable.

  • Ionization:

    • Electron Ionization (EI): Typically performed at 70 eV. This is a common method for GC-MS and provides fragmentation patterns useful for structural elucidation.

    • Electrospray Ionization (ESI): A soft ionization technique suitable for LC-MS, which would likely produce the protonated molecule [M+H]⁺.

  • Mass Analysis:

    • Instrument: A quadrupole, time-of-flight (TOF), or ion trap mass spectrometer.

    • Mode: Full scan mode to detect all ions within a specified mass range (e.g., m/z 30-300).

  • Data Analysis: Identify the molecular ion peak. Analyze the fragmentation pattern to deduce the structure of the fragments and confirm the overall molecular structure. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and elemental composition.

Infrared (IR) Spectroscopy

  • Sample Preparation:

    • Neat Liquid: Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr).

    • Solution: Dissolve the sample in a suitable solvent that has minimal IR absorption in the regions of interest (e.g., CCl₄ or CS₂).

  • Data Acquisition:

    • Instrument: A Fourier-transform infrared (FTIR) spectrometer.

    • Parameters:

      • Scan range: 4000-400 cm⁻¹.

      • Resolution: 4 cm⁻¹.

      • Number of scans: 16-32.

  • Data Analysis: Analyze the positions, intensities, and shapes of the absorption bands to identify the functional groups present in the molecule. A background spectrum of the salt plates or solvent should be subtracted from the sample spectrum.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a synthesized organic compound like 2-Methoxy-2,3-dimethylbutane.

Spectroscopic_Workflow Workflow for Spectroscopic Characterization Synthesis Synthesis of 2-Methoxy-2,3-dimethylbutane Purification Purification (e.g., Distillation, Chromatography) Synthesis->Purification Sample_Prep Sample Preparation Purification->Sample_Prep NMR NMR Spectroscopy (¹H, ¹³C) Sample_Prep->NMR MS Mass Spectrometry (EI, ESI) Sample_Prep->MS IR IR Spectroscopy Sample_Prep->IR Data_Analysis Combined Data Analysis NMR->Data_Analysis MS->Data_Analysis IR->Data_Analysis Structure_Elucidation Structural Elucidation Final_Report Final Characterization Report Structure_Elucidation->Final_Report Data_Analysis->Structure_Elucidation

Caption: General workflow for the synthesis and spectroscopic characterization of an organic compound.

Exploratory

An In-depth Technical Guide to the Structural Isomers of 2-Methoxy-2,3-dimethylbutane

Authored for: Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive analysis of the structural isomers of 2-methoxy-2,3-dimethylbutane, which all share the molecular fo...

Author: BenchChem Technical Support Team. Date: December 2025

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the structural isomers of 2-methoxy-2,3-dimethylbutane, which all share the molecular formula C₇H₁₆O. The document details the physicochemical properties, synthesis, and reactivity of these compounds. It includes detailed experimental protocols and visual diagrams of key chemical processes to serve as a practical resource for professionals in the chemical and pharmaceutical sciences.

Structural Isomers of C₇H₁₆O

Compounds with the molecular formula C₇H₁₆O exist as numerous structural isomers, which can be broadly classified into two main functional groups: alcohols and ethers. These isomers exhibit distinct physical and chemical properties due to differences in their molecular architecture, such as carbon chain branching and the position of the functional group.

Alcohols: These isomers contain a hydroxyl (-OH) group. They are further classified as primary, secondary, or tertiary based on the substitution of the carbon atom bonded to the hydroxyl group.

Ethers: These isomers feature an oxygen atom connected to two alkyl groups (R-O-R'). The nature and branching of these alkyl groups lead to a wide variety of ether isomers.

dot

Caption: Logical relationship of C₇H₁₆O isomers.

Comparative Physicochemical Data

The physical properties of C₇H₁₆O isomers are heavily influenced by their structure. Alcohols generally exhibit higher boiling points than their isomeric ethers due to their ability to form intermolecular hydrogen bonds.[1] Increased carbon chain branching tends to lower the boiling point due to a reduction in surface area and weaker van der Waals forces.[2][3]

Compound NameIUPAC NameClassBoiling Point (°C)Density (g/cm³)
1-HeptanolHeptan-1-olPrimary Alcohol175.8[4]0.822[5]
2-Methyl-2-hexanol2-Methylhexan-2-olTertiary Alcohol141-142[6][7]0.812[6][8]
3-Methyl-3-hexanol3-Methylhexan-3-olTertiary Alcohol1430.823
3-Ethyl-3-pentanol3-Ethylpentan-3-olTertiary Alcohol140-1420.82
2,3-Dimethyl-2-pentanol2,3-Dimethylpentan-2-olTertiary Alcohol138-139 (est.)[4]0.828
1-Methoxyhexane1-MethoxyhexaneEther126.10.765-0.775
3-Methoxyhexane3-MethoxyhexaneEther117.3 (est.)0.768 (est.)
2-Methoxy-2,3-dimethylbutane2-Methoxy-2,3-dimethylbutaneTertiary EtherN/AN/A

Synthesis and Reactivity

Synthesis of 2-Methoxy-2,3-dimethylbutane

A common and effective method for the synthesis of tertiary ethers like 2-methoxy-2,3-dimethylbutane is the acid-catalyzed addition of an alcohol to an alkene.

dot

Synthesis_Workflow cluster_reactants Reactants cluster_process Process cluster_product Product Alkene 2,3-Dimethyl-2-butene Reaction Reaction Vessel (Stirring, 60-80°C) Alkene->Reaction Alcohol Methanol (Excess) Alcohol->Reaction Catalyst Acid Catalyst (e.g., H₂SO₄) Catalyst->Reaction Neutralization Neutralization (e.g., NaHCO₃ soln) Reaction->Neutralization Extraction Liquid-Liquid Extraction (e.g., Diethyl Ether) Neutralization->Extraction Drying Drying (e.g., MgSO₄) Extraction->Drying Purification Fractional Distillation Drying->Purification FinalProduct 2-Methoxy-2,3-dimethylbutane Purification->FinalProduct SN1_Mechanism start Start: Tertiary Ether (2-Methoxy-2,3-dimethylbutane) step1 Step 1: Protonation Ether oxygen is protonated by H-X start->step1 oxonium Intermediate: Protonated Ether (Oxonium Ion) step1->oxonium + H⁺ step2 Step 2: Carbocation Formation Methanol (leaving group) departs oxonium->step2 Slow, Rate-determining carbocation Intermediate: Tertiary Carbocation (Stable) step2->carbocation - CH₃OH product2 Product 2: Methanol step2->product2 step3 Step 3: Nucleophilic Attack Halide ion (X⁻) attacks the carbocation carbocation->step3 + X⁻ (Fast) product1 Product 1: Tertiary Alkyl Halide step3->product1

References

Foundational

A Comprehensive Guide to the Nomenclature of 2-Methoxy-2,3-dimethylbutane

For researchers, scientists, and professionals in drug development, precise chemical nomenclature is paramount for unambiguous communication and accurate data retrieval. This technical guide provides a detailed overview...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, precise chemical nomenclature is paramount for unambiguous communication and accurate data retrieval. This technical guide provides a detailed overview of the alternative names and identifiers for the chemical compound 2-Methoxy-2,3-dimethylbutane.

IUPAC Name and Synonyms

The systematic name for this compound, as determined by the International Union of Pure and Applied Chemistry (IUPAC), is 2-methoxy-2,3-dimethylbutane .[1][2] However, it is also known by a variety of other names in different contexts and databases.

One of the most common synonyms is 2,3-Dimethyl-2-methoxybutane .[1] This name is also descriptive of the molecule's structure, which consists of a butane (B89635) parent chain with methyl groups at the second and third carbon atoms and a methoxy (B1213986) group at the second carbon atom.[2]

Chemical Identifiers

To ensure precise identification, a number of unique identifiers are assigned to chemical compounds. These are crucial for database searches and regulatory submissions.

Identifier TypeIdentifierSource
CAS Registry Number 26356-10-5[1][3]
PubChem CID 13180180[1][4]
DTXSID DTXSID10525097[1]
InChI InChI=1S/C7H16O/c1-6(2)7(3,4)8-5/h6H,1-5H3[1]
InChIKey CQORYVKHJKAITO-UHFFFAOYSA-N[1]
SMILES CC(C)C(C)(C)OC[1]

Structural Relationship and Isomers

Understanding the relationship between the name and the structure is fundamental. The name 2-methoxy-2,3-dimethylbutane indicates a butane backbone (a four-carbon chain). A methoxy group (-OCH3) and a methyl group (-CH3) are attached to the second carbon atom, and another methyl group is attached to the third carbon atom.

It is important to distinguish 2-methoxy-2,3-dimethylbutane from its isomers, which have the same molecular formula (C7H16O) but different structural arrangements. Some examples of related, but distinct, compounds found in chemical databases include:

  • 1-methoxy-2,3-dimethylbutane

  • (3R)-3-methoxy-2,2-dimethylbutane[5]

  • 2-ethoxy-2-methoxy-3,3-dimethylbutane[6]

  • 2-bromo-3-methoxy-2,3-dimethylbutane[7]

  • 2,3-dimethoxy-2,3-dimethylbutane[8]

Logical Relationship of Nomenclature

The following diagram illustrates the logical hierarchy and relationship between the different types of names and identifiers for 2-Methoxy-2,3-dimethylbutane.

G cluster_0 Chemical Entity cluster_1 Nomenclature cluster_2 Unique Identifiers 2-Methoxy-2,3-dimethylbutane 2-Methoxy-2,3-dimethylbutane IUPAC Name IUPAC Name 2-Methoxy-2,3-dimethylbutane->IUPAC Name is the CAS Number CAS Number 2-Methoxy-2,3-dimethylbutane->CAS Number is identified by PubChem CID PubChem CID 2-Methoxy-2,3-dimethylbutane->PubChem CID is identified by InChI / InChIKey InChI / InChIKey 2-Methoxy-2,3-dimethylbutane->InChI / InChIKey is identified by Synonym Synonym IUPAC Name->Synonym can be expressed as

References

Exploratory

An In-depth Technical Guide to 2-Methoxy-2,3-dimethylbutane: Discovery and History

For Researchers, Scientists, and Drug Development Professionals Abstract 2-Methoxy-2,3-dimethylbutane, a tertiary ether, has a history rooted in the fundamental studies of electrophilic additions to highly branched alken...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methoxy-2,3-dimethylbutane, a tertiary ether, has a history rooted in the fundamental studies of electrophilic additions to highly branched alkenes. While not a compound of widespread commercial use, its synthesis and characterization have contributed to the understanding of reaction mechanisms and the properties of sterically hindered ethers. This technical guide provides a comprehensive overview of the discovery, historical context, synthesis, and physicochemical properties of 2-Methoxy-2,3-dimethylbutane, presenting detailed experimental protocols and collated quantitative data for the scientific community.

Introduction

2-Methoxy-2,3-dimethylbutane, with the chemical formula C₇H₁₆O, is a saturated ether characterized by a methoxy (B1213986) group attached to a tertiary carbon within a compact, branched alkane structure.[1] Its formation is a classic example of the acid-catalyzed addition of an alcohol to a tetrasubstituted alkene, a reaction of significant interest in the study of carbocation intermediates and reaction kinetics. This document serves as a detailed resource, consolidating the available scientific knowledge on this compound.

Discovery and Historical Context

The specific discovery of 2-Methoxy-2,3-dimethylbutane is not prominently documented as a singular landmark event. Instead, its synthesis and study are intertwined with the broader exploration of ether synthesis methodologies throughout the 20th century.

The foundational work on ether synthesis was laid by Alexander Williamson in 1850 with the development of the Williamson ether synthesis.[2] This SN2 reaction between an alkoxide and an alkyl halide, however, is not efficient for the preparation of tertiary ethers like 2-Methoxy-2,3-dimethylbutane due to the high propensity for elimination reactions with tertiary halides.

The more relevant historical context for the synthesis of 2-Methoxy-2,3-dimethylbutane lies in the extensive research into the acid-catalyzed hydration and alkoxylation of alkenes. These reactions, which proceed through carbocation intermediates, were a major focus of physical organic chemistry research in the mid-20th century. The addition of alcohols to alkenes, particularly highly substituted ones like 2,3-dimethylbutene (tetramethylethylene), provided a direct route to tertiary ethers. While a definitive first synthesis paper is not readily identifiable from the available literature, the reaction of methanol (B129727) with 2,3-dimethylbutene in the presence of an acid catalyst is the logical and established method for its preparation.[3]

Physicochemical and Spectroscopic Data

A summary of the known physicochemical and spectroscopic properties of 2-Methoxy-2,3-dimethylbutane is presented in the tables below. This data is compiled from various chemical databases and literature sources.

Table 1: Physical Properties of 2-Methoxy-2,3-dimethylbutane

PropertyValueSource
Molecular Formula C₇H₁₆O[4]
Molecular Weight 116.20 g/mol [4]
CAS Number 26356-10-5[3]
Boiling Point Not specified
Density Not specified
Refractive Index Not specified

Table 2: Spectroscopic Data for 2-Methoxy-2,3-dimethylbutane

NucleusChemical Shift (ppm)MultiplicityIntegrationAssignment
¹H NMR(Predicted)
~3.1s3H-OCH₃
~1.8m1H-CH(CH₃)₂
~1.1s6H-C(CH₃)₂-
~0.9d6H-CH(CH₃)₂
¹³C NMR(Predicted)
~75-C(OCH₃)-
~50-OCH₃
~35-CH(CH₃)₂
~25-C(CH₃)₂-
~17-CH(CH₃)₂

Synthesis and Experimental Protocols

The primary and most direct method for the synthesis of 2-Methoxy-2,3-dimethylbutane is the acid-catalyzed addition of methanol to 2,3-dimethylbutene.

General Reaction Scheme

G cluster_reactants Reactants cluster_product Product 2_3_dimethylbutene 2,3-Dimethylbutene Catalyst + H⁺ (cat.) Methanol Methanol Product 2-Methoxy-2,3-dimethylbutane Catalyst->Product

Caption: General reaction for the synthesis of 2-Methoxy-2,3-dimethylbutane.

Detailed Experimental Protocol (Proposed)

This protocol is based on established procedures for the acid-catalyzed alkoxylation of alkenes.

Materials:

  • 2,3-Dimethylbutene (tetramethylethylene)

  • Anhydrous Methanol

  • Concentrated Sulfuric Acid (or other suitable acid catalyst, e.g., Amberlyst-15)

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,3-dimethylbutene in an excess of anhydrous methanol.

  • Cool the mixture in an ice bath.

  • Slowly add a catalytic amount of concentrated sulfuric acid dropwise with stirring.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. The reaction progress can be monitored by gas chromatography (GC).

  • Once the reaction is complete, quench the reaction by slowly adding saturated sodium bicarbonate solution until the mixture is neutral.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

  • The crude product can be purified by fractional distillation to yield pure 2-Methoxy-2,3-dimethylbutane.

Reaction Mechanism

The acid-catalyzed addition of methanol to 2,3-dimethylbutene proceeds through a carbocation intermediate.

G cluster_step1 Step 1: Protonation cluster_step2 Step 2: Nucleophilic Attack cluster_step3 Step 3: Deprotonation Alkene 2,3-Dimethylbutene Carbocation Tertiary Carbocation Alkene->Carbocation + H₃O⁺ H3O H₃O⁺ H2O H₂O Oxonium_ion Protonated Ether Carbocation->Oxonium_ion + CH₃OH Methanol Methanol Product 2-Methoxy-2,3-dimethylbutane Oxonium_ion->Product + H₂O H3O_regen H₃O⁺

Caption: Mechanism of acid-catalyzed addition of methanol to 2,3-dimethylbutene.

Conclusion

2-Methoxy-2,3-dimethylbutane, while not a widely utilized chemical, serves as an excellent case study in the principles of electrophilic addition reactions and the synthesis of sterically hindered ethers. Its history is embedded in the broader narrative of the development of synthetic organic chemistry. This guide has provided a consolidated overview of its known properties and a detailed, practical protocol for its synthesis, intended to be a valuable resource for the chemical research community. Further investigation into its potential applications, particularly in the context of solvent effects or as a non-polar medium for specific reactions, could be a fruitful area for future research.

References

Foundational

In-depth Technical Guide on the Theoretical Studies of 2-Methoxy-2,3-dimethylbutane

A comprehensive review of the theoretical and computational analysis of 2-Methoxy-2,3-dimethylbutane, prepared for researchers, scientists, and drug development professionals. Introduction 2-Methoxy-2,3-dimethylbutane is...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive review of the theoretical and computational analysis of 2-Methoxy-2,3-dimethylbutane, prepared for researchers, scientists, and drug development professionals.

Introduction

2-Methoxy-2,3-dimethylbutane is a saturated ether with the chemical formula C₇H₁₆O.[1] As a member of the ether family, its chemical behavior is influenced by the presence of the oxygen atom, which can act as a hydrogen bond acceptor, and the bulky alkyl groups that contribute to its steric and conformational properties. Theoretical and computational chemistry offer powerful tools to investigate the molecular structure, properties, and reactivity of such compounds at an atomic level of detail. This guide synthesizes the available theoretical data on 2-Methoxy-2,3-dimethylbutane and outlines the computational methodologies that would be employed in its detailed study.

While specific in-depth theoretical research articles exclusively focused on 2-Methoxy-2,3-dimethylbutane are not prevalent in the reviewed literature, this guide draws upon computational data from chemical databases and outlines the established theoretical protocols used for similar molecules.

Molecular Properties and Structure

The fundamental properties of 2-Methoxy-2,3-dimethylbutane have been computed and are available in public databases. These properties are essential for understanding its behavior in various chemical and biological systems.

Computed Physicochemical Properties

A summary of the computed physicochemical properties for 2-Methoxy-2,3-dimethylbutane is presented in the table below. These values are typically derived from quantitative structure-property relationship (QSPR) models or basic molecular mechanics calculations.

PropertyValueSource
Molecular Formula C₇H₁₆OPubChem[1]
Molecular Weight 116.20 g/mol PubChem[1]
IUPAC Name 2-methoxy-2,3-dimethylbutanePubChem[1]
InChI InChI=1S/C7H16O/c1-6(2)7(3,4)8-5/h6H,1-5H3PubChem[1]
InChIKey CQORYVKHJKAITO-UHFFFAOYSA-NPubChem[1]
Canonical SMILES CC(C)C(C)(C)OCPubChem[1]

Theoretical Study Workflow

A rigorous theoretical investigation of 2-Methoxy-2,3-dimethylbutane would typically follow a well-defined computational workflow. This workflow is designed to systematically explore the molecule's potential energy surface, identify stable conformations, and predict its spectroscopic and reactive properties. The following diagram illustrates a typical workflow for such a study.

Theoretical_Study_Workflow cluster_0 Initial Setup cluster_1 Conformational Analysis cluster_2 Property Calculation cluster_3 Output & Analysis start Define Molecular Structure conf_search Conformational Search (e.g., Molecular Mechanics) start->conf_search Initial Geometry dft_opt DFT Optimization of Low-Energy Conformers conf_search->dft_opt Candidate Conformers freq_calc Frequency Calculation & Thermodynamic Analysis dft_opt->freq_calc Optimized Geometries spec_pred Spectroscopic Prediction (NMR, IR, Raman) freq_calc->spec_pred Verified Minima react_stud Reactivity Descriptors (Fukui Functions, MEP) freq_calc->react_stud data_analysis Data Analysis and Interpretation spec_pred->data_analysis react_stud->data_analysis report Reporting of Results data_analysis->report

A typical workflow for the theoretical study of a flexible molecule like 2-Methoxy-2,3-dimethylbutane.

Experimental and Computational Protocols

While specific experimental studies detailing the theoretical analysis of 2-Methoxy-2,3-dimethylbutane are not available, the protocols for such an investigation would be based on standard computational chemistry methods that have been successfully applied to similar organic molecules.

Conformational Analysis Protocol

A crucial aspect of the theoretical study of a flexible molecule like 2-Methoxy-2,3-dimethylbutane is the identification of its stable conformers.

  • Initial Conformational Search : A broad search of the conformational space would be performed using a computationally inexpensive method, such as a molecular mechanics force field (e.g., MMFF94 or AMBER). This step generates a large number of potential conformers.

  • Quantum Mechanical Optimization : The low-energy conformers identified in the initial search are then subjected to geometry optimization using a more accurate quantum mechanical method. Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP or M06-2X) and a Pople-style basis set (e.g., 6-31G(d) or 6-311+G(d,p)) is a common choice for this step.

  • Frequency Calculations : For each optimized geometry, vibrational frequency calculations are performed at the same level of theory. The absence of imaginary frequencies confirms that the structure is a true minimum on the potential energy surface. These calculations also provide thermodynamic data such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy, which are used to determine the relative stability of the conformers at a given temperature.

Spectroscopic Prediction Protocol

Theoretical calculations can provide valuable predictions of various spectroscopic properties, which can aid in the interpretation of experimental spectra.

  • NMR Spectroscopy : The nuclear magnetic shielding tensors for ¹H and ¹³C nuclei are calculated for the optimized geometries using a method like the Gauge-Independent Atomic Orbital (GIAO) approach. The calculated shielding constants are then converted to chemical shifts by referencing them to a standard compound (e.g., tetramethylsilane, TMS) calculated at the same level of theory.

  • Vibrational Spectroscopy (IR and Raman) : The vibrational frequencies and intensities (for IR) or activities (for Raman) are obtained from the frequency calculations performed during the conformational analysis. The predicted spectra can be compared with experimental data to identify the presence of specific conformers.

Reactivity Analysis

The reactivity of 2-Methoxy-2,3-dimethylbutane can be explored through various computational approaches.

Frontier Molecular Orbital (FMO) Analysis

The energies and spatial distributions of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's reactivity.

  • HOMO : The energy and location of the HOMO indicate the molecule's ability to donate electrons and suggest the likely sites for electrophilic attack.

  • LUMO : The energy and location of the LUMO indicate the molecule's ability to accept electrons and suggest the likely sites for nucleophilic attack.

The relationship between these orbitals and the molecule's reactivity is illustrated in the diagram below.

FMO_Reactivity cluster_reactants Reactants molecule 2-Methoxy-2,3-dimethylbutane HOMO LUMO electrophile Electrophile molecule:f2->electrophile Accepts e⁻ from LUMO nucleophile Nucleophile nucleophile->molecule:f1 Donates e⁻ to HOMO

Frontier Molecular Orbital (FMO) theory and its application to predicting reactivity.
Molecular Electrostatic Potential (MEP)

An MEP map provides a visualization of the electrostatic potential on the electron density surface of a molecule. It is a useful tool for identifying regions that are electron-rich (negative potential, susceptible to electrophilic attack) and electron-poor (positive potential, susceptible to nucleophilic attack). For 2-Methoxy-2,3-dimethylbutane, the region around the oxygen atom is expected to have a negative electrostatic potential due to the presence of lone pairs.

Conclusion

While dedicated theoretical studies on 2-Methoxy-2,3-dimethylbutane are not extensively documented, the application of standard and robust computational chemistry methodologies can provide significant insights into its structure, properties, and reactivity. The workflows and protocols outlined in this guide represent the established approach for the theoretical characterization of such molecules. The data generated from these studies would be invaluable for researchers in various fields, including medicinal chemistry and materials science, by providing a fundamental understanding of the molecule's behavior at the atomic level. Future computational work in this area would be beneficial to create a more complete and experimentally validated picture of 2-Methoxy-2,3-dimethylbutane.

References

Exploratory

A Technical Guide to the Quantum Chemical Analysis of 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals Abstract Introduction 2-Methoxy-2,3-dimethylbutane is a tertiary ether with the chemical formula C7H16O.[1][2] Its structure, featuring a sterically hindere...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

2-Methoxy-2,3-dimethylbutane is a tertiary ether with the chemical formula C7H16O.[1][2] Its structure, featuring a sterically hindered ether linkage, suggests a complex conformational space that can significantly influence its physical and chemical properties. Quantum chemical calculations offer a powerful, non-experimental avenue to explore the molecular properties of such compounds with high accuracy.[3] These calculations can elucidate stable conformations, transition states for conformational changes, and a variety of electronic and spectroscopic properties.

This guide details a proposed computational study of 2-Methoxy-2,3-dimethylbutane, focusing on conformational analysis and the calculation of key molecular descriptors. The methodologies are based on widely accepted practices in computational organic chemistry.[4][5][6]

Computational Methodology

The selection of an appropriate computational method and basis set is critical for obtaining reliable results. Density Functional Theory (DFT) has been shown to provide a good balance between accuracy and computational cost for the study of organic molecules.[7][8]

Software

All calculations would be performed using a comprehensive quantum chemistry software package such as Gaussian, ORCA, or Spartan.

Conformational Search

A systematic or stochastic conformational search is the initial step to identify all relevant low-energy structures. A common approach involves molecular mechanics methods to rapidly screen a large number of potential conformations, followed by higher-level quantum mechanical calculations for refinement.

Geometry Optimization and Frequency Calculations

The geometries of all identified conformers would be optimized using the B3LYP functional with the 6-31G(d,p) basis set.[7] Frequency calculations at the same level of theory are then performed to confirm that each optimized structure is a true minimum on the potential energy surface (i.e., has no imaginary frequencies) and to obtain thermodynamic data such as zero-point vibrational energies (ZPVE), enthalpies, and Gibbs free energies.

Single-Point Energy Refinement

To obtain more accurate relative energies, single-point energy calculations would be performed on the B3LYP/6-31G(d,p) optimized geometries using a larger basis set, such as 6-311+G(2d,p).

Spectroscopic and Electronic Property Calculations

NMR chemical shifts (¹H and ¹³C) would be calculated using the Gauge-Including Atomic Orbital (GIAO) method at the B3LYP/6-311+G(2d,p) level of theory.[7] Electronic properties such as Mulliken charges, dipole moments, and HOMO-LUMO energies would also be computed.[8]

Experimental Protocols (Computational)

This section details the step-by-step computational workflow for the analysis of 2-Methoxy-2,3-dimethylbutane.

G Computational Workflow for 2-Methoxy-2,3-dimethylbutane cluster_0 Initial Setup cluster_1 Quantum Mechanical Calculations cluster_2 Property Calculations & Analysis A 1. Build Initial 3D Structure B 2. Molecular Mechanics Conformational Search A->B C 3. DFT Geometry Optimization (B3LYP/6-31G(d,p)) B->C D 4. Frequency Calculation (B3LYP/6-31G(d,p)) C->D E 5. Single-Point Energy Refinement (B3LYP/6-311+G(2d,p)) D->E F 6. NMR & Electronic Property Calculation (GIAO, Mulliken, HOMO-LUMO) E->F G 7. Data Analysis & Visualization F->G

Computational workflow diagram.
  • Structure Preparation : An initial 3D structure of 2-Methoxy-2,3-dimethylbutane is built using a molecular editor.

  • Conformational Search : A molecular mechanics-based conformational search is performed to identify low-energy conformers.

  • Geometry Optimization : Each identified conformer is then subjected to geometry optimization using DFT with the B3LYP functional and the 6-31G(d,p) basis set.

  • Frequency Analysis : Vibrational frequency calculations are performed on each optimized structure to verify it as a true minimum and to calculate thermodynamic properties.

  • Energy Refinement : Single-point energy calculations are carried out at a higher level of theory (B3LYP/6-311+G(2d,p)) to obtain more accurate relative energies.

  • Property Calculation : NMR chemical shifts and electronic properties are calculated for the most stable conformers.

  • Data Analysis : The computed data is collected, tabulated, and analyzed to understand the conformational preferences and electronic structure of the molecule.

Data Presentation

The quantitative results of the quantum chemical calculations should be summarized in clear and concise tables for easy comparison and interpretation.

Conformational Analysis

The relative energies and thermodynamic data for the most stable conformers would be presented as follows:

ConformerRelative Energy (kcal/mol)Relative Gibbs Free Energy (kcal/mol)Boltzmann Population (%)
1 0.000.0065.3
2 0.520.4825.1
3 1.251.199.6

Energies are relative to the most stable conformer. Boltzmann populations are calculated at 298.15 K.

Geometric Parameters

Key bond lengths and dihedral angles for the most stable conformer would be tabulated.

ParameterValue
C-O (methoxy) Bond Length1.42 Å
C-O (t-butyl) Bond Length1.45 Å
C-O-C Bond Angle112.5°
C-C-C-C Dihedral Angle175.2° (anti-periplanar)
Spectroscopic Data

Calculated NMR chemical shifts would be compared to experimental values if available.

AtomCalculated ¹³C Chemical Shift (ppm)Calculated ¹H Chemical Shift (ppm)
C (quaternary, ether)78.5-
C (methoxy)50.13.25
CH (isopropyl)35.21.85
CH₃ (t-butyl)27.81.15
CH₃ (isopropyl)18.50.95
Electronic Properties

Key electronic descriptors for the most stable conformer would be presented.

PropertyValue
Dipole Moment1.28 D
HOMO Energy-6.85 eV
LUMO Energy1.23 eV
HOMO-LUMO Gap8.08 eV

Signaling Pathways and Logical Relationships

In the context of this computational study, we can visualize the logical flow of conformational analysis.

G Conformational Analysis Logic A Potential Energy Surface B Local Minima (Stable Conformers) A->B C Transition States A->C D Thermodynamic Properties B->D C->D E Boltzmann Distribution D->E F Observable Properties (e.g., NMR) E->F

Logical flow of conformational analysis.

The potential energy surface of 2-Methoxy-2,3-dimethylbutane contains multiple local minima, corresponding to stable conformers, which are connected via transition states.[9] By calculating the thermodynamic properties of these structures, we can determine their relative populations using the Boltzmann distribution. These populations are then used to compute weighted averages for observable properties like NMR chemical shifts, which can be compared to experimental data.

Conclusion

This technical guide outlines a comprehensive computational protocol for the quantum chemical investigation of 2-Methoxy-2,3-dimethylbutane. By following the described methodologies, researchers can gain valuable insights into the conformational preferences, electronic structure, and spectroscopic properties of this molecule. The presented framework for data organization and visualization ensures that the results are communicated effectively. The application of these computational techniques is a vital component in modern chemical research and drug development, enabling the prediction of molecular behavior and the rational design of new chemical entities.

References

Protocols & Analytical Methods

Method

Application Notes and Protocols for 2-Methoxy-2,3-dimethylbutane as a Reaction Solvent

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Methoxy-2,3-dimethylbutane is a tertiary ether with potential applications as a non-polar, aprotic solvent in organic synthesis. Its branched...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxy-2,3-dimethylbutane is a tertiary ether with potential applications as a non-polar, aprotic solvent in organic synthesis. Its branched structure and the presence of a methoxy (B1213986) group suggest properties that could be advantageous in specific reaction environments, such as increased stability and unique solvation characteristics compared to more common ether solvents like diethyl ether or tetrahydrofuran (B95107) (THF). This document provides an overview of its properties and theoretical applications in key organic reactions.

Note on Data Availability: Extensive literature searches for specific applications of 2-methoxy-2,3-dimethylbutane as a reaction solvent did not yield detailed experimental protocols with quantitative data such as reaction yields, times, and specific conditions. The information presented herein is based on the known physical and chemical properties of the solvent and general principles of organic chemistry. The provided protocols are representative examples for the reaction types discussed and have not been specifically validated for 2-methoxy-2,3-dimethylbutane. Researchers should consider this a starting point for exploratory studies.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-methoxy-2,3-dimethylbutane is presented below. These properties are crucial for its consideration as a reaction solvent.

PropertyValueReference
Molecular Formula C₇H₁₆O[1][2]
Molecular Weight 116.20 g/mol [1][2]
CAS Number 26356-10-5[1][2]
Boiling Point Not available
Melting Point Not available
Density Not available
Solubility Insoluble in water[3]
Appearance Colorless liquid (predicted)[3]

Potential Applications in Organic Synthesis

Based on its structure as a sterically hindered ether, 2-methoxy-2,3-dimethylbutane could theoretically be employed in a variety of organometallic and other sensitive reactions where solvent stability and minimal interaction are desired.

Grignard Reactions

Ethers are essential solvents for the formation and reaction of Grignard reagents due to their ability to solvate and stabilize the magnesium center. The steric bulk of 2-methoxy-2,3-dimethylbutane might influence the Schlenk equilibrium and the reactivity of the Grignard reagent.

General Workflow for Grignard Reagent Formation and Reaction:

cluster_prep Reagent Preparation cluster_reaction Grignard Formation & Reaction cluster_workup Work-up and Purification start Start mg_prep Activate Mg turnings start->mg_prep 1. solvent_prep Add anhydrous 2-methoxy-2,3-dimethylbutane mg_prep->solvent_prep 2. initiation Initiate reaction (e.g., with I₂ crystal) solvent_prep->initiation 3. halide_prep Prepare solution of organohalide in solvent addition Slowly add organohalide solution halide_prep->addition 4. reflux Maintain reflux (exothermic) addition->reflux 5. formation_complete Grignard reagent formed reflux->formation_complete 6. substrate_add Add electrophile (e.g., ketone, aldehyde) formation_complete->substrate_add 7. reaction_complete Reaction with electrophile substrate_add->reaction_complete 8. quench Quench with aq. NH₄Cl (sat.) reaction_complete->quench 9. extract Extract with organic solvent quench->extract 10. dry Dry organic phase (e.g., MgSO₄) extract->dry 11. concentrate Concentrate in vacuo dry->concentrate 12. purify Purify by chromatography or distillation concentrate->purify 13. end End purify->end 14.

Caption: General workflow for a Grignard reaction.

General Protocol for Grignard Reaction (Theoretical):

  • Preparation: A flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with magnesium turnings (1.2 equivalents). The system is flushed with nitrogen.

  • Initiation: A small crystal of iodine is added, and the flask is gently warmed. Anhydrous 2-methoxy-2,3-dimethylbutane is added to cover the magnesium.

  • Formation: A solution of the organohalide (1.0 equivalent) in anhydrous 2-methoxy-2,3-dimethylbutane is added dropwise from the dropping funnel. The reaction is typically initiated spontaneously, evidenced by heat evolution and bubbling. The addition rate is controlled to maintain a gentle reflux. After the addition is complete, the mixture is stirred at room temperature or heated to ensure complete formation of the Grignard reagent.

  • Reaction: The solution of the Grignard reagent is cooled in an ice bath, and a solution of the electrophile (e.g., a ketone or aldehyde, 1.0 equivalent) in anhydrous 2-methoxy-2,3-dimethylbutane is added dropwise.

  • Work-up: After the reaction is complete (monitored by TLC), the reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purification: The crude product is purified by flash column chromatography or distillation.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed cross-coupling reaction for the formation of C-C bonds.[4][5] The choice of solvent can influence the solubility of the reagents and the stability of the catalytic species. A non-polar aprotic solvent like 2-methoxy-2,3-dimethylbutane could be suitable, potentially in combination with a co-solvent to facilitate the dissolution of the base.

Logical Flow of a Suzuki-Miyaura Coupling Reaction:

SuzukiCoupling A Combine Aryl Halide, Boronic Acid/Ester, and Base B Add Solvent System (e.g., 2-Methoxy-2,3-dimethylbutane + co-solvent/water) A->B C Degas the Reaction Mixture (e.g., Ar sparging) B->C D Add Palladium Catalyst and Ligand C->D E Heat the Reaction Mixture (e.g., 80-110 °C) D->E F Monitor Reaction Progress (e.g., TLC, GC-MS) E->F G Aqueous Work-up F->G Upon completion H Purification (e.g., Column Chromatography) G->H I Characterization of Product H->I

Caption: Logical steps in a Suzuki-Miyaura coupling reaction.

General Protocol for Suzuki-Miyaura Coupling (Theoretical):

  • Setup: To a reaction vessel are added the aryl halide (1.0 equivalent), the boronic acid or ester (1.1-1.5 equivalents), and a base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2-3 equivalents).

  • Solvent Addition: 2-Methoxy-2,3-dimethylbutane is added, followed by a co-solvent such as water or a polar aprotic solvent if needed to dissolve the base.

  • Degassing: The mixture is thoroughly degassed by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

  • Catalyst Addition: The palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or a pre-catalyst) and ligand (if required) are added under the inert atmosphere.

  • Reaction: The reaction mixture is heated to the desired temperature (typically 80-110 °C) and stirred until the starting material is consumed, as monitored by TLC or GC-MS.

  • Work-up: The reaction mixture is cooled to room temperature, diluted with water, and extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

  • Purification: The crude product is purified by column chromatography.

Reduction Reactions

While specific examples are not available, 2-methoxy-2,3-dimethylbutane could serve as an inert solvent for certain reduction reactions, for instance, catalytic hydrogenations where the solvent's role is primarily to dissolve the substrate. Its stability towards common reducing agents would be a key advantage.

Safety and Handling

As with all chemicals, appropriate safety precautions should be taken when handling 2-methoxy-2,3-dimethylbutane. It is advisable to handle the solvent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. As it is a flammable liquid, it should be kept away from ignition sources.

Conclusion

2-Methoxy-2,3-dimethylbutane is a solvent with potential for use in specialized applications in organic synthesis where its unique steric and electronic properties can be leveraged. However, the lack of published experimental data necessitates that its use in the protocols described above be considered exploratory. Further research is required to fully characterize its performance and establish it as a viable alternative to more common reaction solvents. Researchers are encouraged to perform small-scale trials to determine optimal conditions for their specific reactions.

References

Application

Application Notes and Protocols: 2-Methoxy-2,3-dimethylbutane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals Disclaimer: The following application notes and protocols are largely theoretical and based on established principles of organic chemistry. Direct literatur...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are largely theoretical and based on established principles of organic chemistry. Direct literature on the specific applications of 2-Methoxy-2,3-dimethylbutane is limited. These notes are intended to provide a framework for its potential use and should be adapted and validated experimentally.

Introduction

2-Methoxy-2,3-dimethylbutane is a sterically hindered tertiary ether. Its structure suggests potential utility in organic synthesis as a non-polar, aprotic solvent with moderate thermal stability, and as a protecting group for alcohols. This document outlines its potential applications, providing theoretical protocols and considerations for its use.

Physicochemical Properties

While specific experimental data for 2-Methoxy-2,3-dimethylbutane is scarce, its properties can be inferred from its structure and comparison with analogous compounds.

PropertyValue (Estimated)Comparison with Common Ethers
Molecular Formula C₇H₁₆OTHF: C₄H₈O, Diethyl ether: C₄H₁₀O
Molecular Weight 116.20 g/mol THF: 72.11 g/mol , Diethyl ether: 74.12 g/mol
Boiling Point ~70-90 °CTHF: 66 °C, Diethyl ether: 34.6 °C
Polarity LowSimilar to other non-polar ethers
Solubility Soluble in organic solvents, insoluble in water.Similar to other ethers
Synthesis of 2-Methoxy-2,3-dimethylbutane

A plausible synthetic route involves the acid-catalyzed addition of methanol (B129727) to 2,3-dimethyl-2-butene (B165504).[1]

Reaction: (CH₃)₂C=C(CH₃)₂ + CH₃OH --(H⁺ catalyst)--> (CH₃)₂CHC(CH₃)₂OCH₃

Protocol: Synthesis of 2-Methoxy-2,3-dimethylbutane

  • Materials: 2,3-dimethyl-2-butene, Methanol (anhydrous), Sulfuric acid (concentrated).

  • Procedure: a. In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,3-dimethyl-2-butene (1.0 eq) in an excess of anhydrous methanol (5.0-10.0 eq). b. Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric acid (0.05 eq). c. Allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours. d. Monitor the reaction progress by GC-MS. e. Upon completion, cool the mixture and neutralize the acid with a saturated solution of sodium bicarbonate. f. Extract the product with diethyl ether (3 x 50 mL). g. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. h. Purify the crude product by fractional distillation.

Workflow for the Synthesis of 2-Methoxy-2,3-dimethylbutane

2,3-Dimethyl-2-butene 2,3-Dimethyl-2-butene Reaction Acid-Catalyzed Addition 2,3-Dimethyl-2-butene->Reaction Methanol Methanol Methanol->Reaction Workup Neutralization & Extraction Reaction->Workup Purification Fractional Distillation Workup->Purification Product 2-Methoxy-2,3-dimethylbutane Purification->Product

Caption: Synthesis of 2-Methoxy-2,3-dimethylbutane.

Application Note 1: 2-Methoxy-2,3-dimethylbutane as a Solvent

Due to its expected non-polar, aprotic nature and moderate boiling point, 2-Methoxy-2,3-dimethylbutane could serve as a solvent in reactions where protic solvents are undesirable and a higher boiling point than diethyl ether is required. Its steric bulk may also influence reaction selectivity in certain cases.

Potential Advantages:

  • Higher Boiling Point: Useful for reactions requiring temperatures above the boiling points of diethyl ether or THF.

  • Inertness: Ethers are generally unreactive towards strong bases, nucleophiles, and reducing agents.

  • Steric Hindrance: The bulky tert-butyl-like group may disfavor solvent coordination to reactive species, potentially altering reactivity or selectivity compared to less hindered ethers.

Potential Applications:

  • Grignard Reactions: While ethers are standard solvents for Grignard reagents, the steric bulk of 2-Methoxy-2,3-dimethylbutane might influence the Schlenk equilibrium and the reactivity of the Grignard reagent.

  • Reactions with Organolithium Reagents: Suitable for reactions involving organolithium reagents due to its aprotic nature.

  • Nucleophilic Substitution Reactions (SN1): As a polar aprotic solvent, it could be suitable for SN1 reactions that proceed through carbocation intermediates.

Experimental Protocol (Theoretical): Grignard Reagent Formation

  • Materials: Magnesium turnings, Alkyl/Aryl halide, 2-Methoxy-2,3-dimethylbutane (anhydrous).

  • Procedure: a. Flame-dry a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. b. Add magnesium turnings (1.2 eq) to the flask. c. Add a small portion of a solution of the alkyl/aryl halide (1.0 eq) in anhydrous 2-Methoxy-2,3-dimethylbutane via the dropping funnel. d. Initiate the reaction with gentle heating or the addition of a small crystal of iodine. e. Once the reaction has initiated, add the remaining halide solution dropwise to maintain a gentle reflux. f. After the addition is complete, continue to stir the reaction mixture at reflux for an additional hour to ensure complete formation of the Grignard reagent.

Logical Flow for Solvent Selection

Reaction_Requirements Reaction Requirements Aprotic Aprotic Conditions? Reaction_Requirements->Aprotic High_Temp Temperature > 66°C? Aprotic->High_Temp Yes Steric_Influence Steric Influence Desired? High_Temp->Steric_Influence Yes Solvent_Choice Consider 2-Methoxy-2,3-dimethylbutane Steric_Influence->Solvent_Choice Yes

Caption: Decision tree for using 2-Methoxy-2,3-dimethylbutane as a solvent.

Application Note 2: 2-Methoxy-2,3-dimethylbutane as a Protecting Group for Alcohols

The 2,3-dimethyl-2-butoxy group derived from 2-methoxy-2,3-dimethylbutane could theoretically be used as a protecting group for alcohols. Its tertiary nature suggests it would be stable to basic and nucleophilic conditions but cleavable under acidic conditions.

Advantages as a Protecting Group:

  • Stability: Expected to be stable to strong bases, organometallic reagents, and many oxidizing and reducing agents.

  • Acid-Labile: The tertiary nature of the ether linkage allows for cleavage under acidic conditions, likely via an SN1 mechanism.

Protocol: Protection of a Primary Alcohol (Theoretical)

  • Materials: Primary alcohol, 2-Methoxy-2,3-dimethylbutane, Strong acid catalyst (e.g., triflic acid).

  • Procedure: a. In a flame-dried flask under an inert atmosphere, dissolve the primary alcohol (1.0 eq) in an excess of 2-Methoxy-2,3-dimethylbutane (acting as both reagent and solvent). b. Cool the mixture to 0 °C. c. Add a catalytic amount of triflic acid (0.01-0.05 eq) dropwise. d. Stir the reaction at 0 °C to room temperature and monitor by TLC. e. Upon completion, quench the reaction with a saturated solution of sodium bicarbonate. f. Extract the product with an organic solvent, wash with brine, dry, and concentrate. g. Purify by column chromatography.

Protocol: Deprotection of a Protected Alcohol (Theoretical)

Due to its structure as a tertiary ether, the 2,3-dimethyl-2-butoxy protecting group is expected to be cleaved under acidic conditions.

  • Materials: Protected alcohol, Protic solvent (e.g., methanol, water), Acid (e.g., trifluoroacetic acid, hydrochloric acid).

  • Procedure: a. Dissolve the protected alcohol in a suitable protic solvent. b. Add a stoichiometric amount of the acid. c. Stir the reaction at room temperature and monitor by TLC. d. Upon completion, neutralize the acid with a base (e.g., sodium bicarbonate). e. Extract the deprotected alcohol, wash, dry, and concentrate. f. Purify if necessary.

Deprotection Pathway

Protected_Alcohol R-O-C(CH3)2CH(CH3)2 Protonation Protonation (H+) Protected_Alcohol->Protonation Intermediate [R-O(H)-C(CH3)2CH(CH3)2]+ Protonation->Intermediate Cleavage SN1 Cleavage Intermediate->Cleavage Alcohol R-OH Cleavage->Alcohol Carbocation [(CH3)2CHC(CH3)2]+ Cleavage->Carbocation

Caption: Proposed SN1 mechanism for the deprotection of the 2,3-dimethyl-2-butoxy group.

References

Method

Application Notes and Protocols: 2-Methoxy-2,3-dimethylbutane as a Gasoline Oxygenate Additive

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of 2-methoxy-2,3-dimethylbutane, a promising oxygenate additive for gasoline. This document details...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-methoxy-2,3-dimethylbutane, a promising oxygenate additive for gasoline. This document details its synthesis, physicochemical properties, and the standard protocols for evaluating its performance as a fuel component.

Introduction

2-Methoxy-2,3-dimethylbutane is a tertiary ether that holds potential as a gasoline oxygenate. Oxygenates are compounds containing oxygen that are added to gasoline to improve combustion efficiency and reduce harmful exhaust emissions.[1] Ethers are considered advantageous due to their high octane (B31449) numbers and low vapor pressure, which contributes to more predictable blending behavior in gasoline.[2] This document outlines the synthesis and evaluation of 2-methoxy-2,3-dimethylbutane for this application.

Physicochemical Properties

Understanding the physical and chemical properties of 2-methoxy-2,3-dimethylbutane is crucial for its evaluation as a gasoline additive. A comparison with other common gasoline oxygenates provides context for its potential performance.

Table 1: Physicochemical Properties of Selected Gasoline Oxygenates

Property2-Methoxy-2,3-dimethylbutaneMTBE (Methyl tert-butyl ether)ETBE (Ethyl tert-butyl ether)TAME (tert-Amyl methyl ether)Ethanol
Molecular Formula C₇H₁₆OC₅H₁₂OC₆H₁₄OC₆H₁₄OC₂H₅OH
Molecular Weight ( g/mol ) 116.2088.15102.17102.1746.07
Boiling Point (°C) ~118 (estimated)55.273.18678.37
Density (g/cm³ at 20°C) ~0.77 (estimated)0.7400.7400.7700.789
Oxygen Content (wt%) 13.7718.215.715.734.7
Research Octane Number (RON) Not available118118111108.6
Motor Octane Number (MON) Not available1011029889
Reid Vapor Pressure (RVP) (psi) Not available8.04.03.518.0

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxy-2,3-dimethylbutane

This protocol describes the acid-catalyzed etherification of 2,3-dimethyl-2-butene (B165504) with methanol (B129727) to produce 2-methoxy-2,3-dimethylbutane.[3][4]

Materials:

  • 2,3-dimethyl-2-butene

  • Methanol (anhydrous)

  • Strong acid catalyst (e.g., Amberlyst-15 ion-exchange resin, sulfuric acid)

  • Sodium bicarbonate solution (5% w/v)

  • Anhydrous magnesium sulfate

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Separatory funnel

  • Rotary evaporator

  • Distillation apparatus

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2,3-dimethyl-2-butene and a molar excess of anhydrous methanol (e.g., a 2:1 to 5:1 molar ratio of methanol to alkene).

  • Catalyst Addition: Add the acid catalyst to the mixture. If using a solid catalyst like Amberlyst-15, it can be added directly. If using a liquid acid like sulfuric acid, add it dropwise while stirring.

  • Reaction: Heat the mixture to reflux with continuous stirring. The reaction progress can be monitored by gas chromatography (GC) by taking small aliquots periodically. The reaction is typically complete within several hours.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • If a solid catalyst was used, filter it from the mixture.

    • Transfer the liquid mixture to a separatory funnel.

    • Wash the organic layer sequentially with water and then with a 5% sodium bicarbonate solution to neutralize the acid catalyst.

    • Separate the organic layer and dry it over anhydrous magnesium sulfate.

  • Purification:

    • Filter to remove the drying agent.

    • Remove the excess methanol and any low-boiling byproducts using a rotary evaporator.

    • Purify the crude product by fractional distillation to isolate 2-methoxy-2,3-dimethylbutane.

Diagram 1: Synthesis of 2-Methoxy-2,3-dimethylbutane

G cluster_reactants Reactants cluster_process Process cluster_product Product 2_3_dimethyl_2_butene 2,3-Dimethyl-2-butene Reaction Acid-Catalyzed Etherification 2_3_dimethyl_2_butene->Reaction Methanol Methanol Methanol->Reaction Workup Neutralization & Washing Reaction->Workup Crude Product Purification Fractional Distillation Workup->Purification Product 2-Methoxy-2,3-dimethylbutane Purification->Product

Caption: Synthesis of 2-methoxy-2,3-dimethylbutane.

Protocol 2: Evaluation of Blending Octane Number

The Research Octane Number (RON) and Motor Octane Number (MON) of a gasoline blend containing 2-methoxy-2,3-dimethylbutane are determined using standardized ASTM methods.

Methods:

  • ASTM D2699: Standard Test Method for Research Octane Number of Spark-Ignition Engine Fuel.

  • ASTM D2700: Standard Test Method for Motor Octane Number of Spark-Ignition Engine Fuel.

Procedure Outline:

  • Blend Preparation: Prepare a gasoline blend containing a specific volume percentage of 2-methoxy-2,3-dimethylbutane in a base gasoline with a known octane number.

  • Engine Test: The fuel blend is tested in a standardized Cooperative Fuel Research (CFR) engine under the specific operating conditions outlined in the respective ASTM methods for RON and MON.

  • Knock Intensity Measurement: The knock intensity of the test fuel is compared to that of primary reference fuels (mixtures of isooctane (B107328) and n-heptane).

  • Octane Number Determination: The octane number of the blend is the octane number of the primary reference fuel that produces the same knock intensity.

  • Blending Octane Value Calculation: The blending octane number (BON) of 2-methoxy-2,3-dimethylbutane can be calculated using a linear blending model, although non-linear effects can occur.

Protocol 3: Evaluation of Blending Reid Vapor Pressure (RVP)

The RVP of a gasoline blend containing 2-methoxy-2,3-dimethylbutane is determined using the ASTM D5191 standard test method.

Method:

  • ASTM D5191: Standard Test Method for Vapor Pressure of Petroleum Products (Mini Method).

Procedure Outline:

  • Blend Preparation: Prepare a gasoline blend with a known concentration of 2-methoxy-2,3-dimethylbutane.

  • Sample Introduction: A small, chilled, and air-saturated sample of the fuel blend is introduced into a temperature-controlled, evacuated chamber.

  • Equilibration and Measurement: The sample is allowed to equilibrate at 37.8 °C (100 °F), and the resulting pressure is measured.

  • Blending RVP Calculation: The blending RVP of 2-methoxy-2,3-dimethylbutane can be estimated based on its contribution to the RVP of the final blend.

Diagram 2: Experimental Workflow for Additive Evaluation

G Start Prepare Gasoline Blends RON_Test ASTM D2699 RON Determination Start->RON_Test MON_Test ASTM D2700 MON Determination Start->MON_Test RVP_Test ASTM D5191 RVP Determination Start->RVP_Test Emissions_Test Exhaust Gas Analysis (HC, CO, NOx) Start->Emissions_Test Data_Analysis Data Analysis & Performance Evaluation RON_Test->Data_Analysis MON_Test->Data_Analysis RVP_Test->Data_Analysis Emissions_Test->Data_Analysis End Characterize Additive Data_Analysis->End

Caption: Evaluation of a gasoline oxygenate additive.

Emissions Profile

The addition of oxygenates to gasoline generally leads to a reduction in carbon monoxide (CO) and hydrocarbon (HC) emissions due to more complete combustion.[1] However, the impact on nitrogen oxide (NOx) emissions can vary depending on the specific oxygenate and engine operating conditions.[1] Experimental testing is required to determine the precise effect of 2-methoxy-2,3-dimethylbutane on the emissions of a specific base gasoline.

Conclusion

2-Methoxy-2,3-dimethylbutane presents itself as a viable candidate for a gasoline oxygenate additive. Its synthesis from readily available starting materials and its expected favorable blending properties, characteristic of tertiary ethers, make it a subject of interest for further research. The detailed protocols provided herein offer a framework for its synthesis and comprehensive evaluation to determine its precise impact on gasoline performance and emissions. Further experimental investigation is necessary to quantify its blending octane values and Reid vapor pressure to fully assess its potential in commercial gasoline formulations.

References

Application

Application of 2-Methoxy-2,3-dimethylbutane in Grignard Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Grignard reactions are a cornerstone in organic synthesis, enabling the formation of carbon-carbon bonds. The choice of solvent is critical for...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Grignard reactions are a cornerstone in organic synthesis, enabling the formation of carbon-carbon bonds. The choice of solvent is critical for the successful formation and reactivity of the Grignard reagent. Traditionally, ethers such as diethyl ether and tetrahydrofuran (B95107) (THF) have been employed. However, their high volatility, flammability, and propensity to form explosive peroxides have prompted the search for safer, "greener" alternatives. 2-Methoxy-2,3-dimethylbutane, also known as tert-amyl methyl ether (TAME), has emerged as a promising alternative solvent for Grignard reactions, offering a favorable safety profile and operational advantages.[1]

This document provides detailed application notes and protocols for the use of 2-Methoxy-2,3-dimethylbutane in Grignard reactions, addressing its advantages, limitations, and providing generalized experimental procedures.

Advantages of 2-Methoxy-2,3-dimethylbutane as a Grignard Solvent

2-Methoxy-2,3-dimethylbutane offers several key advantages over traditional ethereal solvents:

  • Reduced Peroxide Formation: Unlike diethyl ether and THF, 2-Methoxy-2,3-dimethylbutane has a significantly lower tendency to form explosive peroxides upon storage and handling, enhancing laboratory safety.[2]

  • Higher Boiling Point: With a boiling point of approximately 86°C, it allows for a wider operational temperature range compared to diethyl ether (34.6°C), which can be beneficial for reactions requiring higher temperatures to initiate or proceed at a reasonable rate.[1][3]

  • Wider Liquid Range: It possesses a broad liquid range from -80°C to 86°C, accommodating a variety of reaction conditions.[1]

  • Improved Safety Profile: Its lower volatility and higher flash point compared to diethyl ether reduce the risk of fire.

  • "Green" Solvent Attributes: It is considered a more environmentally friendly alternative to some classic ether solvents.[1]

Data Presentation: Comparison of Ether Solvents in Grignard Reactions

While direct comparative studies including 2-Methoxy-2,3-dimethylbutane are limited, the following table summarizes its physical properties alongside commonly used solvents for Grignard reactions to facilitate solvent selection.

SolventBoiling Point (°C)Flash Point (°C)Peroxide FormationKey AdvantagesKey Disadvantages
2-Methoxy-2,3-dimethylbutane (TAME) 86-11LowHigh boiling point, low peroxide formation, safer profile.[1]Potentially slower reaction rates due to steric hindrance.
Diethyl Ether (Et₂O) 34.6-45HighWell-established, easy to remove.[3]Highly flammable, prone to peroxide formation.[3]
Tetrahydrofuran (THF) 66-14HighGood solvating power, higher boiling point than Et₂O.[3]Forms explosive peroxides, water-miscible.[3]
2-Methyltetrahydrofuran (2-MeTHF) ~80-11Low"Green" solvent, good performance.[3]More expensive than traditional ethers.
Cyclopentyl Methyl Ether (CPME) 106-1LowHigh boiling point, stable, easy workup.Higher cost, may require activators for Grignard formation.[4]
Methyl tert-Butyl Ether (MTBE) 55.2-28LowCost-effective, good stability.[5]Lower boiling point than TAME.

Experimental Protocols

Note: The following protocols are generalized for the use of 2-Methoxy-2,3-dimethylbutane in Grignard reactions. Optimization of reaction conditions (temperature, concentration, reaction time) may be necessary for specific substrates. Due to the limited specific literature for TAME, these protocols are based on established procedures for Grignard reactions in other sterically hindered ethers.

Protocol 1: Formation of a Grignard Reagent (e.g., Phenylmagnesium Bromide)

Materials:

  • Magnesium turnings

  • Bromobenzene (B47551)

  • Anhydrous 2-Methoxy-2,3-dimethylbutane

  • Iodine crystal (as initiator)

  • Three-necked round-bottom flask, reflux condenser, dropping funnel, and nitrogen/argon inlet

Procedure:

  • Apparatus Setup: Assemble and flame-dry the glassware. Allow to cool under a stream of inert gas (nitrogen or argon).

  • Magnesium Activation: Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in the flask. Gently warm the flask with a heat gun under vacuum and then backfill with inert gas to activate the magnesium surface.

  • Initiation: Add a small portion of a solution of bromobenzene (1.0 equivalent) in anhydrous 2-Methoxy-2,3-dimethylbutane to the activated magnesium. The reaction is typically initiated by gentle warming. The disappearance of the iodine color and the appearance of a cloudy solution indicate initiation.

  • Addition: Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.

  • Completion: After the addition is complete, continue to stir the reaction mixture at reflux for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting greyish solution is ready for use.

Protocol 2: Reaction of a Grignard Reagent with a Carbonyl Compound (e.g., Benzaldehyde)

Materials:

  • Pre-formed Grignard reagent solution in 2-Methoxy-2,3-dimethylbutane

  • Benzaldehyde (B42025)

  • Anhydrous 2-Methoxy-2,3-dimethylbutane

  • Saturated aqueous ammonium (B1175870) chloride solution

  • Standard laboratory glassware

Procedure:

  • Reaction Setup: Cool the solution of the Grignard reagent (1.1 equivalents) in an ice bath.

  • Addition of Electrophile: Slowly add a solution of benzaldehyde (1.0 equivalent) in anhydrous 2-Methoxy-2,3-dimethylbutane dropwise to the stirred Grignard reagent solution.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Quenching: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0°C.

  • Workup: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Purification: Filter the drying agent and concentrate the organic phase under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired alcohol.

Mandatory Visualizations

Grignard_Reaction_Workflow cluster_prep Preparation cluster_formation Grignard Reagent Formation cluster_reaction Reaction with Electrophile cluster_workup Workup and Purification start Start dry_glassware Flame-dry glassware under inert atmosphere start->dry_glassware add_mg Add Mg turnings and initiator (Iodine) dry_glassware->add_mg add_halide Add small portion of alkyl/aryl halide in 2-Methoxy-2,3-dimethylbutane add_mg->add_halide initiation Initiate reaction (gentle warming) add_halide->initiation dropwise_addition Dropwise addition of remaining halide solution initiation->dropwise_addition reflux Reflux to complete formation dropwise_addition->reflux cool_grignard Cool Grignard solution reflux->cool_grignard add_electrophile Dropwise addition of electrophile (e.g., aldehyde, ketone) cool_grignard->add_electrophile reaction_monitoring Monitor reaction (TLC) add_electrophile->reaction_monitoring quench Quench with sat. aq. NH4Cl reaction_monitoring->quench extract Extract with organic solvent quench->extract dry_purify Dry and purify product extract->dry_purify end End Product dry_purify->end

Caption: Experimental workflow for a Grignard reaction using 2-Methoxy-2,3-dimethylbutane.

Solvent_Selection_Logic cluster_properties Desired Solvent Properties cluster_solvents Solvent Candidates start Solvent Selection for Grignard Reaction prop1 Safety (Low Peroxide Formation, High Flash Point) start->prop1 prop2 Appropriate Boiling Point start->prop2 prop3 Good Solvating Power start->prop3 prop4 Inert to Reagents start->prop4 tame 2-Methoxy-2,3-dimethylbutane (TAME) prop1->tame Excellent et2o Diethyl Ether prop1->et2o Poor thf THF prop1->thf Poor me_thf 2-MeTHF prop1->me_thf Good prop2->tame Good (86°C) prop2->et2o Low (34.6°C) prop2->thf Moderate (66°C) prop2->me_thf Good (~80°C) prop3->tame Adequate prop4->tame Excellent decision Decision: TAME is a strong candidate for enhanced safety and a wider temperature range. tame->decision

References

Method

Application Notes and Protocols for 2-Methoxy-2,3-dimethylbutane as a Non-Polar Aprotic Solvent

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Methoxy-2,3-dimethylbutane is a tertiary ether that presents potential as a non-polar aprotic solvent for various applications in organic syn...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxy-2,3-dimethylbutane is a tertiary ether that presents potential as a non-polar aprotic solvent for various applications in organic synthesis and drug development. Its branched structure and the presence of an ether oxygen atom suggest properties that could make it a viable alternative to other ethereal solvents such as diethyl ether, tetrahydrofuran (B95107) (THF), methyl tert-butyl ether (MTBE), and tert-amyl methyl ether (TAME). A key advantage of tertiary ethers like 2-methoxy-2,3-dimethylbutane is their reduced tendency to form explosive peroxides compared to ethers with primary or secondary carbons adjacent to the ether oxygen.[1][2] These application notes provide an overview of its potential uses, physicochemical properties, and generalized experimental protocols.

Physicochemical Properties

Quantitative data for 2-methoxy-2,3-dimethylbutane is limited in the literature. The following table includes estimated and experimentally determined (where available) properties, along with data for analogous solvents for comparison.

Property2-Methoxy-2,3-dimethylbutaneMethyl tert-Butyl Ether (MTBE)tert-Amyl Methyl Ether (TAME)
CAS Number 26356-10-5[3]1634-04-4[1]994-05-8[4]
Molecular Formula C₇H₁₆O[5]C₅H₁₂O[1]C₆H₁₄O[4]
Molecular Weight 116.20 g/mol [5]88.15 g/mol [1]102.18 g/mol [4]
Boiling Point Estimated: 91.54 °C[6]55.2 °C[1]86 °C[4]
Density Estimated: 0.754 g/mL[6]0.74 g/cm³[1]0.77 g/mL[4]
Solubility in Water Sparingly soluble (expected)26 g/L (20 °C)[1]10.71 g/L (20 °C)[4]
Flash Point Not available-28 °C[2]-11 °C[4]
Peroxide Formation Low tendency (expected)Much lower tendency than diethyl ether[1][2]Does not require a stabilizer[4]

Applications in Organic Synthesis

Based on its structural similarity to MTBE and TAME, 2-methoxy-2,3-dimethylbutane is anticipated to be a suitable solvent for a range of organic reactions, particularly those requiring a non-polar, aprotic medium.

Grignard Reactions

Ethereal solvents are essential for the formation and reaction of Grignard reagents due to their ability to solvate the magnesium species. The higher boiling point of 2-methoxy-2,3-dimethylbutane compared to diethyl ether and MTBE could be advantageous for reactions requiring elevated temperatures. Its expected low peroxide formation tendency enhances safety.[1][4]

Organolithium Reactions

As a non-polar aprotic solvent, 2-methoxy-2,3-dimethylbutane could be employed in reactions involving organolithium reagents, such as lithiations and subsequent reactions with electrophiles. Its inert nature under basic conditions is a key requirement for these transformations.

Extraction and Chromatography

The expected low water solubility and volatility of 2-methoxy-2,3-dimethylbutane make it a potential candidate for use as an extraction solvent to isolate products from aqueous reaction mixtures. It could also serve as a component of the mobile phase in normal-phase column chromatography. MTBE is often used for such extractions in pharmaceutical and natural product chemistry.[7]

Experimental Protocols

Note: The following protocols are generalized and should be adapted based on the specific requirements of the chemical reaction. Due to the limited availability of experimental data for 2-methoxy-2,3-dimethylbutane, these are based on established procedures for analogous tertiary ether solvents.

Protocol 1: General Procedure for a Grignard Reaction

This protocol outlines the formation of a Grignard reagent and its subsequent reaction with an electrophile, using 2-methoxy-2,3-dimethylbutane as the solvent.

Materials:

  • Magnesium turnings

  • Alkyl or aryl halide

  • Electrophile (e.g., aldehyde, ketone, ester)

  • 2-Methoxy-2,3-dimethylbutane (anhydrous)

  • Iodine crystal (as an initiator)

  • Anhydrous workup solution (e.g., saturated aqueous ammonium (B1175870) chloride)

Procedure:

  • Preparation: Dry all glassware thoroughly in an oven and assemble under an inert atmosphere (e.g., nitrogen or argon).

  • Initiation: Place magnesium turnings in the reaction flask. Add a small crystal of iodine and gently heat with a heat gun until purple vapors are observed. This helps to activate the magnesium surface.

  • Grignard Formation: Add a portion of the anhydrous 2-methoxy-2,3-dimethylbutane to the flask. Add a small amount of the alkyl or aryl halide to initiate the reaction. The reaction is typically initiated when the color of the iodine disappears and bubbling is observed.

  • Once the reaction has started, add the remaining alkyl or aryl halide, dissolved in anhydrous 2-methoxy-2,3-dimethylbutane, dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the reaction mixture at room temperature or with gentle heating until the magnesium is consumed.

  • Reaction with Electrophile: Cool the Grignard reagent solution in an ice bath. Add a solution of the electrophile in anhydrous 2-methoxy-2,3-dimethylbutane dropwise.

  • After the addition, allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC or other appropriate analytical techniques).

  • Workup: Carefully quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

  • Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate (B1210297) or MTBE). Combine the organic layers, dry over anhydrous sodium sulfate (B86663), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by a suitable method, such as column chromatography or distillation.

Protocol 2: General Procedure for Solvent Extraction

This protocol describes the use of 2-methoxy-2,3-dimethylbutane as an extraction solvent.

Materials:

  • Aqueous reaction mixture containing the desired product

  • 2-Methoxy-2,3-dimethylbutane

  • Brine (saturated aqueous sodium chloride)

  • Anhydrous sodium sulfate or magnesium sulfate

Procedure:

  • Transfer the aqueous reaction mixture to a separatory funnel.

  • Add a volume of 2-methoxy-2,3-dimethylbutane to the separatory funnel.

  • Stopper the funnel and shake vigorously, venting frequently to release any pressure.

  • Allow the layers to separate. The organic layer (containing the product) will typically be the upper layer due to the lower density of the solvent.

  • Drain the lower aqueous layer.

  • Wash the organic layer with brine to remove any residual water.

  • Drain the brine layer.

  • Transfer the organic layer to a clean flask and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter or decant the dried organic solution.

  • Remove the solvent under reduced pressure to isolate the crude product.

Visualizations

Synthesis_of_2_Methoxy_2_3_dimethylbutane 2,3-Dimethyl-2-butene 2,3-Dimethyl-2-butene Reaction_Vessel Reaction Vessel 2,3-Dimethyl-2-butene->Reaction_Vessel Methanol Methanol Methanol->Reaction_Vessel Acid_Catalyst Acid Catalyst (e.g., H2SO4) Acid_Catalyst->Reaction_Vessel Product 2-Methoxy-2,3-dimethylbutane Reaction_Vessel->Product

Caption: Synthesis of 2-methoxy-2,3-dimethylbutane.

Solvent_Properties_Workflow cluster_properties Key Properties cluster_advantages Advantages cluster_applications Potential Applications NonPolar Non-Polar GoodSolvency Good Solvency for Organometallics (Expected) NonPolar->GoodSolvency Aprotic Aprotic Aprotic->GoodSolvency TertiaryEther Tertiary Ether LowPeroxide Low Peroxide Formation TertiaryEther->LowPeroxide Grignard Grignard Reactions LowPeroxide->Grignard HigherBoilingPoint Higher Boiling Point (vs. Diethyl Ether, MTBE) HigherBoilingPoint->Grignard GoodSolvency->Grignard Organolithium Organolithium Chemistry GoodSolvency->Organolithium Extraction Extraction & Workup GoodSolvency->Extraction

References

Application

Application Notes and Protocols for the Synthesis of 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals These application notes provide detailed experimental protocols for the synthesis of 2-methoxy-2,3-dimethylbutane, a tertiary ether. Two primary synthetic r...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the synthesis of 2-methoxy-2,3-dimethylbutane, a tertiary ether. Two primary synthetic routes are presented: acid-catalyzed addition of methanol (B129727) to 2,3-dimethyl-2-butene (B165504) and alkoxymercuration-demercuration of 2,3-dimethyl-2-butene. The choice of method may depend on the desired reaction conditions and tolerance for certain reagents.

Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of 2-methoxy-2,3-dimethylbutane is presented below.

PropertyValue
CAS Number 26356-10-5[1]
Molecular Formula C₇H₁₆O[1]
Molecular Weight 116.20 g/mol [1]
Boiling Point Not explicitly found
Density Not explicitly found

Spectroscopic Data:

Spectrum TypePredicted Peaks
¹H NMR Due to the symmetry of the molecule, the spectrum is expected to be simple. Signals for the methoxy (B1213986) group protons, the methyl groups at C2, and the methyl groups at C3 are anticipated.
¹³C NMR Signals corresponding to the methoxy carbon, the quaternary carbon at C2, the tertiary carbon at C3, and the various methyl carbons are expected.
IR Spectroscopy Characteristic peaks for C-O stretching (ether linkage) and C-H stretching and bending of the alkyl groups are expected.
Mass Spectrometry A molecular ion peak (M+) and characteristic fragmentation patterns for ethers are anticipated.

Synthesis Pathways

Two effective methods for the synthesis of 2-methoxy-2,3-dimethylbutane are detailed below.

Acid-Catalyzed Addition of Methanol to 2,3-Dimethyl-2-butene

This method involves the direct addition of methanol across the double bond of 2,3-dimethyl-2-butene, catalyzed by a strong acid. This reaction proceeds through a tertiary carbocation intermediate.

cluster_start Starting Materials cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification cluster_product Final Product 2_3_dimethyl_2_butene 2,3-Dimethyl-2-butene Reaction_Vessel Reaction at Controlled Temperature 2_3_dimethyl_2_butene->Reaction_Vessel Methanol Methanol Methanol->Reaction_Vessel Acid_Catalyst Acid Catalyst (e.g., H₂SO₄) Acid_Catalyst->Reaction_Vessel Neutralization Neutralization (e.g., NaHCO₃ solution) Reaction_Vessel->Neutralization Extraction Extraction (e.g., Diethyl ether) Neutralization->Extraction Drying Drying (e.g., Anhydrous MgSO₄) Extraction->Drying Distillation Fractional Distillation Drying->Distillation Final_Product 2-Methoxy-2,3-dimethylbutane Distillation->Final_Product

Caption: Workflow for the acid-catalyzed synthesis of 2-methoxy-2,3-dimethylbutane.

Experimental Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place 2,3-dimethyl-2-butene and an excess of methanol.

  • Catalyst Addition: Slowly add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid) to the stirred solution.

  • Reaction: Heat the mixture to a gentle reflux and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature and neutralize the acid with a saturated solution of sodium bicarbonate.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

  • Drying and Evaporation: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure.

  • Purification: Purify the crude product by fractional distillation to obtain pure 2-methoxy-2,3-dimethylbutane.

ReagentMolar RatioNotes
2,3-Dimethyl-2-butene1
Methanol3-5Acts as both reactant and solvent.
Sulfuric Acidcatalytic
ParameterValue
Reaction Time 2-4 hours
Temperature Reflux
Yield Moderate to high
Alkoxymercuration-Demercuration of 2,3-Dimethyl-2-butene

This two-step procedure provides a reliable method for the Markovnikov addition of methanol to the alkene without the risk of carbocation rearrangements.

cluster_step1 Step 1: Alkoxymercuration cluster_step2 Step 2: Demercuration cluster_workup_purification Work-up and Purification cluster_final_product Final Product 2_3_dimethyl_2_butene_1 2,3-Dimethyl-2-butene Alkoxymercuration_Reaction Formation of Alkoxymercurial Intermediate 2_3_dimethyl_2_butene_1->Alkoxymercuration_Reaction Methanol_1 Methanol Methanol_1->Alkoxymercuration_Reaction Mercuric_Acetate Mercuric Acetate (B1210297) (Hg(OAc)₂) Mercuric_Acetate->Alkoxymercuration_Reaction Alkoxymercurial_Intermediate Alkoxymercurial Intermediate Alkoxymercuration_Reaction->Alkoxymercurial_Intermediate Demercuration_Reaction Reduction to Ether Alkoxymercurial_Intermediate->Demercuration_Reaction Sodium_Borohydride Sodium Borohydride (B1222165) (NaBH₄) in NaOH Sodium_Borohydride->Demercuration_Reaction Workup_Purification Extraction and Distillation Demercuration_Reaction->Workup_Purification Final_Product_2 2-Methoxy-2,3-dimethylbutane Workup_Purification->Final_Product_2

Caption: Workflow for the alkoxymercuration-demercuration synthesis.

Experimental Protocol:

  • Alkoxymercuration:

    • In a flask, dissolve mercuric acetate in methanol.

    • To this solution, add 2,3-dimethyl-2-butene and stir at room temperature. The reaction is typically rapid.

  • Demercuration:

    • After the alkoxymercuration is complete (as indicated by TLC or GC), add a solution of sodium borohydride in aqueous sodium hydroxide (B78521) to the reaction mixture.

  • Work-up:

    • The appearance of elemental mercury indicates the completion of the demercuration.

    • Separate the organic layer and extract the aqueous layer with a suitable solvent (e.g., diethyl ether).

  • Drying and Evaporation:

    • Combine the organic layers, wash with water, dry over an anhydrous salt, and remove the solvent.

  • Purification:

    • Purify the product by fractional distillation.

ReagentMolar RatioNotes
2,3-Dimethyl-2-butene1
Mercuric Acetate1
Methanolsolvent
Sodium Borohydride0.5
Sodium HydroxideUsed to make the solution basic for demercuration.
ParameterValue
Reaction Time Alkoxymercuration: 1-2 hours; Demercuration: 1-2 hours
Temperature Room temperature
Yield High

Safety Precautions

  • Mercury compounds are highly toxic. Handle mercuric acetate with extreme caution in a well-ventilated fume hood. Wear appropriate personal protective equipment (gloves, goggles, lab coat). All mercury-containing waste must be disposed of according to institutional and environmental regulations.

  • Strong acids are corrosive. Handle concentrated sulfuric acid with care.

  • Organic solvents are flammable. Work in a well-ventilated area away from ignition sources.

References

Method

Application Notes and Protocols for the Purification of 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals Abstract This document provides detailed application notes and experimental protocols for the purification of 2-Methoxy-2,3-dimethylbutane. The primary puri...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the purification of 2-Methoxy-2,3-dimethylbutane. The primary purification techniques discussed are fractional distillation and flash column chromatography, with preliminary steps for peroxide removal. Furthermore, methods for assessing the purity of the final product using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are outlined. This guide is intended to provide researchers, scientists, and drug development professionals with the necessary information to obtain high-purity 2-Methoxy-2,3-dimethylbutane for research and development purposes.

Introduction

2-Methoxy-2,3-dimethylbutane is a tertiary ether that may find applications as a solvent or as an intermediate in organic synthesis. As with many ethers, it is prone to peroxide formation upon storage and may contain impurities from its synthesis, such as unreacted starting materials (e.g., 2,3-dimethyl-2-butene (B165504) and methanol) or side-products. High purity is often essential for its use in sensitive applications, particularly in drug development and mechanistic studies. The following protocols describe standard laboratory procedures for the purification and characterization of this compound.

Safety Precautions

Ethers can form explosive peroxides upon exposure to air and light.[1] It is crucial to test for the presence of peroxides before any purification procedure, especially before distillation where peroxides can concentrate and detonate.[2] Always handle ethers in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Purification Protocols

A general workflow for the purification of 2-Methoxy-2,3-dimethylbutane is presented below. The choice of methods will depend on the nature and quantity of the impurities present.

PurificationWorkflow raw_product Crude 2-Methoxy-2,3-dimethylbutane peroxide_test Peroxide Test raw_product->peroxide_test peroxide_removal Peroxide Removal peroxide_test->peroxide_removal Peroxides > 3 ppm distillation Fractional Distillation peroxide_test->distillation Peroxides < 3 ppm peroxide_removal->distillation chromatography Flash Column Chromatography distillation->chromatography Further Purification Needed purity_analysis Purity Analysis (GC-MS, NMR) distillation->purity_analysis chromatography->purity_analysis pure_product Pure 2-Methoxy-2,3-dimethylbutane purity_analysis->pure_product Purity > 99%

Figure 1. General workflow for the purification of 2-Methoxy-2,3-dimethylbutane.
Peroxide Removal

Ethers should be tested for peroxides before use, especially before distillation.[1] Peroxide levels above 30 ppm are considered hazardous.[3]

Protocol 3.1.1: Peroxide Test (Qualitative)

  • To 1 mL of 2-Methoxy-2,3-dimethylbutane in a test tube, add 1 mL of a freshly prepared solution of 0.1 g of sodium iodide or potassium iodide in 1 mL of glacial acetic acid.[1]

  • Shake the mixture. A yellow color indicates a low concentration of peroxides, while a brown color suggests a high concentration.[1]

Protocol 3.1.2: Peroxide Removal using an Activated Alumina (B75360) Column

This method is effective for both water-soluble and water-insoluble ethers.[3]

  • Pack a glass chromatography column with activated alumina (e.g., 100 g of alumina per 100 mL of ether).[1]

  • Pass the crude 2-Methoxy-2,3-dimethylbutane through the column.

  • Collect the eluent, which should now be free of peroxides.

  • Caution: Peroxides are retained on the alumina. The column should be flushed with a dilute acidic solution of ferrous sulfate (B86663) to destroy the peroxides before disposal.[3]

Protocol 3.1.3: Peroxide Removal with Ferrous Sulfate

This method is suitable for water-insoluble ethers.[4]

  • Prepare a solution of 60 g of ferrous sulfate (FeSO₄) and 6 mL of concentrated sulfuric acid in 110 mL of distilled water.[4]

  • In a separatory funnel, shake the ether with an equal volume of the ferrous sulfate solution.

  • Separate the layers and discard the aqueous layer.

  • Wash the ether layer with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the ether over anhydrous magnesium sulfate or sodium sulfate.

Table 1: Representative Data for Peroxide Removal

MethodInitial Peroxide Level (ppm)Final Peroxide Level (ppm)Estimated Recovery (%)
Activated Alumina Column50< 1~95
Ferrous Sulfate Wash50< 1~90
Fractional Distillation

Fractional distillation is effective for separating liquids with close boiling points, such as removing unreacted starting materials and some side-products from 2-Methoxy-2,3-dimethylbutane.[5][6]

Protocol 3.2.1: Atmospheric Fractional Distillation

  • Ensure the ether is free of peroxides.

  • Set up a fractional distillation apparatus with a fractionating column (e.g., Vigreux or packed column) between the distillation flask and the condenser.[5]

  • Add the peroxide-free crude 2-Methoxy-2,3-dimethylbutane to the distillation flask along with a few boiling chips or a magnetic stir bar.

  • Heat the flask gently. The vapor will rise through the fractionating column, and multiple condensation-vaporization cycles will enrich the vapor in the more volatile components.[7]

  • Collect the fraction that distills at the boiling point of 2-Methoxy-2,3-dimethylbutane (boiling point information for the specific compound is not available in the provided search results, but for the similar tert-Amyl Methyl Ether, it is 85-86 °C). Discard any initial lower-boiling fractions and stop the distillation before the flask runs dry, leaving at least 10-20% of the initial volume to prevent the concentration of any remaining peroxides.[1]

Table 2: Representative Data for Fractional Distillation

Initial Purity (GC area %)Main Fraction Boiling Range (°C)Final Purity (GC area %)Estimated Yield (%)
9085 - 87 (representative)> 9880
Flash Column Chromatography

For the removal of non-volatile impurities or compounds with significantly different polarities, flash column chromatography is a suitable technique.

Protocol 3.3.1: Silica (B1680970) Gel Flash Column Chromatography

  • Choose an appropriate eluent system by performing thin-layer chromatography (TLC) analysis. A non-polar solvent system like hexanes with a small amount of a slightly more polar solvent (e.g., ethyl acetate (B1210297) or diethyl ether) is a good starting point.

  • Pack a chromatography column with silica gel using the chosen eluent.

  • Dissolve the crude 2-Methoxy-2,3-dimethylbutane in a minimal amount of the eluent and load it onto the column.

  • Elute the compound from the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Table 3: Representative Data for Flash Column Chromatography

Initial Purity (GC area %)Eluent System (Hexane:Ethyl Acetate)Final Purity (GC area %)Estimated Yield (%)
9598:2> 99.585

Purity Analysis

The purity of the collected fractions should be assessed using appropriate analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity and identifying volatile impurities.[8]

Protocol 4.1.1: GC-MS Analysis

  • Sample Preparation: Dilute a small sample of the purified 2-Methoxy-2,3-dimethylbutane in a suitable solvent (e.g., dichloromethane (B109758) or hexane).

  • Instrumentation: Use a standard GC-MS system.

  • GC Conditions (Representative):

    • Column: A non-polar capillary column (e.g., DB-5ms).

    • Injector Temperature: 250 °C.

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

    • Carrier Gas: Helium.

  • MS Conditions (Representative):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 35-300.

  • Analysis: The purity can be determined by the relative area of the product peak in the chromatogram. The mass spectrum will confirm the identity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the structure of the purified compound and to detect the presence of any structurally similar impurities.[9][10]

Protocol 4.2.1: ¹H and ¹³C NMR Analysis

  • Sample Preparation: Dissolve a few milligrams of the purified product in a deuterated solvent (e.g., CDCl₃).

  • Acquisition: Acquire ¹H and ¹³C NMR spectra on a standard NMR spectrometer.

  • Analysis:

    • ¹H NMR: Protons on carbons adjacent to the ether oxygen are expected to appear in the 3.4-4.5 ppm region.[11] The integration of the peaks should correspond to the number of protons in the molecule.

    • ¹³C NMR: Carbons bonded to the ether oxygen typically resonate in the 50-80 ppm range.[11] The number of signals will indicate the symmetry of the molecule.

    • Purity can be estimated by the absence of impurity peaks.

Table 4: Expected Spectroscopic Data for 2-Methoxy-2,3-dimethylbutane

TechniqueExpected Chemical Shifts (ppm)
¹H NMRProtons adjacent to oxygen: ~3.4-4.5
¹³C NMRCarbons adjacent to oxygen: ~50-80

Conclusion

The protocols outlined in this document provide a comprehensive guide for the purification and analysis of 2-Methoxy-2,3-dimethylbutane. By employing a combination of peroxide removal, fractional distillation, and/or flash column chromatography, a high degree of purity can be achieved. The subsequent analysis by GC-MS and NMR spectroscopy will confirm the identity and purity of the final product, ensuring its suitability for demanding applications in research and development.

References

Application

Application Note: GC-MS Analysis of 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a detailed protocol for the analysis of 2-Methoxy-2,3-dimethylbutane using Gas Chromatography-Mass Spectrometry (GC-...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the analysis of 2-Methoxy-2,3-dimethylbutane using Gas Chromatography-Mass Spectrometry (GC-MS). This method is applicable for the qualitative and quantitative analysis of this compound in various matrices, with a particular focus on its identification and quantification as a potential environmental contaminant or a metabolite in biological samples. The protocol outlines sample preparation, GC-MS instrument parameters, and data analysis procedures.

Introduction

2-Methoxy-2,3-dimethylbutane, an isomer of the gasoline additive tert-amyl methyl ether (TAME), is a volatile organic compound of interest in environmental monitoring and metabolic studies.[1][2][3] Accurate and sensitive detection is crucial for assessing its environmental impact and understanding its biological fate. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds, making it the ideal method for analyzing 2-Methoxy-2,3-dimethylbutane.[2][4] This document presents a comprehensive protocol for its analysis.

Experimental Protocol

Sample Preparation

The choice of sample preparation technique depends on the sample matrix. Common methods for volatile organic compounds include direct injection, headspace analysis, and purge-and-trap.

a) Direct Aqueous Injection: This method is suitable for water samples with expected high concentrations of the analyte.[2]

  • Collect the water sample in a clean, airtight vial.

  • If necessary, filter the sample to remove any particulate matter.

  • Transfer an aliquot of the sample to a GC vial.

  • Inject the sample directly into the GC-MS system.[2]

b) Purge-and-Trap: This technique is ideal for detecting low levels of 2-Methoxy-2,3-dimethylbutane in water or urine samples.[1]

  • Place a known volume of the liquid sample into a purging vessel.

  • Pass an inert gas (e.g., helium or nitrogen) through the sample at a controlled flow rate and temperature to strip the volatile organic compounds.[1]

  • The purged compounds are trapped on a sorbent trap.

  • The trap is then rapidly heated to desorb the analytes into the GC-MS system.

c) Solvent Extraction: For solid or semi-solid samples, solvent extraction can be employed.

  • Homogenize the sample.

  • Extract the sample with a suitable organic solvent (e.g., dichloromethane (B109758) or hexane).

  • Concentrate the extract under a gentle stream of nitrogen if necessary.

  • Transfer the final extract to a GC vial for analysis.

GC-MS Instrumentation and Parameters

The following table outlines the recommended GC-MS parameters for the analysis of 2-Methoxy-2,3-dimethylbutane. These parameters may be optimized based on the specific instrument and analytical requirements.

Parameter Recommended Condition
Gas Chromatograph Agilent 7890B GC or equivalent
Mass Spectrometer Agilent 5977A MSD or equivalent
GC Column HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column
Injector Split/Splitless
Injector Temperature 250 °C
Injection Volume 1 µL
Split Ratio 10:1 (can be adjusted based on concentration)
Carrier Gas Helium (99.999% purity)
Flow Rate 1.0 mL/min
Oven Temperature Program Initial temperature: 40 °C, hold for 2 minutes. Ramp to 150 °C at 10 °C/min. Hold for 2 minutes.
MS Ion Source Electron Ionization (EI)
Ionization Energy 70 eV
Mass Range m/z 35-200
Scan Mode Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis
Transfer Line Temperature 280 °C

Data Presentation

Quantitative Data Summary

The following table summarizes the expected quantitative data for the GC-MS analysis of 2-Methoxy-2,3-dimethylbutane. The retention time is an estimate and may vary depending on the specific chromatographic conditions. The mass-to-charge ratios (m/z) are based on the expected fragmentation pattern of the molecule.

Compound CAS Number Molecular Formula Molecular Weight Expected Retention Time (min) Characteristic Mass Fragments (m/z)
2-Methoxy-2,3-dimethylbutane994-05-8 (Isomer TAME)C₇H₁₆O116.20~ 6-8101, 87, 73, 59, 43 (base peak)

Note: The fragmentation pattern of 2-Methoxy-2,3-dimethylbutane is expected to be similar to its isomer, TAME. The base peak at m/z 43 corresponds to the stable tert-butyl cation. The fragment at m/z 101 represents the loss of a methyl group, and the fragment at m/z 87 corresponds to the loss of an ethyl group. The ion at m/z 73 is characteristic of the methoxy-containing fragment.[5]

Data Analysis

Qualitative Analysis: The identification of 2-Methoxy-2,3-dimethylbutane is achieved by comparing the retention time and the acquired mass spectrum of the sample peak with that of a known analytical standard. The fragmentation pattern in the mass spectrum serves as a chemical fingerprint for the compound.

Quantitative Analysis: For quantitative analysis, a calibration curve should be prepared using a series of standard solutions of 2-Methoxy-2,3-dimethylbutane of known concentrations. The peak area of a characteristic ion (e.g., m/z 43) is plotted against the concentration. The concentration of the analyte in the sample is then determined from this calibration curve. For improved accuracy, the use of an internal standard is recommended.

Visualizations

Experimental Workflow

GCMS_Workflow GC-MS Analysis Workflow for 2-Methoxy-2,3-dimethylbutane cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing cluster_result Results Sample Sample Collection (Aqueous, Solid, etc.) Extraction Extraction/Concentration (Direct Injection, Purge & Trap, or Solvent Extraction) Sample->Extraction Injection GC Injection Extraction->Injection Separation Chromatographic Separation Injection->Separation Ionization Electron Ionization (70 eV) Separation->Ionization Detection Mass Detection (m/z 35-200) Ionization->Detection Qualitative Qualitative Analysis (Retention Time & Mass Spectrum) Detection->Qualitative Quantitative Quantitative Analysis (Calibration Curve) Qualitative->Quantitative Report Final Report Quantitative->Report

Caption: Workflow for the GC-MS analysis of 2-Methoxy-2,3-dimethylbutane.

Logical Relationship of Analytical Steps

Logical_Steps Logical Steps in GC-MS Analysis A Define Analytical Goal (Qualitative/Quantitative) B Select Appropriate Sample Preparation Method A->B C Optimize GC-MS Parameters B->C D Acquire Data (Full Scan or SIM) C->D E Process and Interpret Data D->E F Report Results E->F

Caption: Logical progression of steps in a GC-MS analytical method.

References

Method

Application Notes and Protocols for NMR Spectroscopy of 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals This document provides a detailed guide to the Nuclear Magnetic Resonance (NMR) spectroscopy of 2-Methoxy-2,3-dimethylbutane. It includes predicted quantita...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the Nuclear Magnetic Resonance (NMR) spectroscopy of 2-Methoxy-2,3-dimethylbutane. It includes predicted quantitative ¹H and ¹³C NMR data, comprehensive experimental protocols for sample preparation and spectral acquisition, and logical diagrams to illustrate the molecular structure and experimental workflow. This information is intended to support the structural elucidation and quality control of 2-Methoxy-2,3-dimethylbutane in research and development settings.

Predicted NMR Data

Due to the limited availability of public experimental spectra for 2-Methoxy-2,3-dimethylbutane, the following tables summarize the predicted ¹H and ¹³C NMR chemical shifts, multiplicities, and coupling constants. These predictions are based on established principles of NMR spectroscopy and typical values for similar chemical environments in ethers and branched alkanes.

Predicted ¹H NMR Data

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for 2-Methoxy-2,3-dimethylbutane

ProtonsChemical Shift (δ, ppm)MultiplicityIntegrationCoupling Constant (J, Hz)
-OCH₃~ 3.2Singlet (s)3H-
-C(CH₃)₂~ 1.1Singlet (s)6H-
-CH(CH₃)₂~ 1.8Septet (sept)1H~ 6.8
-CH(CH₃)₂~ 0.9Doublet (d)6H~ 6.8
Predicted ¹³C NMR Data

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Methoxy-2,3-dimethylbutane

CarbonChemical Shift (δ, ppm)
-OCH₃~ 49
-C(OCH₃)(CH₃)₂~ 75
-C(OCH₃)(CH₃)₂~ 25
-CH(CH₃)₂~ 35
-CH(CH₃)₂~ 17

Experimental Protocols

The following protocols provide a detailed methodology for the preparation and NMR analysis of 2-Methoxy-2,3-dimethylbutane.

Sample Preparation

A properly prepared sample is crucial for obtaining a high-quality NMR spectrum.

  • Sample Weighing: Accurately weigh 5-25 mg of 2-Methoxy-2,3-dimethylbutane for ¹H NMR or 50-100 mg for ¹³C NMR into a clean, dry vial.[1]

  • Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble (e.g., Chloroform-d, CDCl₃). Deuterated solvents are used to avoid large solvent signals in the ¹H NMR spectrum and for the deuterium (B1214612) lock.[1][2]

  • Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial containing the sample.[1][3] Gently swirl or vortex the vial to ensure the sample is completely dissolved.

  • Filtering (if necessary): If the solution contains any particulate matter, filter it through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube.[2][4] Solid particles can disrupt the magnetic field homogeneity, leading to poor spectral resolution.[2][3]

  • Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (B1202638) (TMS) can be added. However, the residual proton signal of the deuterated solvent can often be used for calibration.[1]

  • Tube Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and label it clearly.

NMR Spectrometer Setup and Data Acquisition

The following are general steps for acquiring ¹H and ¹³C NMR spectra on a standard NMR spectrometer. Specific parameters may need to be optimized based on the instrument and sample concentration.

  • Instrument Insertion: Carefully insert the NMR tube into the spinner turbine and adjust the depth according to the manufacturer's guidelines. Wipe the outside of the tube clean before insertion.

  • Locking and Shimming:

    • Lock: The spectrometer will lock onto the deuterium signal of the solvent to stabilize the magnetic field.

    • Shimming: The magnetic field homogeneity is optimized by adjusting the shim coils, either automatically or manually, to achieve sharp and symmetrical peaks.

  • Tuning and Matching: The probe is tuned to the specific nucleus being observed (¹H or ¹³C) to maximize signal reception.

  • ¹H NMR Acquisition Parameters (Example):

    • Pulse Sequence: A standard single-pulse sequence is typically used.

    • Spectral Width: ~16 ppm

    • Acquisition Time: ~2-4 seconds

    • Relaxation Delay: 1-5 seconds

    • Number of Scans: 8-16 scans for a moderately concentrated sample.

  • ¹³C NMR Acquisition Parameters (Example):

    • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum and enhance signal-to-noise.

    • Spectral Width: ~240 ppm

    • Acquisition Time: ~1-2 seconds

    • Relaxation Delay: 2-5 seconds

    • Number of Scans: 128-1024 scans, depending on the sample concentration, due to the low natural abundance of ¹³C.

  • Data Processing:

    • Fourier Transform: The acquired Free Induction Decay (FID) is converted into a frequency-domain spectrum.

    • Phase Correction: The phase of the spectrum is adjusted to ensure all peaks are in the positive absorptive mode.

    • Baseline Correction: The baseline of the spectrum is corrected to be flat.

    • Referencing: The chemical shift axis is referenced to the residual solvent peak or the internal standard (TMS at 0 ppm).

    • Integration: The relative areas under the peaks in the ¹H NMR spectrum are integrated to determine the proton ratios.

Visualizations

The following diagrams illustrate the structure and NMR analysis workflow for 2-Methoxy-2,3-dimethylbutane.

G Structure and Predicted ¹H NMR Assignments of 2-Methoxy-2,3-dimethylbutane cluster_structure Molecular Structure cluster_legend Predicted ¹H NMR Signals C1 C C2 C C1->C2 b b: ~1.1 ppm (s, 6H) C3 C C2->C3 C4 C C2->C4 O8 O C2->O8 C5 C C3->C5 C6 C C3->C6 H_C3 H C3->H_C3 d d: ~0.9 ppm (d, 6H) C7 C a a: ~3.2 ppm (s, 3H) O8->C7 C9 C c c: ~1.8 ppm (sept, 1H) p_a a p_b b p_c c p_d d

Caption: Predicted ¹H NMR assignments for 2-Methoxy-2,3-dimethylbutane.

G Experimental Workflow for NMR Analysis sample_prep Sample Preparation (Weighing, Dissolution, Filtering) nmr_setup NMR Spectrometer Setup (Insertion, Locking, Shimming, Tuning) sample_prep->nmr_setup h1_acq ¹H NMR Acquisition nmr_setup->h1_acq c13_acq ¹³C NMR Acquisition nmr_setup->c13_acq data_proc Data Processing (FT, Phasing, Baseline Correction, Referencing) h1_acq->data_proc c13_acq->data_proc analysis Spectral Analysis (Chemical Shifts, Multiplicity, Integration) data_proc->analysis report Reporting analysis->report

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

References

Application

Application Notes and Protocols for 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals Physical and Chemical Properties The following table summarizes the known physical and chemical properties of 2-Methoxy-2,3-dimethylbutane. PropertyValueSou...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 2-Methoxy-2,3-dimethylbutane.

PropertyValueSource
CAS Number 26356-10-5Guidechem
Molecular Formula C7H16OGuidechem
Molecular Weight 116.2 g/mol Guidechem
Synonyms 2,3-Dimethyl-2-methoxybutaneGuidechem
Canonical SMILES CC(C)C(C)(C)OCGuidechem
InChIKey CQORYVKHJKAITO-UHFFFAOYSA-NGuidechem
Topological Polar Surface Area 9.2 ŲGuidechem
Rotatable Bond Count 2Guidechem
Hydrogen Bond Donor Count 0Guidechem
Hydrogen Bond Acceptor Count 1Guidechem

Handling and Storage Procedures

2.1. Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Methoxy-2,3-dimethylbutane to minimize exposure and ensure personal safety.

  • Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards.

  • Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been inspected prior to use. Gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374 derived from it.

  • Skin and Body Protection: Wear flame-retardant and impervious clothing. A lab coat is required. Ensure that emergency eyewash stations and safety showers are readily accessible.

  • Respiratory Protection: For operations where inhalation exposure is possible, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.

2.2. Safe Handling Practices

Adherence to the following handling procedures is crucial to prevent accidents and exposure.

  • Work in a well-ventilated area, preferably in a chemical fume hood.

  • Avoid breathing vapors or mists.

  • Avoid contact with skin and eyes.

  • Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

  • Use only non-sparking tools.

  • Take precautionary measures against static discharge. All equipment used when handling the product must be grounded.

  • Handle and open containers with care.

  • Wash hands thoroughly after handling.

2.3. Storage Conditions

Proper storage of 2-Methoxy-2,3-dimethylbutane is essential for maintaining its stability and preventing hazardous situations.

  • Store in a tightly closed container in a dry, cool, and well-ventilated place.

  • Keep away from heat and sources of ignition.

  • Store in an approved flame-proof area.

  • Protect containers against physical damage and check regularly for leaks.

  • Store away from incompatible materials such as oxidizing agents.

Spill and Disposal Procedures

3.1. Spill Response

In the event of a spill, follow these procedures to mitigate the hazard.

  • Evacuate personnel from the immediate area.

  • Eliminate all ignition sources.

  • Ensure adequate ventilation.

  • Wear appropriate PPE as described in section 2.1.

  • For small spills, absorb with a non-combustible material such as dry earth, sand, or vermiculite (B1170534) and place in a sealed container for disposal.

  • For large spills, dike the area to prevent spreading. A vapor-suppressing foam may be used to reduce vapors.

  • Prevent entry into waterways, sewers, basements, or confined areas.

3.2. Waste Disposal

Dispose of 2-Methoxy-2,3-dimethylbutane and any contaminated materials in accordance with local, state, and federal regulations. Do not dispose of it with household garbage or allow it to reach the sewage system.

Experimental Protocols

Protocol: Use of 2-Methoxy-2,3-dimethylbutane as a Solvent for a Grignard Reaction

This protocol provides a general outline for using a flammable ether like 2-Methoxy-2,3-dimethylbutane as a solvent

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Methoxy-2,3-dimethylbutane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 2-Methoxy-2,3-dimethylbutane....

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 2-Methoxy-2,3-dimethylbutane. The information is presented in a question-and-answer format to directly address potential challenges during experimentation.

Troubleshooting Guide

Question: My reaction to synthesize 2-Methoxy-2,3-dimethylbutane via Williamson ether synthesis resulted in a very low yield of the desired ether and a significant amount of an alkene byproduct. What is the likely cause?

Answer: The primary cause of this issue is the choice of a synthetic route that is not suitable for the target molecule. The Williamson ether synthesis, which proceeds via an S(_N)2 mechanism, is inefficient for the creation of tertiary ethers like 2-Methoxy-2,3-dimethylbutane.

  • E2 Elimination as the Major Pathway: To synthesize this ether via the Williamson method, you would need to react a tertiary alkyl halide (e.g., 2-chloro-2,3-dimethylbutane) with a methoxide (B1231860) nucleophile, or a tertiary alkoxide (e.g., sodium 2,3-dimethyl-2-butoxide) with a methyl halide. In both scenarios, the steric hindrance around the tertiary carbon favors the E2 elimination pathway, leading to the formation of alkenes (primarily 2,3-dimethyl-2-butene (B165504) and 2,3-dimethyl-1-butene) as the major products.[1][2][3][4] The strong basicity of the alkoxide further promotes this elimination reaction.

Troubleshooting Steps:

  • Select an Alternative Synthetic Route: The most effective solution is to abandon the Williamson ether synthesis for this target molecule. Favorable methods include:

    • Acid-Catalyzed Addition of Methanol (B129727) to an Alkene: This method involves reacting 2,3-dimethyl-2-butene with methanol in the presence of an acid catalyst.

    • Alkoxymercuration-Demercuration: This two-step procedure also uses an alkene and methanol but avoids carbocation rearrangements, offering higher regioselectivity.[5][6][7]

  • If Williamson Synthesis Must Be Attempted (Not Recommended):

    • Use a less hindered alkoxide and a primary alkyl halide: This is the preferred approach for Williamson synthesis in general, but it is not applicable for synthesizing a tertiary ether.

    • Employ milder reaction conditions: Lowering the reaction temperature may slightly favor substitution over elimination, but it is unlikely to overcome the inherent preference for elimination with a tertiary substrate.[4]

Question: I am attempting the acid-catalyzed addition of methanol to 2,3-dimethyl-2-butene and observing multiple unexpected peaks in my GC-MS analysis. What are these side products?

Answer: While the acid-catalyzed addition of methanol to 2,3-dimethyl-2-butene is a viable method, several side reactions can occur, leading to a mixture of products.

  • Alkene Dimerization and Polymerization: Under acidic conditions, alkenes can be protonated to form carbocations, which can then be attacked by another alkene molecule. This initiates dimerization or even polymerization, resulting in higher molecular weight byproducts.

  • Formation of Isomeric Alkenes: The acid catalyst can promote the isomerization of 2,3-dimethyl-2-butene to other isomers, such as 2,3-dimethyl-1-butene, although the starting tetrasubstituted alkene is the most stable.

  • Carbocation Rearrangement (if using an isomeric starting alkene): If your starting material is an isomer like 3,3-dimethyl-1-butene (B1661986), the initially formed secondary carbocation will rearrange to the more stable tertiary carbocation, leading to the desired product but also potentially other rearranged products.[8][9]

  • Formation of a Tertiary Alcohol: If water is present in the reaction mixture, it can compete with methanol as a nucleophile, leading to the formation of 2,3-dimethyl-2-butanol.

Troubleshooting Steps:

  • Control the Reaction Temperature: Lower temperatures generally favor the desired addition reaction over competing side reactions like polymerization.

  • Use a Catalytic Amount of Acid: Using a large excess of acid can promote unwanted side reactions.

  • Ensure Anhydrous Conditions: Use dry methanol and glassware to minimize the formation of the corresponding tertiary alcohol.

  • Control Reaction Time: Monitor the reaction progress by GC-MS or TLC to avoid prolonged reaction times that can lead to increased byproduct formation.

  • Purification: Utilize fractional distillation or column chromatography to separate the desired ether from the byproducts.

Question: My alkoxymercuration-demercuration synthesis of 2-Methoxy-2,3-dimethylbutane has a low yield. What are the potential reasons?

Answer: Alkoxymercuration-demercuration is generally a high-yield reaction that avoids carbocation rearrangements.[5][6][7][10] Low yields are often due to procedural issues.

  • Incomplete Demercuration: The reduction of the organomercury intermediate with sodium borohydride (B1222165) may be incomplete.

  • Side Reactions during Reduction: Sodium borohydride can sometimes reduce other functional groups if present, although this is unlikely with the target molecule.

  • Loss of Product during Workup: The product may be lost during the extraction and purification steps.

  • Decomposition of the Organomercury Intermediate: While generally stable, the intermediate may undergo side reactions if the conditions are not optimal.

Troubleshooting Steps:

  • Ensure Sufficient Reducing Agent: Use a stoichiometric excess of sodium borohydride to ensure complete demercuration.

  • Maintain Basic Conditions during Reduction: The demercuration step is typically carried out under basic conditions.

  • Optimize Workup Procedure: Ensure efficient extraction of the product from the aqueous layer. Be mindful of the product's volatility during solvent removal.

  • Purity of Reagents: Use high-purity mercuric acetate (B1210297) and dry methanol.

Frequently Asked Questions (FAQs)

Q1: Which is the most recommended method for synthesizing 2-Methoxy-2,3-dimethylbutane in a laboratory setting?

A1: For a clean, high-yield laboratory synthesis, alkoxymercuration-demercuration of 2,3-dimethyl-2-butene is the most recommended method. It proceeds with high regioselectivity (Markovnikov addition) and, crucially, avoids the carbocation rearrangements that can plague acid-catalyzed additions.[5][6][7][10] However, it requires the use of toxic mercury compounds, so appropriate safety precautions must be taken. The acid-catalyzed addition of methanol is a simpler alternative that avoids mercury but may produce more byproducts.

Q2: Can I use 3,3-dimethyl-1-butene as a starting material for the acid-catalyzed synthesis of 2-Methoxy-2,3-dimethylbutane?

A2: Yes, it is possible. The acid-catalyzed addition of methanol to 3,3-dimethyl-1-butene will proceed via a carbocation intermediate. The initially formed secondary carbocation will undergo a 1,2-methyl shift to form the more stable tertiary carbocation, which then reacts with methanol to yield the desired product, 2-Methoxy-2,3-dimethylbutane.[8][9] However, this rearrangement might not be perfectly selective, and other side products could form.

Q3: Why is the Williamson ether synthesis not suitable for preparing tertiary ethers?

A3: The Williamson ether synthesis is an S(_N)2 reaction. This mechanism is highly sensitive to steric hindrance. For a tertiary ether, either the alkyl halide is tertiary or the alkoxide is tertiary. A tertiary alkyl halide will readily undergo E2 elimination when treated with a strong base/nucleophile like an alkoxide.[1][2][3][4] Similarly, a bulky tertiary alkoxide will act as a strong base, promoting elimination of the alkyl halide rather than acting as a nucleophile.[4]

Q4: What are the primary safety concerns when performing an alkoxymercuration-demercuration reaction?

A4: The primary safety concern is the high toxicity of the mercury salts (e.g., mercuric acetate) and the organomercury intermediates formed during the reaction. These compounds are toxic and should be handled with extreme care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE). All mercury-containing waste must be disposed of according to institutional and environmental regulations.

Quantitative Data Summary

The following table provides a hypothetical comparison of the expected yields and major byproducts for the different synthetic routes to 2-Methoxy-2,3-dimethylbutane. These values are illustrative and can vary based on specific reaction conditions.

Synthesis MethodStarting MaterialsExpected Yield of EtherMajor Potential Side Products
Acid-Catalyzed Addition 2,3-Dimethyl-2-butene, Methanol, H₂SO₄60-80%Dimer/Polymer of alkene, 2,3-Dimethyl-2-butanol
Alkoxymercuration-Demercuration 2,3-Dimethyl-2-butene, Methanol, Hg(OAc)₂, NaBH₄>90%Minimal, potential for small amounts of 2,3-dimethyl-2-butanol
Williamson Ether Synthesis 2-Chloro-2,3-dimethylbutane, Sodium Methoxide<5%2,3-Dimethyl-2-butene, 2,3-Dimethyl-1-butene
Williamson Ether Synthesis Sodium 2,3-dimethyl-2-butoxide, Methyl Iodide<10%2,3-Dimethyl-2-butene, 2,3-Dimethyl-1-butene

Experimental Protocols

Protocol 1: Acid-Catalyzed Synthesis of 2-Methoxy-2,3-dimethylbutane

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2,3-dimethyl-2-butene (1.0 eq) and an excess of anhydrous methanol (5.0 eq).

  • Catalyst Addition: Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric acid (0.1 eq).

  • Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by GC-MS.

  • Workup: Quench the reaction by adding a saturated solution of sodium bicarbonate until the acid is neutralized. Add water and extract the product with diethyl ether (3x).

  • Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. Purify the crude product by fractional distillation.

Protocol 2: Alkoxymercuration-Demercuration Synthesis of 2-Methoxy-2,3-dimethylbutane

  • Alkoxymercuration: In a round-bottom flask, dissolve mercuric acetate (Hg(OAc)₂, 1.0 eq) in anhydrous methanol (3.0 eq). To this solution, add 2,3-dimethyl-2-butene (1.0 eq) and stir at room temperature for 1 hour.

  • Demercuration: In a separate flask, prepare a solution of sodium borohydride (NaBH₄, 0.5 eq) in an aqueous solution of 3 M sodium hydroxide (B78521) (NaOH). Cool the organomercury mixture in an ice bath and slowly add the basic NaBH₄ solution.

  • Workup: After the addition is complete, allow the mixture to stir at room temperature for 1 hour. A precipitate of mercury metal will form. Separate the organic layer and extract the aqueous layer with diethyl ether (3x).

  • Purification: Combine the organic layers, wash with water, dry over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. The resulting product is often of high purity, but can be further purified by distillation if necessary.

Visualizations

Synthesis_Pathways cluster_0 Recommended Pathways cluster_1 Problematic Pathway Alkene 2,3-Dimethyl-2-butene Product 2-Methoxy-2,3-dimethylbutane Alkene->Product 1. Hg(OAc)2, CH3OH 2. NaBH4 Alkene->Product H+, CH3OH Methanol Methanol TertAlkylHalide 2-Chloro-2,3-dimethylbutane EliminationProduct Alkene Byproducts TertAlkylHalide->EliminationProduct E2 Elimination Methoxide CH3ONa caption Figure 1. Comparison of synthetic routes.

Caption: Figure 1. Comparison of synthetic routes.

Troubleshooting_Acid_Catalyzed Start Start: Acid-Catalyzed Synthesis Problem Low Yield or Multiple Products? Start->Problem CheckTemp Is Temperature Too High? Problem->CheckTemp Yes CheckAcid Is Acid Concentration Too High? Problem->CheckAcid Yes CheckWater Is Water Present? Problem->CheckWater Yes SolutionPolymer High Temp/Acid -> Polymerization CheckTemp->SolutionPolymer CheckAcid->SolutionPolymer SolutionAlcohol Water -> Tertiary Alcohol CheckWater->SolutionAlcohol Action Lower Temp, Use Catalytic Acid, Ensure Anhydrous Conditions SolutionPolymer->Action SolutionAlcohol->Action caption Figure 2. Troubleshooting acid-catalyzed synthesis.

Caption: Figure 2. Troubleshooting acid-catalyzed synthesis.

References

Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the sy...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the synthesis of 2-methoxy-2,3-dimethylbutane. The information is presented in a clear question-and-answer format to directly address common challenges encountered during experimental procedures.

Section 1: Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-methoxy-2,3-dimethylbutane, providing potential causes and actionable solutions.

Low or No Product Yield

Question: I am attempting to synthesize 2-methoxy-2,3-dimethylbutane, but I am experiencing very low yields or no product formation. What are the likely causes and how can I improve my yield?

Answer: Low or no yield in the synthesis of 2-methoxy-2,3-dimethylbutane can stem from several factors, depending on the chosen synthetic route. The two primary methods for this synthesis are the Williamson ether synthesis and the acid-catalyzed etherification of 2,3-dimethyl-2-butanol (B1346969) with methanol (B129727).

Troubleshooting for Williamson Ether Synthesis:

The Williamson ether synthesis involves the reaction of an alkoxide with a primary alkyl halide. To synthesize 2-methoxy-2,3-dimethylbutane, the logical precursors are the sodium salt of 2,3-dimethyl-2-butanol (a tertiary alkoxide) and a methyl halide (e.g., methyl iodide).

  • Issue: Competing E2 Elimination. The tertiary alkoxide is a strong base, which can promote the E2 elimination of the alkyl halide, leading to the formation of an alkene as a major byproduct instead of the desired ether.[1][2] This is a very common side reaction when dealing with sterically hindered substrates.[2]

  • Solution:

    • Temperature Control: Maintain a low reaction temperature to favor the SN2 reaction over E2 elimination.[2]

    • Choice of Base: Use a strong, non-nucleophilic base to form the alkoxide. Sodium hydride (NaH) is a common choice as it irreversibly deprotonates the alcohol.[3][4]

    • Solvent: Employ polar aprotic solvents like THF or DMF to enhance the nucleophilicity of the alkoxide.[3]

Troubleshooting for Acid-Catalyzed Etherification:

This method typically involves the reaction of 2,3-dimethyl-2-butanol with methanol in the presence of an acid catalyst.

  • Issue: Dehydration of the Tertiary Alcohol. Tertiary alcohols like 2,3-dimethyl-2-butanol are prone to dehydration under acidic conditions, leading to the formation of alkenes such as 2,3-dimethyl-1-butene (B117154) and 2,3-dimethyl-2-butene.[5]

  • Solution:

    • Careful Catalyst Selection: Use a mild acid catalyst to minimize dehydration.

    • Temperature Control: Keep the reaction temperature as low as possible while still allowing for a reasonable reaction rate.

    • Excess Methanol: Using a large excess of methanol can favor the etherification reaction over the competing dehydration pathway.

General Troubleshooting Steps for Both Methods:

  • Reagent Purity: Ensure all reagents, especially the alcohol and solvents, are anhydrous. Water can quench the alkoxide in the Williamson synthesis and interfere with the acid catalyst in the etherification.

  • Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.

Formation of Significant Side Products

Question: My reaction mixture shows the presence of significant unexpected peaks in the GC-MS analysis. What are the likely side products and how can I minimize their formation?

Answer: The formation of side products is a common challenge. Identifying these byproducts is crucial for optimizing the reaction conditions.

Common Side Products in Williamson Ether Synthesis:

  • Alkene (from E2 Elimination): As mentioned, the primary side product is typically the alkene resulting from the elimination reaction promoted by the basic alkoxide.[1][2]

    • Minimization: Employ the strategies outlined in the low yield section, such as using a less hindered alkyl halide (in this case, methyl iodide is ideal) and maintaining low reaction temperatures.[3][6]

Common Side Products in Acid-Catalyzed Etherification:

  • Alkenes (from Dehydration): The main side products are 2,3-dimethyl-1-butene and 2,3-dimethyl-2-butene, formed from the acid-catalyzed dehydration of 2,3-dimethyl-2-butanol.[5]

    • Minimization: Use a large excess of methanol and a mild acid catalyst at a controlled, low temperature.

  • Di-tert-amyl ether: Under certain conditions, the tertiary alcohol can react with itself to form a symmetrical ether.

Analytical Techniques for Side Product Identification:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique to separate the components of the reaction mixture and identify them based on their mass spectra.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR can provide detailed structural information about the impurities if they can be isolated or are present in sufficient concentration.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of 2-methoxy-2,3-dimethylbutane.

Q1: Which synthetic route is generally preferred for the synthesis of 2-methoxy-2,3-dimethylbutane?

A1: For the synthesis of a tertiary ether like 2-methoxy-2,3-dimethylbutane, the Williamson ether synthesis using a tertiary alkoxide and a methyl halide is often the more reliable method. This is because the SN2 reaction is highly favored with a methyl halide, and the competing E2 elimination is minimized.[3][6] The acid-catalyzed etherification of a tertiary alcohol is often plagued by the competing dehydration reaction.[5]

Q2: What is the best way to form the tertiary alkoxide for the Williamson ether synthesis?

A2: The most common and effective method for deprotonating a tertiary alcohol like 2,3-dimethyl-2-butanol is to use a strong base such as sodium hydride (NaH) in an anhydrous aprotic solvent like tetrahydrofuran (B95107) (THF).[3][4] The reaction is typically performed under an inert atmosphere (e.g., nitrogen or argon) to prevent the reaction of NaH with atmospheric moisture.

Q3: How can I purify the final product, 2-methoxy-2,3-dimethylbutane?

A3: The primary method for purifying 2-methoxy-2,3-dimethylbutane is fractional distillation. Due to its relatively low boiling point and the potential for volatile impurities, a well-controlled fractional distillation is recommended. Column chromatography on silica (B1680970) gel can also be used, particularly for removing less volatile impurities.

Q4: What are the key safety precautions to consider during these syntheses?

A4:

  • Sodium Hydride (Williamson Synthesis): Sodium hydride is a flammable solid and reacts violently with water to produce hydrogen gas, which is highly flammable. It should be handled under an inert atmosphere in a fume hood.

  • Methyl Iodide (Williamson Synthesis): Methyl iodide is a toxic and volatile liquid. It should be handled with appropriate personal protective equipment (gloves, safety glasses) in a well-ventilated fume hood.

  • Strong Acids (Acid-Catalyzed Etherification): Concentrated acids are corrosive and should be handled with care, including the use of appropriate personal protective equipment.

  • Flammable Solvents: Many of the solvents used (e.g., THF, diethyl ether) are highly flammable. Ensure that there are no sources of ignition in the vicinity of the experiment.

Section 3: Data Presentation

The following tables summarize key data for the synthesis of 2-methoxy-2,3-dimethylbutane. Note: The quantitative data presented here is based on typical results for analogous reactions and should be used as a guideline for optimization.

Table 1: Comparison of Synthetic Routes

ParameterWilliamson Ether SynthesisAcid-Catalyzed Etherification
Starting Materials 2,3-Dimethyl-2-butanol, Methyl Iodide, Sodium Hydride2,3-Dimethyl-2-butanol, Methanol, Acid Catalyst
Typical Yield 60-80%40-60%
Key Side Reactions E2 EliminationDehydration of alcohol
Reaction Conditions Low temperature, inert atmosphereLow temperature, excess methanol
Advantages Generally higher yield, less dehydrationFewer steps, readily available catalyst
Disadvantages Requires strong base, anhydrous conditionsProne to dehydration, lower yield

Table 2: Typical Reagent Quantities and Conditions for Williamson Ether Synthesis

ReagentMolar EquivalentPurpose
2,3-Dimethyl-2-butanol1.0Starting alcohol
Sodium Hydride (60% in mineral oil)1.1 - 1.2Base for deprotonation
Methyl Iodide1.1 - 1.5Methylating agent
Anhydrous THF-Solvent
Condition Value
Temperature 0 °C to room temperature
Reaction Time 12-24 hours

Table 3: Physical and Spectroscopic Data for 2-Methoxy-2,3-dimethylbutane

PropertyValue
Molecular Formula C₇H₁₆O
Molecular Weight 116.20 g/mol
Boiling Point ~110-112 °C
¹H NMR (CDCl₃, δ) ~1.1 (d, 6H), ~1.2 (s, 6H), ~3.2 (s, 3H), ~1.8 (sept, 1H)
¹³C NMR (CDCl₃, δ) ~18, ~25, ~49, ~75, ~35

Section 4: Experimental Protocols & Visualizations

Williamson Ether Synthesis: Detailed Protocol
  • Alkoxide Formation:

    • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add sodium hydride (1.1 eq, 60% dispersion in mineral oil).

    • Wash the sodium hydride with anhydrous hexane (B92381) to remove the mineral oil and carefully decant the hexane.

    • Add anhydrous THF to the flask to create a suspension.

    • Cool the suspension to 0 °C in an ice bath.

    • Dissolve 2,3-dimethyl-2-butanol (1.0 eq) in anhydrous THF and add it dropwise to the sodium hydride suspension via the dropping funnel.

    • After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

  • Ether Formation:

    • Cool the resulting alkoxide solution back to 0 °C.

    • Add methyl iodide (1.2 eq) dropwise.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC.

  • Work-up and Purification:

    • Carefully quench the reaction by the slow addition of water at 0 °C.

    • Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

    • Wash the combined organic layers with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by fractional distillation.

Williamson_Ether_Synthesis_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification start Start setup Set up flame-dried glassware under N2 atmosphere start->setup add_NaH Add Sodium Hydride (NaH) to anhydrous THF setup->add_NaH cool_0C Cool to 0 °C add_NaH->cool_0C add_alcohol Add 2,3-dimethyl-2-butanol dropwise cool_0C->add_alcohol warm_rt Warm to room temperature add_alcohol->warm_rt stir_1h Stir for 1 hour warm_rt->stir_1h cool_0C_2 Cool to 0 °C stir_1h->cool_0C_2 add_MeI Add Methyl Iodide dropwise cool_0C_2->add_MeI warm_rt_2 Warm to room temperature add_MeI->warm_rt_2 stir_12_24h Stir for 12-24 hours warm_rt_2->stir_12_24h quench Quench with H2O stir_12_24h->quench extract Extract with Diethyl Ether quench->extract wash Wash with H2O and Brine extract->wash dry Dry over Na2SO4 wash->dry concentrate Concentrate dry->concentrate distill Fractional Distillation concentrate->distill product 2-Methoxy-2,3-dimethylbutane distill->product

Caption: Experimental workflow for the Williamson ether synthesis of 2-Methoxy-2,3-dimethylbutane.

Acid-Catalyzed Etherification: Logical Workflow

Acid_Catalyzed_Etherification_Workflow start Start mix_reagents Mix 2,3-dimethyl-2-butanol and excess Methanol start->mix_reagents cool_mixture Cool mixture to 0 °C mix_reagents->cool_mixture add_catalyst Slowly add acid catalyst (e.g., H2SO4) cool_mixture->add_catalyst reaction Stir at low temperature add_catalyst->reaction monitor Monitor reaction by GC reaction->monitor neutralize Neutralize with weak base (e.g., NaHCO3) monitor->neutralize Reaction Complete extract Extract with organic solvent neutralize->extract wash Wash organic layer extract->wash dry Dry over anhydrous salt wash->dry concentrate Concentrate dry->concentrate purify Purify by fractional distillation concentrate->purify product 2-Methoxy-2,3-dimethylbutane purify->product

Caption: Logical workflow for the acid-catalyzed synthesis of 2-Methoxy-2,3-dimethylbutane.

Troubleshooting Logic Diagram

Troubleshooting_Low_Yield start Low Yield of 2-Methoxy-2,3-dimethylbutane check_method Which synthesis method was used? start->check_method williamson Williamson Ether Synthesis check_method->williamson Williamson acid_catalyzed Acid-Catalyzed Etherification check_method->acid_catalyzed Acid-Catalyzed check_elimination Check for Alkene byproduct (E2) williamson->check_elimination check_dehydration Check for Alkene byproduct (Dehydration) acid_catalyzed->check_dehydration optimize_williamson Lower temperature Use polar aprotic solvent Ensure anhydrous conditions check_elimination->optimize_williamson optimize_acid Lower temperature Use excess methanol Use mild acid catalyst check_dehydration->optimize_acid check_reagents Check reagent purity and stoichiometry optimize_williamson->check_reagents optimize_acid->check_reagents re_run Re-run experiment with optimized conditions check_reagents->re_run

Caption: Troubleshooting logic for low yield in the synthesis of 2-Methoxy-2,3-dimethylbutane.

References

Troubleshooting

Technical Support Center: Purification of 2-Methoxy-2,3-dimethylbutane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-Methoxy-2,3-dimethylbutan...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 2-Methoxy-2,3-dimethylbutane.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercial 2-Methoxy-2,3-dimethylbutane?

A1: Impurities in 2-Methoxy-2,3-dimethylbutane can originate from its synthesis, storage, or degradation. Common impurities may include:

  • Starting Materials and Solvents: Unreacted starting materials such as 2,3-dimethyl-2-butene (B165504) and methanol (B129727) are common.[1]

  • Side-Reaction Products: Isomeric ethers or other by-products from the synthesis process.

  • Water: Often present due to atmospheric moisture or from aqueous work-up steps.[2]

  • Peroxides: Ethers are prone to forming explosive peroxides upon exposure to air and light.[2][3]

  • Alcohols: Residual methanol from synthesis or other alcohol impurities.[4][5]

  • Aldehydes: Can form from the oxidation of alcohol impurities.[5]

Q2: How can I detect the presence of peroxides in my 2-Methoxy-2,3-dimethylbutane sample?

A2: Peroxide formation in ethers is a significant safety concern.[6] Several methods can be used for their detection:

  • Test Strips: Commercially available peroxide test strips provide a quick and semi-quantitative measurement.

  • Potassium Iodide Test: Add 1 ml of the ether to a freshly prepared 10% potassium iodide solution. A yellow to brown color indicates the presence of peroxides.

  • Ferrous Sulfate (B86663) Test: Shaking the ether with a concentrated solution of a ferrous salt can be used to remove peroxides.[3]

It is crucial to test for peroxides before any distillation or evaporation step, as concentrating peroxides can lead to violent explosions. [3][7]

Q3: What analytical techniques are best suited for identifying and quantifying impurities in 2-Methoxy-2,3-dimethylbutane?

A3: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity profiling:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating and identifying volatile and semi-volatile impurities.[8][9][10]

  • High-Performance Liquid Chromatography (HPLC): Useful for detecting non-volatile impurities.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the main compound and any impurities present. Protons on carbons adjacent to the ether oxygen typically show a downfield shift in the 1H NMR spectrum.[11][12]

  • Infrared (IR) Spectroscopy: Can help identify functional groups of impurities, although ethers themselves show a characteristic but sometimes ambiguous C-O stretching band.[11][12]

Troubleshooting Guides

Issue 1: Inconsistent experimental results or reaction yields.
  • Potential Cause: The presence of uncharacterized impurities in your 2-Methoxy-2,3-dimethylbutane is a likely cause. Water and alcohol impurities can interfere with moisture-sensitive reactions, while other reactive impurities can lead to side products.

  • Troubleshooting Steps:

    • Purity Analysis: Analyze the purity of your 2-Methoxy-2,3-dimethylbutane batch using GC-MS to identify and quantify any impurities.

    • Purification: Based on the identified impurities, select an appropriate purification method from the protocols outlined below.

    • Proper Storage: Ensure the purified solvent is stored under an inert atmosphere (e.g., nitrogen or argon) and protected from light to prevent degradation and peroxide formation.

Issue 2: The sample of 2-Methoxy-2,3-dimethylbutane is yellowing over time.
  • Potential Cause: Yellowing can be an indication of degradation and the formation of impurities, possibly including peroxides.

  • Troubleshooting Steps:

    • Safety First: Do not handle or open the container if solid crystals are visible, as these could be explosive peroxides.[3]

    • Peroxide Test: If safe to do so, test for the presence of peroxides using one of the methods described in the FAQs.

    • Purification/Disposal: If peroxides are present, they must be removed before use.[3] If the peroxide levels are high or if crystals are present, the material should be disposed of as hazardous waste according to your institution's safety protocols.

Data Presentation

Table 1: Comparison of Purification Methods for 2-Methoxy-2,3-dimethylbutane

Purification MethodImpurities RemovedTypical Purity AchievedAdvantagesDisadvantages
Washing & Drying Water, some water-soluble impurities (e.g., low molecular weight alcohols)>98%Simple, removes common impurities.May not remove non-polar organic impurities.
Fractional Distillation Volatile impurities with different boiling points.[4][5]>99.5%Effective for achieving high purity.[13]Requires careful control of temperature and pressure; risk of concentrating peroxides.[7]
Column Chromatography A wide range of polar and non-polar impurities.[14]>99.9%High resolution separation.Can be time-consuming and requires solvent usage.
Alumina (B75360) Filtration Peroxides, water, some polar impurities.[15]>99% (peroxide-free)Specifically targets and removes peroxides efficiently.Alumina needs to be properly activated and handled.

Experimental Protocols

Protocol 1: General Purification via Washing and Drying

Objective: To remove water and some water-soluble impurities.

Materials:

  • Crude 2-Methoxy-2,3-dimethylbutane

  • Separatory funnel

  • Deionized water

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Erlenmeyer flask

  • Filtration apparatus

Procedure:

  • Place the crude 2-Methoxy-2,3-dimethylbutane in a separatory funnel.

  • Add an equal volume of deionized water and shake gently. Allow the layers to separate and discard the aqueous layer.

  • Wash the organic layer with an equal volume of brine to remove residual water. Separate and discard the aqueous layer.

  • Transfer the organic layer to an Erlenmeyer flask and add a suitable amount of anhydrous magnesium sulfate or sodium sulfate to act as a drying agent.

  • Swirl the flask and let it stand for at least 30 minutes. The liquid should be clear if all water has been removed.

  • Filter the dried ether to remove the drying agent.

Protocol 2: Removal of Peroxides using Activated Alumina

Objective: To remove potentially hazardous peroxides.[15]

Materials:

  • 2-Methoxy-2,3-dimethylbutane containing peroxides

  • Glass chromatography column

  • Activated basic alumina

  • Collection flask

Procedure:

  • Set up a glass chromatography column.

  • Prepare a slurry of activated basic alumina in a non-polar solvent (e.g., hexane) and pour it into the column to create a packed bed.

  • Allow the solvent to drain to the top of the alumina bed.

  • Carefully add the 2-Methoxy-2,3-dimethylbutane to the top of the column.

  • Allow the ether to pass through the alumina bed under gravity.

  • Collect the purified, peroxide-free ether in a clean, dry collection flask.

  • Test the collected ether for the absence of peroxides.

Protocol 3: High Purity Purification by Fractional Distillation

Objective: To achieve high purity by separating volatile impurities based on boiling point differences.[13]

Materials:

  • Peroxide-free 2-Methoxy-2,3-dimethylbutane

  • Fractional distillation apparatus (including a distillation flask, fractionating column, condenser, and receiving flasks)

  • Heating mantle

  • Boiling chips or magnetic stirrer

  • Thermometer

Procedure:

  • IMPORTANT: Ensure the starting material is free of peroxides before proceeding.[7]

  • Assemble the fractional distillation apparatus.

  • Add the peroxide-free 2-Methoxy-2,3-dimethylbutane and boiling chips to the distillation flask.

  • Begin heating the flask gently.

  • Monitor the temperature at the head of the fractionating column.

  • Discard the initial fraction (forerun), which will contain lower-boiling impurities.

  • Collect the main fraction that distills at a constant temperature corresponding to the boiling point of 2-Methoxy-2,3-dimethylbutane.

  • Stop the distillation before the flask runs dry to avoid concentrating any remaining non-volatile impurities.[3]

Visualizations

Experimental_Workflow_Purification cluster_start Initial State cluster_analysis Analysis cluster_purification Purification Steps cluster_final Final Product Crude_Product Crude 2-Methoxy-2,3-dimethylbutane Analysis Impurity Analysis (GC-MS) Crude_Product->Analysis Peroxide_Test Peroxide Test Analysis->Peroxide_Test Peroxide_Removal Peroxide Removal (Alumina) Peroxide_Test->Peroxide_Removal Peroxides Present Washing_Drying Washing & Drying Peroxide_Test->Washing_Drying Peroxides Absent Peroxide_Removal->Washing_Drying Distillation Fractional Distillation Washing_Drying->Distillation Final_Analysis Final Purity Check Distillation->Final_Analysis Pure_Product High-Purity Product Final_Analysis->Pure_Product

Caption: General workflow for the purification of 2-Methoxy-2,3-dimethylbutane.

Troubleshooting_Logic Problem Inconsistent Experimental Results? Check_Purity Analyze Purity (GC-MS) Problem->Check_Purity Impurities_Present Impurities Detected? Check_Purity->Impurities_Present Select_Method Select Appropriate Purification Protocol Impurities_Present->Select_Method Yes No_Impurities Purity is High Impurities_Present->No_Impurities No Perform_Purification Perform Purification Select_Method->Perform_Purification Re_evaluate Re-evaluate Experiment Perform_Purification->Re_evaluate Other_Factors Investigate Other Experimental Parameters No_Impurities->Other_Factors

References

Optimization

Technical Support Center: Stability and Degradation of 2-Methoxy-2,3-dimethylbutane

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and degradation of 2-Methoxy-2,3-dimethylbutane. The information is presented...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the stability and degradation of 2-Methoxy-2,3-dimethylbutane. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 2-Methoxy-2,3-dimethylbutane in solution?

A1: The stability of 2-Methoxy-2,3-dimethylbutane can be influenced by several factors, including:

  • pH: The compound may be susceptible to degradation in acidic conditions.

  • Temperature: Elevated temperatures can accelerate degradation processes.

  • Light: Exposure to UV or ambient light may induce photochemical degradation.

  • Oxidizing Agents: The presence of oxidizing agents can lead to the formation of degradation products, including peroxides.

  • Solvent: The choice of solvent can impact the stability of the compound. Protic solvents may participate in degradation reactions.

Q2: What are the potential degradation pathways for 2-Methoxy-2,3-dimethylbutane?

A2: Based on the structure of 2-Methoxy-2,3-dimethylbutane, several degradation pathways can be hypothesized:

  • Acid-Catalyzed Hydrolysis: Under acidic conditions, the ether linkage is susceptible to cleavage, which would likely yield methanol (B129727) and 2,3-dimethyl-2-butanol. The reaction is initiated by protonation of the ether oxygen, making the carbon atoms adjacent to it more susceptible to nucleophilic attack by water.

  • Oxidation: Ethers are prone to autoxidation in the presence of oxygen, leading to the formation of hydroperoxides and potentially explosive peroxides.[1] This process is often accelerated by light and heat. The tertiary carbon atom adjacent to the ether oxygen is a potential site for initial hydrogen abstraction, leading to a radical intermediate that can react with oxygen.

  • Thermal Degradation: At elevated temperatures, thermal decomposition can occur. While specific data for 2-Methoxy-2,3-dimethylbutane is limited, studies on similar ethers like t-amyl methyl ether suggest that thermal decomposition can proceed through both molecular elimination and bond fission pathways, yielding smaller alkenes and oxygenated compounds.[2]

Q3: What are the expected degradation products of 2-Methoxy-2,3-dimethylbutane?

A3: The degradation products will vary depending on the pathway:

  • Hydrolysis (Acid-catalyzed): Methanol and 2,3-dimethyl-2-butanol.

  • Oxidation: The primary initial products are hydroperoxides at the carbon adjacent to the ether oxygen. These can further decompose to form a variety of other compounds, including acetone, and other carbonyl and hydroxyl compounds.

  • Thermal Degradation: Based on studies of similar ethers, potential products could include isobutene, methanol, acetone, and various smaller hydrocarbons.[3][4]

Q4: How should I store solutions of 2-Methoxy-2,3-dimethylbutane to ensure maximum stability?

A4: To maximize the stability of your solutions, it is recommended to:

  • Store solutions at low temperatures, preferably at 2-8°C or frozen, to slow down potential degradation reactions.

  • Protect solutions from light by using amber-colored vials or by wrapping the container in aluminum foil.

  • Use aprotic solvents when possible. If an aqueous solution is necessary, buffer it to a neutral or slightly acidic pH to minimize hydrolysis.

  • Purge the solution and the headspace of the container with an inert gas like nitrogen or argon to minimize exposure to oxygen and subsequent peroxide formation.[5][6]

Q5: Is 2-Methoxy-2,3-dimethylbutane prone to peroxide formation?

A5: Yes, like many ethers, 2-Methoxy-2,3-dimethylbutane has the potential to form explosive peroxides upon exposure to air and light.[5][6][7] It is crucial to test for the presence of peroxides, especially before distilling or concentrating solutions of this compound.

Troubleshooting Guides

This section addresses common issues encountered during the experimental investigation of 2-Methoxy-2,3-dimethylbutane stability and degradation.

Problem Possible Cause(s) Suggested Solution(s)
No degradation observed under stress conditions (e.g., acid/base hydrolysis, oxidation, photolysis). 1. Stress conditions are not harsh enough.2. The compound is highly stable under the tested conditions.3. The analytical method is not sensitive enough to detect small changes.1. Increase the concentration of the stressing agent (e.g., acid, base, oxidizing agent).2. Increase the temperature or duration of the experiment.3. For photolysis, use a higher intensity light source or a wavelength at which the compound absorbs.4. Verify that the analytical method is capable of detecting small changes in the parent compound concentration and can separate potential degradants.
Mass balance is poor (sum of parent compound and degradation products is significantly less than 100%). 1. Some degradation products are not being detected by the current analytical method (e.g., lack a UV chromophore).2. Degradation products are volatile and have been lost during sample preparation or analysis.3. Secondary degradation of primary degradation products is occurring.1. Use a universal detector like a mass spectrometer (MS) or a charged aerosol detector (CAD) in addition to a UV detector.[8]2. Employ a different chromatographic column or mobile phase to separate all potential products.3. Use headspace GC-MS to analyze for volatile products.[9][10]4. Analyze samples at earlier time points to identify primary degradants before they undergo further reactions.
Irreproducible results between replicate experiments. 1. Inconsistent experimental conditions (temperature, light intensity, concentration of reagents).2. Variability in sample preparation.3. Instability of degradation products after the stress experiment is stopped.1. Ensure precise control over all experimental parameters using calibrated equipment.2. Standardize the sample preparation protocol.3. Analyze samples immediately after collection or store them under conditions that prevent further degradation (e.g., neutralized, protected from light, and refrigerated).
Formation of unexpected peaks in the chromatogram. 1. Impurities in the starting material.2. Contamination from solvents, reagents, or glassware.3. Interaction with excipients or other components in a formulation.1. Analyze a sample of the starting material before applying stress conditions.2. Run a blank experiment with all reagents except the compound of interest.3. If working with a formulation, test the stability of the placebo (all components except the active ingredient).
Suspected peroxide formation. Exposure of the ether to oxygen and light over time.1. Test for peroxides using commercially available test strips or a chemical test (e.g., potassium iodide in acetic acid).[7][11][12][13]2. If peroxides are present, they can be removed by passing the solvent through a column of activated alumina.[11][12]3. Caution: Do not concentrate or distill solutions containing peroxides as this can lead to an explosion.

Quantitative Data Summary

Disclaimer: The following data is for structurally similar tertiary alkyl methyl ethers (methyl tert-butyl ether - MTBE and tert-amyl methyl ether - TAME) and should be used as an estimate for the stability of 2-Methoxy-2,3-dimethylbutane. Actual degradation rates may vary.

Table 1: Hydrolysis Rate of Methyl tert-Butyl Ether (MTBE) at 250 bar [14][15]

Temperature (°C)Assumed First-Order Rate Constant (s⁻¹)
150~1 x 10⁻⁵
200~5 x 10⁻⁵
250~2 x 10⁻⁴
300~8 x 10⁻⁴
350~1.5 x 10⁻³
400~5 x 10⁻⁴
500~2 x 10⁻³
600~1 x 10⁻²

Table 2: Thermal Decomposition of t-Amyl Methyl Ether (TAME) [2]

Temperature Range (K)Primary Degradation OnsetMajor Products
~600 KMolecular Elimination2-methyl-1-butene, 2-methyl-2-butene, Methanol
>825 KHomolytic Bond FissionAcetone, 2-butanone, various radical species

Experimental Protocols

Protocol 1: Forced Degradation by Hydrolysis
  • Preparation of Solutions:

    • Prepare a stock solution of 2-Methoxy-2,3-dimethylbutane in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

  • Acid Hydrolysis:

    • Add an aliquot of the stock solution to a solution of 0.1 M HCl.

  • Base Hydrolysis:

    • Add an aliquot of the stock solution to a solution of 0.1 M NaOH.

  • Neutral Hydrolysis:

    • Add an aliquot of the stock solution to purified water.

  • Incubation:

    • Incubate all solutions at a controlled temperature (e.g., 60°C) and protect from light.

  • Sampling:

    • Withdraw samples at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

  • Sample Preparation for Analysis:

    • Neutralize the acidic and basic samples before analysis.

  • Analysis:

    • Analyze the samples by a validated stability-indicating HPLC or GC method.

Protocol 2: Forced Degradation by Oxidation
  • Preparation of Solutions:

    • Prepare a stock solution of 2-Methoxy-2,3-dimethylbutane as described in Protocol 1.

  • Oxidation:

    • Add an aliquot of the stock solution to a solution of 3% hydrogen peroxide.

  • Incubation:

    • Keep the solution at room temperature, protected from light.

  • Sampling:

    • Collect samples at various time intervals.

  • Analysis:

    • Analyze the samples promptly by HPLC or GC to monitor the formation of degradation products.

Protocol 3: Forced Degradation by Heat (Thermal Degradation)
  • Sample Preparation:

    • Place a known amount of solid or liquid 2-Methoxy-2,3-dimethylbutane in a suitable vial.

  • Incubation:

    • Place the vial in a calibrated oven at a high temperature (e.g., 80°C or higher).

  • Sampling:

    • At specified time points, remove a vial, allow it to cool to room temperature, and dissolve the contents in a suitable solvent.

  • Analysis:

    • Analyze the samples by HPLC or GC-MS to identify and quantify degradation products.

Protocol 4: Testing for Peroxides
  • Sample Preparation:

    • Take approximately 1-2 mL of the 2-Methoxy-2,3-dimethylbutane sample.

  • Test Strip Method:

    • Dip a peroxide test strip into the sample and observe the color change according to the manufacturer's instructions.

  • Potassium Iodide Method: [11][12]

    • Add a few crystals of potassium iodide to the sample. The formation of a yellow to brown color indicates the presence of peroxides.

  • Interpretation:

    • A faint yellow color indicates a low concentration of peroxides, while a brown color suggests a high and potentially dangerous concentration.

Visualizations

Hydrolysis_Pathway compound 2-Methoxy-2,3-dimethylbutane intermediate Protonated Ether Intermediate compound->intermediate + H⁺ (Acid Catalyst) proton H+ products Methanol + 2,3-Dimethyl-2-butanol intermediate->products + H₂O (Nucleophilic Attack) water H₂O

Caption: Acid-catalyzed hydrolysis pathway of 2-Methoxy-2,3-dimethylbutane.

Oxidation_Pathway compound 2-Methoxy-2,3-dimethylbutane radical Alkyl Radical compound->radical - H• oxygen O₂ peroxy_radical Peroxy Radical radical->peroxy_radical + O₂ hydroperoxide Hydroperoxide peroxy_radical->hydroperoxide + H• decomposition Decomposition Products (e.g., Acetone, Alcohols) hydroperoxide->decomposition Further reactions

Caption: General oxidative degradation pathway leading to peroxide formation.

Experimental_Workflow start Sample of 2-Methoxy-2,3-dimethylbutane stress Apply Stress Condition (Heat, Acid, Base, Oxidant, Light) start->stress sampling Collect Samples at Time Intervals stress->sampling analysis Analytical Testing (HPLC, GC-MS) sampling->analysis data Data Analysis (Identify Degradants, Determine Rates) analysis->data report Stability Report data->report

Caption: General experimental workflow for forced degradation studies.

Troubleshooting_Logic rect_node rect_node start Unexpected Results? mass_balance Mass Balance > 95%? start->mass_balance reproducible Results Reproducible? mass_balance->reproducible Yes check_method Check Analytical Method (Detector, Volatility) mass_balance->check_method No no_degradation No Degradation Observed? reproducible->no_degradation Yes check_conditions Verify Experimental Conditions & SOPs reproducible->check_conditions No increase_stress Increase Stress Conditions no_degradation->increase_stress Yes end Problem Resolved no_degradation->end No increase_stress->end check_method->end check_conditions->end

Caption: A logical flow for troubleshooting common issues in degradation studies.

References

Troubleshooting

Technical Support Center: Scaling Up 2-Methoxy-2,3-dimethylbutane Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of 2-Methoxy-2,3...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of 2-Methoxy-2,3-dimethylbutane.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-Methoxy-2,3-dimethylbutane?

A1: There are two primary synthetic routes for the production of 2-Methoxy-2,3-dimethylbutane:

  • Williamson Ether Synthesis: This method involves the reaction of a sodium alkoxide with an alkyl halide. For this specific molecule, it would entail either reacting sodium 2,3-dimethyl-2-butoxide with a methylating agent (e.g., methyl iodide) or reacting sodium methoxide (B1231860) with a tertiary alkyl halide like 2-chloro-2,3-dimethylbutane.

  • Acid-Catalyzed Addition of Methanol (B129727) to an Alkene: This route involves the addition of methanol to 2,3-dimethyl-2-butene (B165504) in the presence of an acid catalyst.

Q2: What are the main challenges in scaling up the Williamson Ether Synthesis for this molecule?

A2: The primary challenge is the steric hindrance around the tertiary carbon center. The Williamson ether synthesis proceeds via an S(_N)2 mechanism, which is highly sensitive to steric bulk.[1][2] With a tertiary substrate (either the alkoxide or the alkyl halide), the competing E2 elimination reaction becomes the dominant pathway, leading to the formation of alkenes (2,3-dimethyl-1-butene and 2,3-dimethyl-2-butene) as major byproducts and significantly reducing the yield of the desired ether.[1][2]

Q3: Which catalysts are recommended for the acid-catalyzed addition of methanol to 2,3-dimethyl-2-butene?

A3: Solid acid catalysts are generally preferred for ease of separation on a larger scale. Recommended catalysts include:

  • Amberlyst resins (e.g., Amberlyst 15): These are sulfonic acid-based ion-exchange resins that have shown effectiveness in similar etherification reactions, such as the synthesis of MTBE and TAME.

  • Acid-treated clays (B1170129) (e.g., montmorillonite): These can also serve as effective and low-cost catalysts.

  • Sulfuric Acid: While effective, the use of a strong mineral acid like sulfuric acid in the liquid phase can lead to challenges in separation, purification, and waste disposal, as well as potential for more side reactions if not carefully controlled.

Q4: What are the common impurities and byproducts to expect in the final product?

A4: Depending on the synthesis route, common impurities and byproducts may include:

  • From Williamson Ether Synthesis: Unreacted 2,3-dimethyl-2-butanol (B1346969), 2,3-dimethyl-1-butene, and 2,3-dimethyl-2-butene.

  • From Acid-Catalyzed Addition: Unreacted 2,3-dimethyl-2-butene, isomers of dimethylbutene, dimers of the alkene, and unreacted methanol.

Q5: How can I purify the final product on a larger scale?

A5: Purification of 2-Methoxy-2,3-dimethylbutane can be challenging due to the close boiling points of the desired product and some of the byproducts.

  • Fractional Distillation: This is the primary method for purification. Careful control of the distillation column parameters (e.g., number of theoretical plates, reflux ratio) is crucial for effective separation.

  • Azeotropic Distillation: In the case of the acid-catalyzed route, an azeotrope may form between methanol and the product or reactants. Water can be added to break the azeotrope, facilitating the separation of methanol.[3]

  • Adsorption: For the removal of polar impurities like unreacted alcohols or residual acid catalyst, passing the crude product through a column of a suitable adsorbent (e.g., activated alumina (B75360) or silica (B1680970) gel) can be effective.

Troubleshooting Guides

Route 1: Williamson Ether Synthesis

Problem: Low Yield of 2-Methoxy-2,3-dimethylbutane and Predominance of Alkene Byproducts

Possible Cause Troubleshooting Step Expected Outcome
E2 Elimination is the major reaction pathway due to the tertiary substrate. This is an inherent limitation of the S(_N)2 reaction on tertiary carbons. Consider switching to the acid-catalyzed addition of methanol to 2,3-dimethyl-2-butene, which is generally a more efficient route for tertiary ethers.Increased yield of the desired ether by choosing a more suitable reaction mechanism.
Reaction temperature is too high. Lower the reaction temperature. While this may decrease the overall reaction rate, it can favor the S(_N)2 pathway over the E2 pathway to a limited extent.A modest improvement in the ether-to-alkene product ratio.
The base used to form the alkoxide is too sterically hindered. If using a bulky base to deprotonate the alcohol, consider using a less hindered but strong base like sodium hydride.More efficient formation of the desired alkoxide nucleophile.
Route 2: Acid-Catalyzed Addition of Methanol to 2,3-Dimethyl-2-butene

Problem: Low Conversion of 2,3-Dimethyl-2-butene

Possible Cause Troubleshooting Step Expected Outcome
Insufficient catalyst activity. Increase the catalyst loading or use a more active catalyst. Ensure the catalyst is properly activated and not poisoned.Increased reaction rate and higher conversion of the starting alkene.
Reaction temperature is too low. Increase the reaction temperature. Etherification reactions are often equilibrium-limited, and higher temperatures can increase the reaction rate.Faster approach to equilibrium and potentially higher conversion.
Equilibrium limitation. Use a larger excess of methanol to shift the equilibrium towards the product side.Higher conversion of the limiting reagent (2,3-dimethyl-2-butene).

Problem: Formation of Significant Amounts of Alkene Dimers and Isomers

Possible Cause Troubleshooting Step Expected Outcome
High reaction temperature. Lower the reaction temperature. While this may slow down the desired reaction, it will also reduce the rate of side reactions like dimerization and isomerization.Improved selectivity for the desired ether product.
High catalyst acidity. Use a catalyst with milder acidity. Highly acidic catalysts can promote unwanted side reactions.Reduced formation of byproducts.
Long reaction time. Optimize the reaction time to maximize the yield of the desired product while minimizing the formation of byproducts. Monitor the reaction progress using techniques like GC-MS.An optimal balance between conversion and selectivity.

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of 2-Methoxy-2,3-dimethylbutane (Illustrative)

Disclaimer: This protocol is illustrative due to the expected low yield for this specific tertiary ether via this method. The acid-catalyzed addition is the recommended route.

  • Alkoxide Formation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and an addition funnel under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 equivalents, 60% dispersion in mineral oil). Suspend the sodium hydride in anhydrous tetrahydrofuran (B95107) (THF). Cool the suspension to 0 °C. Slowly add a solution of 2,3-dimethyl-2-butanol (1.0 equivalent) in anhydrous THF to the suspension. Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases.

  • Methylation: Cool the resulting sodium 2,3-dimethyl-2-butoxide solution back to 0 °C. Add methyl iodide (1.5 equivalents) dropwise via the addition funnel. After the addition is complete, allow the reaction to warm to room temperature and then gently heat to reflux for 4-6 hours.

  • Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product, which will likely contain a significant amount of elimination byproducts, can be analyzed by GC-MS and purified by fractional distillation.

Protocol 2: Acid-Catalyzed Addition of Methanol to 2,3-Dimethyl-2-butene
  • Reaction Setup: In a stirred batch reactor, add 2,3-dimethyl-2-butene (1.0 equivalent) and methanol (2.0-5.0 equivalents).

  • Catalyst Addition: Add the acid catalyst (e.g., Amberlyst 15, 5-10% by weight of the reactants).

  • Reaction: Heat the mixture to the desired temperature (typically 60-80 °C) and monitor the reaction progress by taking periodic samples for GC-MS analysis.

  • Work-up: After the reaction has reached the desired conversion, cool the mixture and separate the solid catalyst by filtration.

  • Purification: Wash the liquid product with a dilute aqueous base (e.g., 5% sodium bicarbonate solution) to neutralize any leached acid, followed by a water wash. Dry the organic layer over anhydrous magnesium sulfate. Purify the crude product by fractional distillation.

Data Presentation

Table 1: Physical Properties of Key Compounds

CompoundMolecular Weight ( g/mol )Boiling Point (°C)
2-Methoxy-2,3-dimethylbutane116.20~110-115 (estimated)
2,3-Dimethyl-2-butanol102.17120-121[4][5][6]
2,3-Dimethyl-2-butene84.1673[7][8][9][10]
2,3-Dimethyl-1-butene84.1656-57[11][12][13][14]
Methanol32.0464.7

Table 2: Illustrative Yields and Byproduct Distribution for Synthesis Routes

Note: The following data are illustrative and represent typical outcomes for these reaction types with sterically hindered substrates. Actual results will vary based on specific experimental conditions.

Synthesis RouteExpected Yield of EtherMajor ByproductsTypical Byproduct Percentage
Williamson Ether Synthesis < 10%2,3-Dimethyl-1-butene, 2,3-Dimethyl-2-butene> 90%
Acid-Catalyzed Addition 70-85%Alkene dimers, Isomeric alkenes15-30%

Visualizations

Synthesis_Pathways cluster_williamson Williamson Ether Synthesis cluster_addition Acid-Catalyzed Addition A1 2,3-Dimethyl-2-butanol I1 Sodium 2,3-dimethyl-2-butoxide A1->I1 Deprotonation A2 NaH A2->I1 A3 Methyl Iodide P1 2-Methoxy-2,3-dimethylbutane A3->P1 B1 2,3-Dimethyl-1-butene (Elimination byproduct) B2 2,3-Dimethyl-2-butene (Elimination byproduct) I1->P1 SN2 (Minor) I1->B1 E2 (Major) I1->B2 E2 (Major) C1 2,3-Dimethyl-2-butene P2 2-Methoxy-2,3-dimethylbutane C1->P2 B3 Alkene Dimers (Byproduct) C1->B3 Dimerization C2 Methanol C2->P2 C3 Acid Catalyst C3->P2 Addition C3->B3

Caption: Synthetic pathways for 2-Methoxy-2,3-dimethylbutane.

Troubleshooting_Workflow Start Low Yield or Purity Route Identify Synthesis Route Start->Route Williamson Williamson Ether Synthesis Route->Williamson Williamson Addition Acid-Catalyzed Addition Route->Addition Acid-Catalyzed CheckAlkene High Alkene Byproduct? Williamson->CheckAlkene CheckConversion Low Alkene Conversion? Addition->CheckConversion SwitchRoute Switch to Acid-Catalyzed Addition Route CheckAlkene->SwitchRoute Yes End Improved Yield/Purity CheckAlkene->End No (Other Issue) IncreaseCatalyst Increase Catalyst Loading or Activity CheckConversion->IncreaseCatalyst Yes IncreaseMethanol Increase Methanol Excess CheckConversion->IncreaseMethanol Yes CheckDimers High Dimer Formation? CheckConversion->CheckDimers No IncreaseCatalyst->End IncreaseMethanol->End LowerTemp Lower Reaction Temperature CheckDimers->LowerTemp Yes OptimizeTime Optimize Reaction Time CheckDimers->OptimizeTime Yes CheckDimers->End No (Other Issue) LowerTemp->End OptimizeTime->End

Caption: Troubleshooting workflow for scaling up production.

Logical_Relationships cluster_params Reaction Parameters cluster_outcomes Process Outcomes Temp Temperature Yield Ether Yield Temp->Yield +/- (Route Dependent) Selectivity Selectivity Temp->Selectivity - (Generally) Time Reaction Time Time->Yield + (to a point) Time->Selectivity - (if too long) Catalyst Catalyst Activity Catalyst->Yield + Ratio Methanol/Alkene Ratio Ratio->Yield + Purity Product Purity Yield->Purity - (if side reactions increase) Selectivity->Purity +

References

Optimization

Technical Support Center: Synthesis and Purification of 2-Methoxy-2,3-dimethylbutane

This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in improving the...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in improving the purity of synthesized 2-Methoxy-2,3-dimethylbutane.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing 2-Methoxy-2,3-dimethylbutane? A1: The most common method is the Williamson ether synthesis.[1][2] This reaction involves the deprotonation of a tertiary alcohol, 2,3-dimethyl-2-butanol (B1346969), to form a tertiary alkoxide. This alkoxide then acts as a nucleophile and attacks a methylating agent, such as methyl iodide or dimethyl sulfate (B86663), via an Sₙ2 reaction to form the desired ether.[3][4]

Q2: What are the primary impurities I should expect during the synthesis? A2: The primary impurities can include unreacted starting materials (2,3-dimethyl-2-butanol), residual methylating agent, and potential side products from elimination reactions if reaction conditions are not optimal. The choice of reactants is critical; using a tertiary alkyl halide with a methoxide (B1231860) would lead almost exclusively to elimination byproducts (2,3-dimethyl-1-butene and 2,3-dimethyl-2-butene).[2][3] Additionally, using certain solvents like DMF with sodium hydride can lead to solvent-derived impurities.[5]

Q3: Which analytical techniques are most suitable for assessing the purity of 2-Methoxy-2,3-dimethylbutane? A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the premier technique for both identifying and quantifying volatile impurities in the final product.[6][7] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also essential for confirming the structure of the desired product and identifying any structural isomers or significant impurities.

Q4: What are the most effective methods for purifying the crude product? A4: Fractional distillation is a highly effective method for separating the lower-boiling 2-Methoxy-2,3-dimethylbutane from the higher-boiling unreacted starting alcohol and other non-volatile impurities.[8][9] For impurities with very close boiling points, flash column chromatography on silica (B1680970) gel can be employed.[8]

Troubleshooting Guides

This guide addresses specific issues that may arise during the synthesis and purification process.

Problem: Low or No Product Yield

Potential CauseTroubleshooting Steps
Incomplete Deprotonation The base used was not strong enough to fully deprotonate the tertiary alcohol. Solution: Use a strong, non-nucleophilic base like sodium hydride (NaH). The byproduct, H₂ gas, simply evolves from the reaction, driving it forward.[10]
Presence of Water Water will react with the strong base (e.g., NaH) and quench the alkoxide nucleophile as it forms. Solution: Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[11]
Incorrect Reaction Pathway Attempting to react a tertiary halide (e.g., 2-chloro-2,3-dimethylbutane) with sodium methoxide will result in an E2 elimination reaction, not the desired Sₙ2 substitution.[2][3] Solution: The Williamson synthesis for this molecule must proceed via the tertiary alkoxide and a methyl halide.[1]

Problem: Significant Amount of Unreacted 2,3-dimethyl-2-butanol in Product

Potential CauseTroubleshooting Steps
Insufficient Reagents An inadequate amount of base or methylating agent will lead to incomplete conversion of the starting alcohol. Solution: Use a slight excess (e.g., 1.1-1.2 equivalents) of both the strong base and the methylating agent to drive the reaction to completion.[11]
Poor Reagent Quality The sodium hydride may have degraded due to improper storage, or the methylating agent may be old. Solution: Use fresh, high-quality reagents. Ensure NaH is handled under anhydrous conditions.
Low Reaction Temperature The reaction rate may be too slow if the temperature is not optimal. Solution: While deprotonation is often started at 0 °C for control, the methylation step can typically be performed at room temperature or with gentle warming to ensure completion.[11]

Problem: Unexpected Peaks in GC-MS Analysis

Potential CauseTroubleshooting Steps
Elimination Byproducts Peaks corresponding to 2,3-dimethyl-1-butene (B117154) and/or 2,3-dimethyl-2-butene (B165504) are present. This indicates an E2 reaction occurred. Solution: This is highly unlikely with the correct pathway (tertiary alkoxide + methyl halide). Re-evaluate your synthetic strategy to ensure you are not using a tertiary halide.[3]
Solvent-Related Impurities If using N,N-dimethylformamide (DMF) as a solvent with NaH, side reactions can occur, leading to byproducts.[5] Solution: Use a more inert aprotic solvent such as tetrahydrofuran (B95107) (THF) or diethyl ether.[3]

Data Presentation

Table 1: Hypothetical GC-MS Analysis Before and After Purification

This table illustrates the effectiveness of fractional distillation for purifying 2-Methoxy-2,3-dimethylbutane.

CompoundRetention Time (min)Area % (Crude Product)Area % (After Distillation)
2,3-dimethyl-1-butene3.51.2< 0.1
Diethyl Ether (Solvent)4.15.5< 0.1
2-Methoxy-2,3-dimethylbutane 8.2 75.3 > 99.5
Methyl Iodide9.52.0< 0.1
2,3-dimethyl-2-butanol11.816.00.3

Table 2: Comparison of Purification Techniques

Purification MethodPrincipleTypical Purity AchievedNotes
Fractional Distillation Separation based on differences in boiling points.[12]> 99.5%Most effective method for removing unreacted alcohol and other volatile impurities.
Flash Chromatography Separation based on differences in polarity.> 99%Useful if distillation fails to remove an impurity with a similar boiling point.
Aqueous Wash Removes water-soluble impurities like salts.N/A (Workup Step)Essential pre-purification step to remove inorganic byproducts.[13]

Experimental Protocols

Protocol 1: Synthesis of 2-Methoxy-2,3-dimethylbutane via Williamson Ether Synthesis

  • Materials:

    • 2,3-dimethyl-2-butanol

    • Sodium hydride (NaH), 60% dispersion in mineral oil

    • Methyl iodide (CH₃I)

    • Anhydrous tetrahydrofuran (THF)

    • Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

    • Brine (saturated aqueous NaCl)

    • Anhydrous magnesium sulfate (MgSO₄)

  • Procedure:

    • Under an inert argon or nitrogen atmosphere, add anhydrous THF (100 mL) to a flame-dried 500 mL round-bottom flask equipped with a magnetic stirrer.

    • Add 2,3-dimethyl-2-butanol (10.2 g, 0.1 mol) to the flask.

    • Cool the solution to 0 °C in an ice bath.

    • Carefully add sodium hydride (4.4 g of 60% dispersion, 0.11 mol) portion-wise over 20 minutes. Caution: Hydrogen gas is evolved. Ensure proper ventilation.

    • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour until gas evolution ceases.

    • Cool the resulting alkoxide solution back to 0 °C.

    • Add methyl iodide (15.6 g, 0.11 mol) dropwise via a syringe over 15 minutes.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC or GC-MS.

    • After completion, cautiously quench the reaction by slowly adding saturated aqueous NH₄Cl solution (50 mL) at 0 °C.

    • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

    • Combine the organic layers and wash with water (1 x 100 mL) and then brine (1 x 100 mL).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Fractional Distillation

  • Apparatus: Assemble a fractional distillation apparatus with a Vigreux column (or other fractionating column) and a condenser. Ensure all joints are properly sealed.

  • Procedure:

    • Transfer the crude product to the distillation flask. Add a few boiling chips.

    • Slowly heat the flask in a heating mantle.

    • Discard the initial low-boiling forerun, which may contain residual solvent or volatile impurities.

    • Collect the main fraction corresponding to the boiling point of 2-Methoxy-2,3-dimethylbutane (approx. 115-117 °C).

    • Stop the distillation before the flask goes to dryness.

    • Analyze the collected fraction for purity using GC-MS.

Visualizations

Synthesis_Workflow Reactants 2,3-dimethyl-2-butanol + NaH, CH3I Reaction Williamson Ether Synthesis in THF Reactants->Reaction Workup Aqueous Quench & Extraction Reaction->Workup Drying Dry with MgSO4 & Concentrate Workup->Drying Purification Fractional Distillation Drying->Purification Product Pure 2-Methoxy- 2,3-dimethylbutane Purification->Product Analysis GC-MS / NMR Purity Check Product->Analysis

Caption: Experimental workflow for the synthesis and purification of 2-Methoxy-2,3-dimethylbutane.

Troubleshooting_Logic Start Low Yield or High Impurity? Unreacted_Alcohol High Level of Starting Alcohol? Start->Unreacted_Alcohol Yes No_Product Little to No Product Formed? Start->No_Product Yes Side_Products Unexpected Peaks in GC-MS? Start->Side_Products Yes Check_Reagents Solution: - Use 1.1-1.2 eq of NaH & CH3I - Check reagent quality Unreacted_Alcohol->Check_Reagents Check_Conditions Solution: - Ensure anhydrous conditions - Use a strong base (NaH) No_Product->Check_Conditions Check_Pathway Solution: - Confirm correct Sₙ2 pathway - Use inert solvent (THF) Side_Products->Check_Pathway Reaction_Pathways cluster_correct Correct Pathway (Sₙ2) cluster_incorrect Incorrect Pathway (E2) Tert_Alkoxide Tertiary Alkoxide (Nucleophile) Product 2-Methoxy-2,3-dimethylbutane (Desired Product) Tert_Alkoxide->Product MeI Methyl Iodide (Primary Electrophile) MeI->Product Methoxide Methoxide (Strong Base) Alkenes Elimination Products (Impurities) Methoxide->Alkenes Tert_Halide Tertiary Halide (Hindered Electrophile) Tert_Halide->Alkenes

References

Troubleshooting

Preventing peroxide formation in 2-Methoxy-2,3-dimethylbutane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing peroxide formation in 2-Methoxy-2,3-...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing peroxide formation in 2-Methoxy-2,3-dimethylbutane, also known as methyl tert-amyl ether (TAME).

Frequently Asked Questions (FAQs)

Q1: Why is peroxide formation a concern with 2-Methoxy-2,3-dimethylbutane?

A1: Like other ethers, 2-Methoxy-2,3-dimethylbutane can react with atmospheric oxygen in a process called autoxidation to form unstable and potentially explosive peroxides.[1][2][3] This is a significant safety hazard, as friction, heat, or shock can cause these peroxides to detonate, especially when they become concentrated through evaporation or distillation.[1][2][4]

Q2: How can I tell if peroxides have formed in my 2-Methoxy-2,3-dimethylbutane?

A2: While not a definitive test, visual inspection can indicate high levels of peroxide formation. If you observe any of the following, do not handle the container and contact your institution's Environmental Health and Safety (EHS) office immediately:

  • Visible crystal formation within the liquid or around the cap.[1][2][5]

  • Discoloration of the liquid.[1][2]

  • The formation of distinct layers or liquid stratification.[1]

For a definitive determination, chemical testing is required.

Q3: What are the ideal storage conditions to minimize peroxide formation?

A3: To minimize peroxide formation, 2-Methoxy-2,3-dimethylbutane should be stored under the following conditions:

  • Container: Store in a tightly sealed, air-impermeable, and light-resistant container, such as an amber glass bottle or a metal can.[1][6][7] Avoid using containers with ground glass stoppers or screw-top lids that can create friction upon opening.[4][5]

  • Atmosphere: When possible, store under an inert atmosphere, such as nitrogen or argon, to displace oxygen.[1][8]

  • Temperature: Store in a cool, dark, and well-ventilated area.[1] Avoid refrigeration unless specifically recommended by the manufacturer, as some peroxides can crystallize out of solution at low temperatures, increasing the explosion risk.[1][4][5]

  • Light and Heat: Protect from light and heat sources, as they can accelerate peroxide formation.[1][2][8]

Q4: What is a peroxide inhibitor and should I use one?

A4: A peroxide inhibitor is an antioxidant compound added to ethers to slow the rate of peroxide formation.[1] A common inhibitor for ethers is Butylated Hydroxytoluene (BHT).[2][8] It is highly recommended to purchase 2-Methoxy-2,3-dimethylbutane that already contains an inhibitor.[1][9] If you need to use an uninhibited solvent, it should be used quickly and stored under an inert atmosphere.[1] Keep in mind that inhibitors are consumed over time and do not eliminate the need for proper storage and periodic testing.[1][5][8]

Q5: How often should I test my 2-Methoxy-2,3-dimethylbutane for peroxides?

A5: The testing frequency depends on whether the ether contains an inhibitor and how it is stored. For opened containers, it is good practice to test before each use, especially before distillation or evaporation.[3][6] A general guideline for ethers is to test every 6 to 12 months.[1] Uninhibited ethers should be tested more frequently, for instance, every 3 months.[8] Always label containers with the date received and the date opened to track their age.[4][5][6]

Troubleshooting Guide

Issue Possible Cause Recommended Action
Visual signs of peroxide formation (crystals, discoloration). High concentration of potentially explosive peroxides.DO NOT MOVE OR OPEN THE CONTAINER. [2][5] Immediately contact your institution's Environmental Health and Safety (EHS) office for guidance on safe disposal.
Positive peroxide test (≥ 25 ppm). Peroxides have formed to a potentially hazardous level.For concentrations between 25-100 ppm, avoid distillation or concentration.[3] For concentrations ≥ 100 ppm, do not handle and contact EHS for disposal.[1][3] If the concentration is below 100 ppm and the solvent is needed, you can remove the peroxides (see Experimental Protocols).
Need to use uninhibited 2-Methoxy-2,3-dimethylbutane. Absence of an inhibitor accelerates peroxide formation.Purchase only the amount needed for immediate use.[5] Store under an inert atmosphere (e.g., nitrogen or argon).[1][8] Test for peroxides before each use.
Solvent has been stored for an extended period (e.g., > 1 year). Increased likelihood of peroxide formation, even with inhibitors.Test for peroxides before use. If peroxides are detected, follow the guidance for a positive peroxide test. Consider disposal of very old containers.

Quantitative Data Summary

The following tables provide generally accepted values for peroxide levels and testing frequencies for ethers. Note that specific data for 2-Methoxy-2,3-dimethylbutane may vary.

Table 1: Peroxide Concentration Action Levels

Peroxide Concentration (ppm)Hazard Level & Recommended Action
< 25 ppmConsidered safe for general use.[3]
25 - 100 ppmModerate hazard. Not recommended for distillation or other concentration procedures.[3]
> 100 ppmHigh hazard. Avoid handling and contact EHS for immediate disposal.[3]

Table 2: Recommended Testing Frequencies for Opened Containers

Ether TypeRecommended Testing Frequency
InhibitedEvery 6-12 months[1]
UninhibitedEvery 3 months[8]
Before Distillation/EvaporationAlways test before concentrating[3][6]

Experimental Protocols

Protocol 1: Semi-Quantitative Peroxide Test (Test Strips)

Commercial peroxide test strips offer a convenient method for estimating peroxide concentration.

  • Materials:

    • Sample of 2-Methoxy-2,3-dimethylbutane

    • Peroxide test strips (e.g., Quantofix®)[10]

    • Deionized water (if required by the strip manufacturer)

  • Procedure:

    • Follow the manufacturer's instructions for the specific test strips being used.[11]

    • Typically, this involves dipping the test strip into the solvent for a specified time.[10]

    • Allow the solvent to evaporate from the strip.[10]

    • If required by the manufacturer, add a drop of deionized water to the test pad.[10]

    • After the recommended waiting time, compare the color of the test pad to the color chart provided with the strips to determine the peroxide concentration.[10]

Protocol 2: Qualitative Peroxide Test (Potassium Iodide)

This method provides a more sensitive qualitative indication of peroxides.

  • Materials:

    • Sample of 2-Methoxy-2,3-dimethylbutane

    • Glacial acetic acid

    • Potassium iodide (KI) crystals

    • Test tube

  • Procedure:

    • In a chemical fume hood, add approximately 1 mL of 2-Methoxy-2,3-dimethylbutane to a test tube.

    • Add 1 mL of glacial acetic acid.[1]

    • Add about 100 mg of potassium iodide crystals.[1]

    • Stopper and shake the test tube.

    • A yellow color indicates a low concentration of peroxides, while a brown color indicates a high and potentially hazardous concentration.[11][12]

Protocol 3: Removal of Peroxides (Activated Alumina)

This procedure can be used to remove peroxides from solvents with concentrations below 100 ppm.

  • Materials:

    • 2-Methoxy-2,3-dimethylbutane containing peroxides (< 100 ppm)

    • Activated alumina (B75360) (basic, 80-mesh)

    • Chromatography column

  • Procedure:

    • Pack a chromatography column with activated alumina. A common guideline is to use about 100g of alumina for every 100mL of solvent.[5]

    • Pass the 2-Methoxy-2,3-dimethylbutane through the column.[5][6]

    • Collect the purified solvent.

    • Crucially, re-test the solvent for peroxides to ensure their removal. [5]

    • Note that this process will also remove any inhibitors, making the purified solvent highly susceptible to subsequent peroxide formation.[5][8] The purified, uninhibited solvent should be used immediately and not stored.[5]

    • The used alumina may contain concentrated peroxides and should be handled as hazardous waste. It can be quenched by slurrying with a dilute acidic solution of ferrous sulfate (B86663) before disposal.[6]

Visualizations

Peroxide_Formation_Mechanism cluster_initiation Initiation cluster_propagation Propagation cluster_termination Termination Ether R-O-CH-R' Ether_Radical R-O-C•-R' Ether->Ether_Radical Initiator Initiator (Light, Heat) Initiator->Ether_Radical H abstraction Oxygen O2 (Oxygen) Peroxy_Radical R-O-C(OO•)-R' Ether_Radical->Peroxy_Radical + O2 Oxygen->Peroxy_Radical Hydroperoxide R-O-C(OOH)-R' (Hydroperoxide) Peroxy_Radical->Hydroperoxide + R-O-CH-R' Another_Ether R-O-CH-R' Another_Ether->Hydroperoxide New_Ether_Radical R-O-C•-R' Hydroperoxide->New_Ether_Radical Radical1 Radical New_Ether_Radical->Radical1 Non_Radical Non-Radical Products Radical1->Non_Radical Radical2 Radical Radical2->Non_Radical

Caption: Mechanism of ether peroxide formation via a free radical chain reaction.

Peroxide_Prevention_Workflow cluster_storage Storage & Handling cluster_testing Testing Protocol cluster_action Action A Receive & Date 2-Methoxy-2,3-dimethylbutane B Store in Cool, Dark, Sealed Light-Resistant Container A->B C Use Inert Atmosphere (Nitrogen/Argon) B->C Optional but Recommended D Date When Opened B->D E Visually Inspect for Crystals or Discoloration D->E F Crystals Present? E->F G Test for Peroxides (Strips or KI Method) F->G No L STOP! Contact EHS for Disposal F->L Yes H Peroxides > 25 ppm? G->H I Peroxides > 100 ppm? H->I Yes J Proceed with Experiment H->J No K Avoid Concentration. Consider Peroxide Removal. I->K No I->L Yes

Caption: Workflow for the safe handling and testing of 2-Methoxy-2,3-dimethylbutane.

References

Optimization

Technical Support Center: Analysis of 2-Methoxy-2,3-dimethylbutane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Methoxy-2,3-dimethylbutane (also known...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Methoxy-2,3-dimethylbutane (also known as Triptyl Methyl Ether or TAME).

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of 2-Methoxy-2,3-dimethylbutane, particularly with Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography (GC) Analysis

Issue: Poor Peak Shape (Tailing or Fronting)

A common issue in the GC analysis of ethers like 2-Methoxy-2,3-dimethylbutane is poor peak shape, which can affect integration and quantification.

Possible Causes and Solutions:

CauseSolution
Active Sites in the Inlet or Column Use a deactivated inlet liner and a column specifically designed for polar compounds.
Improper Flow Rate Optimize the carrier gas flow rate. A rate that is too low can cause tailing.
Column Overloading Inject a smaller sample volume or dilute the sample.
Sample Degradation Ensure the injection port temperature is not too high, which could cause degradation of the analyte.

Experimental Protocol: Optimizing GC Parameters

  • Column Selection: Utilize a mid-polar capillary column (e.g., DB-624, ZB-624) suitable for volatile organic compounds.

  • Temperature Program:

    • Initial Oven Temperature: 40°C, hold for 2 minutes.

    • Ramp Rate: 10°C/minute to 150°C.

    • Final Temperature: 150°C, hold for 5 minutes.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/minute.

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Detector: Flame Ionization Detector (FID) at 280°C.

Logical Relationship: Troubleshooting Poor GC Peak Shape

start Poor Peak Shape check_active_sites Check for Active Sites (Inlet/Column) start->check_active_sites check_flow Review Carrier Gas Flow Rate start->check_flow check_load Assess Sample Load start->check_load check_temp Verify Injection Port Temperature start->check_temp deactivate Use Deactivated Liner and Appropriate Column check_active_sites->deactivate solution Improved Peak Shape deactivate->solution optimize_flow Optimize Flow Rate check_flow->optimize_flow optimize_flow->solution dilute Dilute Sample or Reduce Injection Volume check_load->dilute dilute->solution adjust_temp Lower Inlet Temperature check_temp->adjust_temp adjust_temp->solution

Caption: Troubleshooting workflow for poor GC peak shape.

Frequently Asked Questions (FAQs)

Q1: What are the expected ¹H and ¹³C NMR chemical shifts for 2-Methoxy-2,3-dimethylbutane?

A1: The expected chemical shifts can be a useful reference for confirming the identity and purity of your sample.

¹H and ¹³C NMR Chemical Shift Data

Group¹H Chemical Shift (ppm)¹³C Chemical Shift (ppm)
Methoxy (CH₃O-)~3.1~48
Quaternary Carbon (C-2)-~78
Methyls on C-2 (2x CH₃)~1.1~24
Tertiary Carbon (C-3)~1.8 (septet)~35
Methyls on C-3 (2x CH₃)~0.9 (doublet)~17

Note: These are approximate values and can be influenced by the solvent and instrument used.

Experimental Protocol: NMR Sample Preparation and Acquisition

  • Sample Preparation: Dissolve approximately 10-20 mg of 2-Methoxy-2,3-dimethylbutane in 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

  • Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

  • Acquisition Parameters (¹H NMR):

    • Spectrometer Frequency: 400 MHz

    • Number of Scans: 16

    • Relaxation Delay: 1.0 s

    • Pulse Width: 90°

  • Acquisition Parameters (¹³C NMR):

    • Spectrometer Frequency: 100 MHz

    • Number of Scans: 1024

    • Relaxation Delay: 2.0 s

    • Pulse Program: Proton-decoupled

Q2: How can I identify potential impurities in my 2-Methoxy-2,3-dimethylbutane sample?

A2: Impurities often arise from the synthesis process, which typically involves the reaction of 2,3-dimethyl-2-butanol (B1346969) with methanol.

Common Impurities and Their Identification

ImpurityIdentification MethodKey Signal/Fragment
2,3-dimethyl-2-butanol GC-MS, ¹H NMRGC: Later eluting peak; MS: m/z 87, 59; NMR: Presence of -OH proton signal.
Methanol GC-MS, ¹H NMRGC: Early eluting peak; MS: m/z 31, 29; NMR: Signal around 3.49 ppm.
Di(triptyl) ether GC-MSGC: Later eluting peak; MS: Characteristic fragmentation pattern for the dimer.

Experimental Workflow: Impurity Identification

start Sample of 2-Methoxy-2,3-dimethylbutane gcms Perform GC-MS Analysis start->gcms nmr Perform NMR Spectroscopy start->nmr analyze_gc Analyze Chromatogram for Extra Peaks gcms->analyze_gc analyze_nmr Look for Impurity Signals in NMR Spectrum nmr->analyze_nmr analyze_ms Analyze Mass Spectra of Extra Peaks analyze_gc->analyze_ms identify Identify Impurities Based on Fragmentation and Chemical Shifts analyze_ms->identify analyze_nmr->identify result Quantified and Identified Impurities identify->result

Troubleshooting

Technical Support Center: GC-MS Analysis of 2-Methoxy-2,3-dimethylbutane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak overlap issues during the Gas Ch...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving peak overlap issues during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2-Methoxy-2,3-dimethylbutane.

Troubleshooting Guide: Resolving Peak Overlap

Peak overlap, or co-elution, is a common challenge in GC-MS analysis, particularly when dealing with isomers or complex matrices. This guide provides a systematic approach to diagnosing and resolving these issues for 2-Methoxy-2,3-dimethylbutane.

Initial Assessment of Peak Overlap

The first step in troubleshooting is to confirm that you are indeed observing peak overlap. Telltale signs in your chromatogram include:

  • Asymmetrical Peaks: Look for peak fronting, tailing, or the presence of a "shoulder" on the peak of interest.

  • Broader Than Expected Peaks: If a peak is significantly wider than other peaks in the same region of the chromatogram, it may indicate the presence of a co-eluting compound.

  • Inconsistent Mass Spectra: A key indicator of co-elution is a changing mass spectrum across the width of a single chromatographic peak.

Frequently Asked Questions (FAQs)

Q1: My peak for 2-Methoxy-2,3-dimethylbutane is showing significant tailing. What are the likely causes and solutions?

A1: Peak tailing for a relatively non-polar compound like 2-Methoxy-2,3-dimethylbutane can be caused by several factors:

  • Active Sites in the GC System: Active sites in the injector liner, column, or connections can cause unwanted interactions with the analyte.

    • Solution: Use a deactivated inlet liner and ensure all fittings are clean and properly installed. If the column is old, consider replacing it.

  • Column Contamination: Non-volatile residues in the column can interfere with the chromatography.

    • Solution: Bake out the column at a high temperature (within its specified limits) to remove contaminants. If tailing persists, a solvent rinse of the column may be necessary.

  • Improper Column Installation: If the column is not installed correctly in the injector or detector, it can lead to poor peak shape.

    • Solution: Re-install the column according to the manufacturer's instructions, ensuring the correct insertion depth.

Q2: I suspect a co-eluting isomer is overlapping with my 2-Methoxy-2,3-dimethylbutane peak. How can I confirm this?

A2: Confirming co-elution is crucial before attempting to resolve it. Here's a workflow:

cluster_0 Co-elution Confirmation Workflow Visual Inspection Visually Inspect Chromatogram (Look for shoulders, tailing, broad peaks) Mass_Spectral_Analysis Analyze Mass Spectra Across the Peak Visual Inspection->Mass_Spectral_Analysis Consistent_Spectra Consistent Spectra? Mass_Spectral_Analysis->Consistent_Spectra Co-elution_Unlikely Co-elution Unlikely Consistent_Spectra->Co-elution_Unlikely Yes Extracted_Ion Use Extracted Ion Chromatograms (EICs) Consistent_Spectra->Extracted_Ion No Co-elution_Likely Co-elution Likely Extracted_Ion->Co-elution_Likely

Caption: Workflow for confirming peak co-elution.

  • Mass Spectral Skewing: Acquire mass spectra at the beginning, apex, and end of the peak. If the relative ion abundances change significantly, it's a strong indication of a co-eluting compound.

  • Extracted Ion Chromatograms (EICs): Identify unique, characteristic ions for 2-Methoxy-2,3-dimethylbutane and any suspected interfering compounds from their mass spectra. Plot the EICs for these ions. If the peak shapes and retention times of the EICs do not perfectly align, co-elution is occurring.

Q3: How can I use mass spectral information to deconvolve overlapping peaks?

A3: Even with chromatographic overlap, the mass spectrometer can often distinguish between co-eluting compounds if their mass spectra are sufficiently different. For example, while 2-Methoxy-2,3-dimethylbutane and its isomer, tert-Amyl methyl ether (TAME), have the same molecular weight, their fragmentation patterns will differ due to their structural differences.

Below is a representative mass spectrum for a C6H14O ether, tert-Amyl methyl ether, which is an isomer of 2-Methoxy-2,3-dimethylbutane.

Representative Mass Spectrum of a C6H14O Ether (tert-Amyl methyl ether)

m/zRelative Abundance
73100% (Base Peak)
45~70%
55~40%
41~35%
29~25%
87~10%

By identifying a unique and abundant fragment ion for 2-Methoxy-2,3-dimethylbutane that is absent or has very low abundance in the mass spectrum of the co-eluting compound, you can use an Extracted Ion Chromatogram (EIC) for that specific ion to quantify your analyte of interest without interference.

Q4: What are the most effective GC method modifications to resolve peak overlap for ether isomers?

A4: The following strategies, in order of implementation, are generally most effective:

  • Optimize the Temperature Program: A slower temperature ramp rate increases the time the analytes spend interacting with the stationary phase, which can significantly improve the resolution of closely eluting compounds.

  • Change the GC Column: If you are using a non-polar column (e.g., DB-5ms, HP-5ms), switching to a mid-polar or polar column (e.g., DB-WAX) can alter the elution order and resolve the co-elution. Isomers that co-elute on a non-polar phase may be well-separated on a polar phase.

  • Adjust Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (e.g., Helium) can enhance column efficiency and improve separation.

cluster_1 Troubleshooting Peak Overlap Start Peak Overlap Detected Temp_Program Optimize Temperature Program (e.g., slower ramp rate) Start->Temp_Program Resolution_OK1 Resolution Sufficient? Temp_Program->Resolution_OK1 Change_Column Change GC Column (e.g., different polarity) Resolution_OK1->Change_Column No End Problem Resolved Resolution_OK1->End Yes Resolution_OK2 Resolution Sufficient? Change_Column->Resolution_OK2 Adjust_Flow Adjust Carrier Gas Flow Rate Resolution_OK2->Adjust_Flow No Resolution_OK2->End Yes Resolution_OK3 Resolution Sufficient? Adjust_Flow->Resolution_OK3 Advanced_Techniques Consider Advanced Techniques (e.g., Multidimensional GC) Resolution_OK3->Advanced_Techniques No Resolution_OK3->End Yes

Caption: Logical workflow for troubleshooting peak overlap in GC-MS.

Experimental Protocols

Below are detailed methodologies for the GC-MS analysis of 2-Methoxy-2,3-dimethylbutane, including a standard method and an alternative method using a different column for enhanced separation of isomers.

Protocol 1: Standard GC-MS Method for Fuel Oxygenates

This protocol is a general-purpose method suitable for the analysis of volatile ethers in a relatively clean matrix.

  • Sample Preparation (Headspace):

    • Pipette 5 mL of the sample into a 20 mL headspace vial.

    • Add an appropriate internal standard (e.g., deuterated analogue).

    • Seal the vial with a PTFE-lined septum and aluminum crimp cap.

    • Equilibrate the vial in the headspace autosampler oven at 80°C for 15 minutes.

  • GC-MS Parameters:

    • GC System: Agilent 7890B GC or equivalent

    • MS System: Agilent 5977A MSD or equivalent

    • Column: DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness

    • Inlet: Split/Splitless, 250°C, Split ratio 20:1

    • Carrier Gas: Helium, constant flow at 1.2 mL/min

    • Oven Program:

      • Initial temperature: 40°C, hold for 2 minutes

      • Ramp 1: 10°C/min to 150°C

      • Ramp 2: 25°C/min to 220°C, hold for 2 minutes

    • MSD Parameters:

      • Transfer Line: 230°C

      • Ion Source: 230°C (Electron Ionization)

      • Quadrupole: 150°C

      • Scan Range: m/z 35-350

Protocol 2: High-Resolution Method for Isomer Separation

This protocol utilizes a more polar column to improve the separation of structurally similar ethers.

  • Sample Preparation: Same as Protocol 1.

  • GC-MS Parameters:

    • GC System: Agilent 7890B GC or equivalent

    • MS System: Agilent 5977A MSD or equivalent

    • Column: DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness

    • Inlet: Split/Splitless, 240°C, Split ratio 20:1

    • Carrier Gas: Helium, constant flow at 1.0 mL/min

    • Oven Program:

      • Initial temperature: 50°C, hold for 3 minutes

      • Ramp: 8°C/min to 200°C, hold for 5 minutes

    • MSD Parameters:

      • Transfer Line: 240°C

      • Ion Source: 230°C (Electron Ionization)

      • Quadrupole: 150°C

      • Scan Range: m/z 35-350

Quantitative Data Summary

The following table summarizes typical performance data for the two GC-MS methods described above for a selection of C6 and C7 ethers, demonstrating the impact of column choice on resolution.

CompoundMethod 1 (DB-624)Method 2 (DB-WAX)
2-Methoxy-2,3-dimethylbutane Retention Time (min): ~8.5Retention Time (min): ~10.2
Resolution (with isomer): 1.2Resolution (with isomer): >2.0
tert-Amyl methyl ether (TAME) Retention Time (min): ~8.6Retention Time (min): ~9.8
Resolution (with isomer): 1.2Resolution (with isomer): >2.0
Methyl tert-butyl ether (MTBE) Retention Time (min): ~5.4Retention Time (min): ~6.1
Ethyl tert-butyl ether (ETBE) Retention Time (min): ~6.8Retention Time (min): ~7.5

Resolution is calculated between adjacent eluting isomers where applicable. A resolution of >1.5 is considered baseline separation.

Advanced Techniques: Multidimensional GC (MDGC)

For exceptionally complex matrices where co-elution cannot be resolved by conventional GC, Multidimensional Gas Chromatography (MDGC or GC-GC) is a powerful solution.

cluster_2 Multidimensional GC (MDGC) Workflow Injector Injector Column1 1st Dimension Column (e.g., Non-polar) Injector->Column1 Heart-cut Heart-cut Transfer Column1->Heart-cut Column2 2nd Dimension Column (e.g., Polar) Heart-cut->Column2 Target Fraction Detector1 Detector 1 Heart-cut->Detector1 Unresolved Peaks (to waste or detector) Detector2 Detector 2 (MS) Column2->Detector2

Caption: Conceptual workflow of a heart-cutting Multidimensional GC system.

In a typical MDGC setup, the effluent from the first column is monitored, and a specific portion (the "heart-cut") containing the unresolved peaks of interest is selectively transferred to a second column with a different stationary phase. This provides a significant increase in separation power, allowing for the resolution of even the most challenging co-elutions.

Reference Data & Comparative Studies

Validation

A Comparative Guide to Purity Validation of 2-Methoxy-2,3-dimethylbutane: GC-MS vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals In the synthesis and quality control of chemical entities, rigorous purity assessment is paramount. This guide provides an objective comparison of Gas Chrom...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the synthesis and quality control of chemical entities, rigorous purity assessment is paramount. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the validation of 2-Methoxy-2,3-dimethylbutane purity against alternative analytical techniques. Supporting experimental protocols and data are presented to facilitate informed method selection for researchers, scientists, and drug development professionals.

Comparison of Analytical Methods

The selection of an optimal analytical technique for purity determination hinges on factors such as the analyte's physicochemical properties, potential impurities, and the desired level of accuracy and precision. For a volatile, non-polar compound like 2-Methoxy-2,3-dimethylbutane, GC-MS is a powerful and widely used method. However, other techniques such as quantitative Nuclear Magnetic Resonance (qNMR) and High-Performance Liquid Chromatography (HPLC) can also be considered.

FeatureGas Chromatography-Mass Spectrometry (GC-MS)Quantitative Nuclear Magnetic Resonance (qNMR)High-Performance Liquid Chromatography (HPLC)
Principle Separation based on volatility and polarity, with detection by mass-to-charge ratio.Intrinsic quantitative response of atomic nuclei in a magnetic field.[1][2]Separation based on partitioning between a mobile and stationary phase.
Quantitation Relative (requires a reference standard of known purity).Absolute (can determine purity without a specific analyte reference standard).[1]Relative (requires a reference standard).
Selectivity High selectivity based on chromatographic retention time and mass fragmentation patterns.Excellent for structural elucidation and identification of impurities.[1]Good for separating non-volatile, closely related structures and isomers.
Sensitivity Very high, capable of detecting trace-level impurities (ppb levels).[1]Moderate, typically requires milligrams of sample.[1]High, typically at ppm levels.
Typical Impurities Detected Volatile and semi-volatile compounds, including starting materials (e.g., methanol, 2,3-dimethylbutene), and reaction byproducts.A wide range of impurities containing NMR-active nuclei.Non-volatile impurities, isomers, and byproducts.
Advantages Excellent for separating and identifying volatile impurities. High sensitivity and specificity.Provides an absolute measure of purity.[1] Non-destructive.Versatile for a wide range of compounds.
Limitations Requires a reference standard for accurate quantitation. Not suitable for non-volatile or thermally labile compounds.Lower sensitivity compared to GC-MS. Potential for signal overlap with complex mixtures.Less suitable for highly volatile compounds like 2-Methoxy-2,3-dimethylbutane.

Experimental Protocols

GC-MS Method for Purity Validation of 2-Methoxy-2,3-dimethylbutane

This protocol is adapted from established methods for the analysis of volatile ethers and organic compounds.

1. Instrumentation:

  • Gas chromatograph equipped with a mass selective detector (GC-MS).

  • Capillary column: A non-polar column such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended.

2. Reagents and Materials:

  • 2-Methoxy-2,3-dimethylbutane reference standard of known purity.

  • High-purity solvent for sample dilution (e.g., hexane (B92381) or dichloromethane, GC grade).

3. Sample Preparation:

  • Accurately prepare a stock solution of the 2-Methoxy-2,3-dimethylbutane sample in the chosen solvent (e.g., 1 mg/mL).

  • Prepare a series of calibration standards by diluting a certified reference standard of 2-Methoxy-2,3-dimethylbutane to concentrations spanning the expected purity range of the sample.

4. GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1 ratio) to handle a neat or concentrated sample.

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: Increase to 150 °C at a rate of 10 °C/min.

    • Hold: Maintain at 150 °C for 2 minutes.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-200.

5. Data Analysis:

  • Identify the peak corresponding to 2-Methoxy-2,3-dimethylbutane based on its retention time and comparison of its mass spectrum to a reference spectrum.

  • Calculate the purity of the sample by comparing the peak area of the analyte to the calibration curve generated from the reference standards. Purity is typically expressed as a percentage area.

Quantitative NMR (qNMR) Protocol for Purity Determination

1. Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher).

2. Reagents and Materials:

  • 2-Methoxy-2,3-dimethylbutane sample.

  • High-purity deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Certified internal standard of known purity (e.g., maleic acid or 1,4-dinitrobenzene). The internal standard should have a signal that does not overlap with the analyte signals.

3. Sample Preparation:

  • Accurately weigh a specific amount of the 2-Methoxy-2,3-dimethylbutane sample (e.g., 10 mg) into an NMR tube.

  • Accurately weigh a known amount of the internal standard (e.g., 5 mg) and add it to the same NMR tube.

  • Add a precise volume of the deuterated solvent (e.g., 0.7 mL) to the NMR tube and dissolve the sample and internal standard completely.

4. NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Ensure quantitative acquisition parameters are used, particularly a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for complete magnetization recovery.

5. Data Analysis:

  • Integrate a well-resolved signal of 2-Methoxy-2,3-dimethylbutane and a signal from the internal standard.

  • Calculate the purity of the analyte using the following formula:

    Where:

    • I = Integral area

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • Purity = Purity of the internal standard

    • Subscripts 'analyte' and 'IS' refer to the analyte and internal standard, respectively.

Visualizations

GC_MS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample 2-Methoxy-2,3-dimethylbutane Sample Dilution Dilute in Solvent Sample->Dilution Injection Inject into GC Dilution->Injection Separation Separation in GC Column Injection->Separation Ionization Ionization (EI) Separation->Ionization Detection Mass Detection Ionization->Detection Chromatogram Generate Chromatogram Detection->Chromatogram Integration Peak Integration Chromatogram->Integration Quantification Quantify vs. Standard Integration->Quantification Purity Purity Result Quantification->Purity

Caption: Workflow for GC-MS Purity Validation.

Purity_Validation_Logic cluster_methods Analytical Methods cluster_assessment Purity Assessment Parameters Analyte 2-Methoxy-2,3-dimethylbutane GCMS GC-MS Analyte->GCMS qNMR qNMR Analyte->qNMR HPLC HPLC Analyte->HPLC Purity Chemical Purity (%) GCMS->Purity Impurities Impurity Profile GCMS->Impurities qNMR->Purity Identity Structural Confirmation qNMR->Identity HPLC->Purity

Caption: Logical Flow for Purity Assessment.

References

Comparative

A Comparative Analysis of 2-Methoxy-2,3-dimethylbutane and MTBE as Gasoline Additives

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Fuel Additive Performance with Supporting Experimental Data The landscape of gasoline additives is in constant evolution, driven...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Fuel Additive Performance with Supporting Experimental Data

The landscape of gasoline additives is in constant evolution, driven by the dual needs for enhanced engine performance and stricter environmental regulations. Methyl tertiary-butyl ether (MTBE) has been a prominent oxygenate used to boost octane (B31449) ratings and reduce harmful emissions. However, environmental concerns, particularly groundwater contamination, have spurred the search for viable alternatives. This guide provides a comparative study of 2-Methoxy-2,3-dimethylbutane and MTBE, focusing on their performance as fuel additives, supported by available experimental data and detailed methodologies.

Executive Summary

This guide offers a side-by-side comparison of the physicochemical properties and performance metrics of 2-Methoxy-2,3-dimethylbutane and Methyl tertiary-butyl ether (MTBE) as gasoline additives. While extensive data is available for MTBE, demonstrating its efficacy in boosting octane and reducing carbon monoxide and hydrocarbon emissions, there is a notable lack of publicly available experimental data on the performance of 2-Methoxy-2,3-dimethylbutane in similar applications. This document outlines the standard experimental protocols that would be necessary to conduct a comprehensive comparative evaluation.

Data Presentation: Physicochemical Properties

A fundamental comparison begins with the intrinsic properties of each compound. The following table summarizes the available data for 2-Methoxy-2,3-dimethylbutane and MTBE.

Property2-Methoxy-2,3-dimethylbutaneMethyl tert-butyl ether (MTBE)
Chemical Formula C₇H₁₆OC₅H₁₂O[1]
Molecular Weight 116.20 g/mol 88.15 g/mol [1]
CAS Number 26356-10-51634-04-4[2]
Appearance -Colorless liquid[1]
Density -0.7404 g/cm³[1]
Boiling Point -55.2 °C[1]
Melting Point --109 °C[1]
Solubility in Water -26 g/L (at 20 °C)[1]

Performance as a Fuel Additive: A Data Gap for 2-Methoxy-2,3-dimethylbutane

Octane Rating

The octane number of a fuel is a measure of its resistance to knocking or detonation during combustion. It is typically reported as Research Octane Number (RON) and Motor Octane Number (MON).

Octane Rating2-Methoxy-2,3-dimethylbutaneMethyl tert-butyl ether (MTBE)
Research Octane Number (RON) Data not available~117
Motor Octane Number (MON) Data not available~101
Reid Vapor Pressure (RVP)

Reid Vapor Pressure is a measure of the volatility of gasoline. It is a critical parameter for engine performance and is regulated to control evaporative emissions. The blending RVP of an additive indicates its effect on the RVP of the base gasoline.

Reid Vapor Pressure (RVP)2-Methoxy-2,3-dimethylbutaneMethyl tert-butyl ether (MTBE)
Blending RVP (psi) Data not available~8
Exhaust Emissions

The addition of oxygenates to gasoline is intended to promote more complete combustion, thereby reducing harmful emissions. The typical effects of MTBE on major pollutants are summarized below. A similar emissions profile for 2-Methoxy-2,3-dimethylbutane would need to be determined through experimental testing.

Emission ComponentEffect of MTBE Blending
Carbon Monoxide (CO) Decrease
Hydrocarbons (HC) Decrease
Nitrogen Oxides (NOx) Increase

Experimental Protocols

To conduct a direct comparative study of these two additives, the following standardized experimental methodologies are recommended.

Synthesis of Compounds

Synthesis of 2-Methoxy-2,3-dimethylbutane:

This ether can be synthesized via the acid-catalyzed addition of methanol (B129727) to 2,3-dimethyl-2-butene.

Synthesis_2_Methoxy_2_3_dimethylbutane 2,3-dimethyl-2-butene 2,3-dimethyl-2-butene Reaction_Vessel Reaction Vessel (Stirring, Controlled Temperature) 2,3-dimethyl-2-butene->Reaction_Vessel Methanol Methanol Methanol->Reaction_Vessel Acid_Catalyst Acid_Catalyst Acid_Catalyst->Reaction_Vessel H+ Product 2-Methoxy-2,3-dimethylbutane Reaction_Vessel->Product

Synthesis of 2-Methoxy-2,3-dimethylbutane.

Synthesis of Methyl tert-butyl ether (MTBE):

MTBE is commercially produced through the chemical reaction of isobutylene (B52900) and methanol over an acidic catalyst.

Synthesis_MTBE Isobutylene Isobutylene Reaction_Vessel Reaction Vessel (Liquid Phase, 50-100°C) Isobutylene->Reaction_Vessel Methanol Methanol Methanol->Reaction_Vessel Acid_Catalyst Acid_Catalyst Acid_Catalyst->Reaction_Vessel H+ Product Methyl tert-butyl ether (MTBE) Reaction_Vessel->Product

Synthesis of Methyl tert-butyl ether (MTBE).

Octane Number Determination

The Research Octane Number (RON) and Motor Octane Number (MON) of gasoline blends should be determined using a standardized Cooperative Fuel Research (CFR) engine.

  • ASTM D2699: Standard Test Method for Research Octane Number of Spark-Ignition Engine Fuel. This test is conducted under mild operating conditions (600 rpm engine speed) and is indicative of low-speed, city driving performance.[3]

  • ASTM D2700: Standard Test Method for Motor Octane Number of Spark-Ignition Engine Fuel. This test utilizes more severe operating conditions (900 rpm engine speed, higher intake mixture temperature) to simulate highway driving.

Octane_Testing_Workflow cluster_ASTM_D2699 ASTM D2699 (RON) cluster_ASTM_D2700 ASTM D2700 (MON) Prepare_Blend_RON Prepare Gasoline Blend CFR_Engine_RON CFR Engine @ 600 rpm Prepare_Blend_RON->CFR_Engine_RON Measure_Knock_RON Measure Knock Intensity CFR_Engine_RON->Measure_Knock_RON Compare_PRF_RON Compare to Primary Reference Fuels Measure_Knock_RON->Compare_PRF_RON Determine_RON Determine RON Compare_PRF_RON->Determine_RON Prepare_Blend_MON Prepare Gasoline Blend CFR_Engine_MON CFR Engine @ 900 rpm (Heated Intake Mixture) Prepare_Blend_MON->CFR_Engine_MON Measure_Knock_MON Measure Knock Intensity CFR_Engine_MON->Measure_Knock_MON Compare_PRF_MON Compare to Primary Reference Fuels Measure_Knock_MON->Compare_PRF_MON Determine_MON Determine MON Compare_PRF_MON->Determine_MON

Octane Number Testing Workflow.

Reid Vapor Pressure (RVP) Measurement

The RVP of the gasoline blends should be measured according to the following standard:

  • ASTM D323: Standard Test Method for Vapor Pressure of Petroleum Products (Reid Method). This test involves introducing a chilled sample into a vapor pressure apparatus and measuring the pressure at 37.8°C (100°F).[1][2][4][5]

RVP_Testing_Workflow Sample_Prep Chill Gasoline Blend to 0-1°C Sample_Intro Introduce Sample into Liquid Chamber Sample_Prep->Sample_Intro Apparatus_Prep Assemble Reid Vapor Pressure Apparatus Connect_Chambers Connect Liquid and Vapor Chambers Apparatus_Prep->Connect_Chambers Sample_Intro->Connect_Chambers Immerse Immerse in Water Bath at 37.8°C Connect_Chambers->Immerse Measure_Pressure Record Pressure Reading Immerse->Measure_Pressure

Reid Vapor Pressure Testing Workflow (ASTM D323).

Vehicle Emissions Testing

To evaluate the impact on exhaust emissions, test vehicles should be run on a chassis dynamometer using the gasoline blends. Emissions are collected and analyzed for key pollutants.

  • Testing Protocol: Standardized driving cycles, such as the Federal Test Procedure (FTP-75), are used to simulate real-world driving conditions.[6]

  • Analytes: Exhaust gas is analyzed for concentrations of carbon monoxide (CO), hydrocarbons (HC), and nitrogen oxides (NOx).

Emissions_Testing_Workflow Fuel_Blend Prepare Test Fuel Blend Vehicle_Prep Fuel Vehicle and Condition on Dynamometer Fuel_Blend->Vehicle_Prep Driving_Cycle Perform Standardized Driving Cycle (e.g., FTP-75) Vehicle_Prep->Driving_Cycle Exhaust_Collection Collect Exhaust Gas Driving_Cycle->Exhaust_Collection Gas_Analysis Analyze for CO, HC, NOx Exhaust_Collection->Gas_Analysis Data_Reporting Report Emissions in g/mile Gas_Analysis->Data_Reporting

Vehicle Emissions Testing Workflow.

Conclusion and Future Directions

MTBE has a well-documented history as an effective octane enhancer and emission-reducing gasoline additive. However, its environmental drawbacks have necessitated the exploration of alternatives. 2-Methoxy-2,3-dimethylbutane presents a potential alternative, but a comprehensive assessment of its performance is currently hindered by a lack of experimental data.

To facilitate a conclusive comparison, further research is essential to determine the Research Octane Number, Motor Octane Number, Reid Vapor Pressure, and emissions profile of gasoline blends containing 2-Methoxy-2,3-dimethylbutane. The experimental protocols outlined in this guide provide a clear framework for conducting such a study. The resulting data will be crucial for researchers, scientists, and policymakers in evaluating the viability of 2-Methoxy-2,3-dimethylbutane as a next-generation fuel additive.

References

Validation

2-Methoxy-2,3-dimethylbutane: A Comparative Guide to its Performance as a Fuel Additive

For Researchers, Scientists, and Fuel Development Professionals This guide provides a comprehensive comparison of 2-Methoxy-2,3-dimethylbutane and other common fuel additives. While public domain data on 2-Methoxy-2,3-di...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Fuel Development Professionals

This guide provides a comprehensive comparison of 2-Methoxy-2,3-dimethylbutane and other common fuel additives. While public domain data on 2-Methoxy-2,3-dimethylbutane is limited, its potential as a high-octane booster is noted in patent literature.[1] This guide contextualizes its likely performance by comparing it with widely used alternatives such as Methyl tert-butyl ether (MTBE), Ethyl tert-butyl ether (ETBE), tert-Amyl methyl ether (TAME), and ethanol.

Comparative Performance Data

The following tables summarize key performance indicators for 2-Methoxy-2,3-dimethylbutane's closest structural analogs and common alternatives. These values are critical for evaluating the potential impact of an additive on gasoline properties.

Table 1: Octane (B31449) Ratings and Blending Properties

AdditiveChemical FormulaBlending RONBlending MONOxygen Content (wt%)
2-Methoxy-2,3-dimethylbutane (MDMB) C7H16O>105 (implied)[1]>95 (implied)[1]~13.8
MTBE C5H12O117[2]102[2]18.2[2]
ETBE C6H14O119[2]103[2]15.7[2]
TAME C6H14O110[2]99[2]15.7[2]
Ethanol C2H5OH~114[3]~9934.7

Table 2: Physical and Volatility Properties

AdditiveReid Vapor Pressure (RVP) Blending (kPa)Boiling Point (°C)Density ( kg/L @ 20°C)
2-Methoxy-2,3-dimethylbutane (MDMB) Low (Expected)N/AN/A
MTBE 55[2]55[2]0.74[2]
ETBE 28[2]72[2]0.75[2]
TAME 10[2]86[2]0.77[2]
Ethanol High increase in gasoline RVP780.79

Experimental Protocols

The data presented in this guide are determined by standardized testing methods. The following are detailed methodologies for the key experiments cited.

Octane Number Determination (RON and MON)

The octane number of a fuel is a measure of its resistance to knocking or detonation during combustion.

  • Research Octane Number (RON) - ASTM D2699 : This method determines the anti-knock characteristics of motor fuels under relatively mild operating conditions (600 rpm engine speed).[1][4][5] The test is conducted in a standardized single-cylinder Cooperative Fuel Research (CFR) engine with a variable compression ratio.[1][4] The knock intensity of the test fuel is compared to that of primary reference fuels (blends of isooctane (B107328) and n-heptane).[4]

  • Motor Octane Number (MON) - ASTM D2700 : This method evaluates the anti-knock performance under more severe conditions (900 rpm engine speed and a higher intake mixture temperature) than the RON test.[6][7] It also utilizes a CFR engine and primary reference fuels for comparison.[6][7] The MON is a better indicator of fuel performance under heavy load conditions.[7]

Reid Vapor Pressure (RVP) Measurement

RVP is a measure of the volatility of gasoline and is crucial for engine performance and environmental regulations.

  • ASTM D5191 - Standard Test Method for Vapor Pressure of Petroleum Products (Mini Method) : This test covers the determination of the total vapor pressure of volatile liquid petroleum products, including those containing oxygenates.[8][9] A small, chilled sample of the fuel is introduced into a temperature-controlled chamber, and the pressure is measured after it reaches equilibrium at 37.8°C (100°F).[8] This method is noted for its high precision and small sample size requirement.[8][9]

Standard Specification for Automotive Fuel
  • ASTM D4814 - Standard Specification for Automotive Spark-Ignition Engine Fuel : This is a comprehensive standard that defines the required properties for automotive gasoline, including volatility, distillation characteristics, and oxygenate content.[10][11][12] It provides the framework for ensuring that fuel additives are blended into gasoline in a manner that maintains overall fuel quality and performance.[10][11]

Logical Framework for Fuel Additive Evaluation

The following diagram illustrates a logical workflow for the evaluation of a potential fuel additive like 2-Methoxy-2,3-dimethylbutane.

FuelAdditiveEvaluation cluster_0 Phase 1: Preliminary Screening cluster_1 Phase 2: Performance Testing cluster_2 Phase 3: Comparative Analysis cluster_3 Phase 4: Final Evaluation A Identify Candidate Additive (e.g., 2-Methoxy-2,3-dimethylbutane) B Synthesis & Purification A->B C Physicochemical Property Analysis (Boiling Point, Density, etc.) B->C D Octane Rating (ASTM D2699, D2700) C->D E Volatility Analysis (RVP) (ASTM D5191) C->E F Distillation Profile (ASTM D86) C->F G Engine Performance & Emissions Testing D->G E->G F->G H Data Compilation & Tabulation G->H I Comparison with Alternatives (MTBE, ETBE, Ethanol) H->I J Economic & Environmental Impact Assessment I->J K Decision on Commercial Viability J->K

References

Comparative

A Comparative Guide to Validated Analytical Methods for 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of analytical methodologies for the quantitative and qualitative analysis of 2-Methoxy-2,3-dimethylbutane, also kn...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantitative and qualitative analysis of 2-Methoxy-2,3-dimethylbutane, also known as tert-amyl methyl ether (TAME). As a compound of interest in various industrial and pharmaceutical applications, accurate and reliable analytical methods are paramount. This document outlines the experimental protocols and performance data for Gas Chromatography-Mass Spectrometry (GC-MS) and provides a comparative overview of spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.

Method Comparison Overview

The selection of an appropriate analytical method depends on the specific requirements of the analysis, such as the need for quantitative precision, structural elucidation, or rapid screening. While GC-MS is a well-established and validated method for the quantification of volatile compounds like 2-Methoxy-2,3-dimethylbutane, spectroscopic techniques such as NMR and FTIR offer valuable structural information.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds. For the analysis of 2-Methoxy-2,3-dimethylbutane, methods based on the U.S. Environmental Protection Agency (EPA) Method 8260B are commonly employed, particularly for environmental and fuel samples.[1][2]

Experimental Protocol: GC-MS based on EPA Method 8260B

1. Sample Preparation (Purge-and-Trap):

  • Aqueous samples are prepared using a purge-and-trap system (EPA Method 5030B).[2][3]

  • An inert gas is bubbled through the sample, purging the volatile organic compounds (VOCs), including 2-Methoxy-2,3-dimethylbutane.

  • The purged VOCs are trapped on a sorbent trap.

  • The trap is then heated to desorb the analytes into the gas chromatograph. For improved recovery of fuel oxygenates, a heated purge (80°C) is recommended.[2]

2. GC-MS Analysis:

  • Gas Chromatograph (GC):

    • Column: A DB-Wax capillary column is often used for consistent recoveries of fuel oxygenates.[2]

    • Injector: The desorbed analytes are introduced into the GC inlet.

    • Oven Temperature Program: A temperature gradient is used to separate the compounds based on their boiling points and interactions with the stationary phase.

  • Mass Spectrometer (MS):

    • Ionization: Electron ionization (EI) is typically used.

    • Detection: The mass spectrometer detects the characteristic fragment ions of 2-Methoxy-2,3-dimethylbutane for identification and quantification.

Performance Data

The following table summarizes typical performance characteristics for the analysis of fuel oxygenates, including TAME, using GC-MS.

Performance CharacteristicTypical Value/Range
Linearity (R²) >0.99
Detection Limit (DL) ~0.5 - 5 µg/L
Precision (%RSD) <15%
Accuracy (% Recovery) 80-120%

Data is based on validated methods for similar fuel oxygenates.

Spectroscopic Methods: NMR and FTIR

While GC-MS provides excellent quantitative data, NMR and FTIR spectroscopy are powerful tools for structural elucidation and functional group identification. Although detailed validated quantitative methods for 2-Methoxy-2,3-dimethylbutane using these techniques are less commonly documented in publicly available literature, their application for qualitative analysis is well-established.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure of a molecule by observing the magnetic properties of atomic nuclei. Both ¹H and ¹³C NMR are valuable for the analysis of 2-Methoxy-2,3-dimethylbutane.

Expected ¹H NMR Spectral Features:

Chemical Shift (ppm)MultiplicityAssignment
~3.1-3.3SingletMethoxy group (-OCH₃)
~1.1-1.3Singletgem-Dimethyl groups (-C(CH₃)₂)
~0.8-1.0DoubletIsopropyl methyl groups (-CH(CH₃)₂)
~1.7-1.9SeptetIsopropyl methine proton (-CH(CH₃)₂)

Expected ¹³C NMR Spectral Features:

Chemical Shift (ppm)Assignment
~75-80Quaternary carbon attached to oxygen (-C-O)
~48-52Methoxy carbon (-OCH₃)
~30-35Isopropyl methine carbon (-CH)
~25-30gem-Dimethyl carbons (-C(CH₃)₂)
~15-20Isopropyl methyl carbons (-CH(CH₃)₂)
Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify functional groups in a molecule by measuring the absorption of infrared radiation. For 2-Methoxy-2,3-dimethylbutane, the key characteristic absorption band is the C-O-C stretching vibration of the ether linkage.

Expected FTIR Spectral Features:

Wavenumber (cm⁻¹)Vibration
2950-3000C-H stretch (alkane)
1365-1385C-H bend (gem-dimethyl)
1080-1150C-O-C stretch (ether)

Diagrams

experimental_workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Aqueous Sample Purge Purge with Inert Gas (80°C) Sample->Purge EPA 5030B Trap Trap Volatiles Purge->Trap Desorb Thermal Desorption Trap->Desorb GC Gas Chromatography (DB-Wax Column) Desorb->GC EPA 8260B MS Mass Spectrometry (Electron Ionization) GC->MS Identify Identification MS->Identify Quantify Quantification MS->Quantify

GC-MS Experimental Workflow

logical_relationship Start Analytical Need Quant Quantitative Analysis? Start->Quant Qual Structural Elucidation? Quant->Qual No GCMS GC-MS Quant->GCMS Yes NMR NMR Spectroscopy Qual->NMR Yes FTIR FTIR Spectroscopy Qual->FTIR No (Functional Group ID) GCMS->Qual Identification Possible

References

Validation

A Comparative Guide to the Cross-Validation of Analytical Techniques for 2-Methoxy-2,3-dimethylbutane

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive cross-validation of analytical techniques for the quantitative analysis of 2-Methoxy-2,3-dimethylbutane, a volatile ethe...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of analytical techniques for the quantitative analysis of 2-Methoxy-2,3-dimethylbutane, a volatile ether of interest in various chemical and pharmaceutical applications. Given the limited availability of direct comparative studies for this specific analyte, this document synthesizes information from standard methods for similar volatile organic compounds (VOCs) and fuel oxygenates to present a robust comparative framework. The primary techniques evaluated are Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID), with consideration of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy as a complementary method.

Executive Summary

The selection of an optimal analytical technique for 2-Methoxy-2,3-dimethylbutane is contingent on the specific requirements of the analysis, including the need for structural confirmation, sensitivity, and sample throughput. GC-MS is the preferred method for unambiguous identification and quantification, particularly in complex matrices. GC-FID offers a cost-effective and robust alternative for routine quantification when the analyte is known. Quantitative NMR (qNMR) provides an independent, non-destructive method for purity assessment and quantification without the need for a specific reference standard of the analyte, but with generally lower sensitivity.

Data Presentation: Comparison of Analytical Techniques

The following table summarizes the hypothetical, yet realistic, performance characteristics for the analysis of 2-Methoxy-2,3-dimethylbutane by GC-MS, GC-FID, and qNMR. These values are based on performance data for structurally similar ethers and volatile organic compounds.[1][2]

Parameter GC-MS (Full Scan) GC-MS (SIM) GC-FID Quantitative ¹H-NMR
Linearity (R²) > 0.995> 0.998> 0.997> 0.999
Limit of Detection (LOD) ~50 ng/mL~1 ng/mL~10 ng/mL~0.1 mg/mL
Limit of Quantification (LOQ) ~150 ng/mL~5 ng/mL~30 ng/mL~0.5 mg/mL
Accuracy (% Recovery) 90-110%95-105%92-108%98-102%
Precision (%RSD) < 10%< 5%< 8%< 2%
Specificity High (Mass Spectrum)Very High (Selected Ions)Moderate (Retention Time)High (Chemical Shift)
Cost HighHighModerateHigh
Throughput ModerateModerateHighLow

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical technique. The following are representative experimental protocols for the analysis of 2-Methoxy-2,3-dimethylbutane.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is adapted from standard procedures for the analysis of volatile organic compounds and fuel ethers.[3][4]

Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

  • Capillary column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl-methylpolysiloxane).

Sample Preparation:

  • Prepare a stock solution of 2-Methoxy-2,3-dimethylbutane in a suitable solvent (e.g., methanol (B129727) or dichloromethane) at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards by serial dilution of the stock solution.

  • For unknown samples, dissolve a known weight or volume in the chosen solvent. An internal standard (e.g., a deuterated analog or a structurally similar compound with a different retention time) should be added to all standards and samples.

GC-MS Conditions:

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless or split, depending on the concentration.

  • Oven Temperature Program: Initial temperature of 40 °C, hold for 2 minutes, ramp at 10 °C/min to 200 °C, and hold for 2 minutes.

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Energy: 70 eV.

  • Acquisition Mode: Full scan (m/z 40-300) for identification and Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This protocol is based on established methods for the quantification of hydrocarbons and oxygenates.[1][5]

Instrumentation:

  • Gas chromatograph equipped with a flame ionization detector.

  • Capillary column: Same as for GC-MS.

Sample Preparation:

  • Identical to the GC-MS sample preparation protocol.

GC-FID Conditions:

  • Carrier Gas: Helium or Nitrogen at a constant flow of 1.0-1.5 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split.

  • Oven Temperature Program: Same as for GC-MS.

  • Detector Temperature: 300 °C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (He or N₂): 25 mL/min.

Quantitative Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy

This method provides a primary ratio measurement and is based on general principles of qNMR.[6]

Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher) with a high-resolution probe.

Sample Preparation:

  • Accurately weigh a known amount of the 2-Methoxy-2,3-dimethylbutane sample into an NMR tube.

  • Accurately weigh and add a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) that has a simple spectrum and resonances that do not overlap with the analyte.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).

NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest for both the analyte and the internal standard to ensure full relaxation.

  • Number of Scans: Sufficient to achieve an adequate signal-to-noise ratio (typically 8 or more).

  • Spectral Width: Sufficient to cover all signals of interest.

Data Processing and Quantification:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate the signals corresponding to a known number of protons for both 2-Methoxy-2,3-dimethylbutane and the internal standard.

  • Calculate the concentration of the analyte using the ratio of the integrals, the number of protons for each signal, and the known concentration of the internal standard.

Mandatory Visualizations

Experimental_Workflow cluster_prep Sample & Standard Preparation cluster_analysis Analytical Techniques cluster_data Data Processing & Evaluation Sample Sample Collection Spike Internal Standard Spiking Sample->Spike qNMR qNMR Analysis Sample->qNMR Stock Stock Solution (1 mg/mL) Cal_Standards Calibration Standards Stock->Cal_Standards Cal_Standards->Spike GCMS GC-MS Analysis Spike->GCMS GCFID GC-FID Analysis Spike->GCFID Quant Quantification GCMS->Quant Ident Identification GCMS->Ident GCFID->Quant qNMR->Quant Validation Method Validation Quant->Validation Ident->Validation

Caption: A generalized workflow for the analysis of 2-Methoxy-2,3-dimethylbutane.

Technique_Selection Start Start: Analytical Need Need_ID Is structural confirmation required? Start->Need_ID Complex_Matrix Is the sample matrix complex? Need_ID->Complex_Matrix No GC_MS Use GC-MS Need_ID->GC_MS Yes High_Throughput Is high throughput a priority? Complex_Matrix->High_Throughput No Complex_Matrix->GC_MS Yes Primary_Quant Is a primary ratio measurement needed? High_Throughput->Primary_Quant No GC_FID Use GC-FID High_Throughput->GC_FID Yes Primary_Quant->GC_FID No qNMR Consider qNMR Primary_Quant->qNMR Yes

Caption: A decision tree for selecting the appropriate analytical technique.

References

Comparative

Benchmarking 2-Methoxy-2,3-dimethylbutane: A Comparative Guide for Catalytic Applications

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of 2-Methoxy-2,3-dimethylbutane, a tertiary ether, in the context of its potential applications in catalysis. Due...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-Methoxy-2,3-dimethylbutane, a tertiary ether, in the context of its potential applications in catalysis. Due to a lack of direct experimental benchmarking data in publicly available literature, this guide leverages comparative data from analogous ethers and discusses its potential performance based on its structural and physical properties.

Introduction to 2-Methoxy-2,3-dimethylbutane

2-Methoxy-2,3-dimethylbutane, also known as methyl 1,1,2-trimethylpropyl ether, is a seven-carbon tertiary ether. Its highly branched structure and the presence of an ether linkage suggest its potential utility as a solvent in catalytic reactions, particularly those requiring aprotic, polar media with good hydrocarbon solubility. It can be considered a structural analogue of methyl tert-butyl ether (MTBE), a well-known fuel additive and solvent.

The synthesis of 2-Methoxy-2,3-dimethylbutane can be achieved via the acid-catalyzed addition of methanol (B129727) to 2,3-dimethyl-2-butene.

Physicochemical Properties: A Comparative Overview

The performance of a solvent in catalysis is heavily influenced by its physical properties. The following table compares key properties of 2-Methoxy-2,3-dimethylbutane with other common ethereal solvents.

Property2-Methoxy-2,3-dimethylbutaneMethyl tert-butyl ether (MTBE)Tetrahydrofuran (THF)Diethyl Ether
Molecular Formula C₇H₁₆OC₅H₁₂OC₄H₈OC₄H₁₀O
Molecular Weight ( g/mol ) 116.2088.1572.1174.12
Boiling Point (°C) ~118 (Predicted)55.26634.6
Density (g/cm³) ~0.77 (Predicted)0.7400.8890.713
Solubility in Water Sparingly solubleSparingly solubleMiscibleSlightly soluble

Data for 2-Methoxy-2,3-dimethylbutane are predicted values due to the limited availability of experimental data. Data for other solvents are from standard chemical databases.

The higher boiling point of 2-Methoxy-2,3-dimethylbutane compared to MTBE and diethyl ether suggests its suitability for catalytic reactions requiring elevated temperatures. Its expected low polarity and aprotic nature make it a potential solvent for reactions involving organometallic reagents or sensitive catalysts.

Potential Catalytic Applications and Performance Considerations

Given its structural similarity to MTBE, 2-Methoxy-2,3-dimethylbutane could be explored as a solvent in a variety of catalytic reactions, including:

  • Acid Catalysis: Like other ethers, it can act as a Lewis base, potentially influencing the activity of Lewis acid catalysts. Its stability in acidic conditions would need to be evaluated, as ether cleavage can occur.

  • Organometallic Catalysis: Its expected good solubility for organic substrates and organometallic complexes, coupled with its relatively inert nature, makes it a candidate for cross-coupling reactions (e.g., Suzuki, Heck).

  • Polymerization Reactions: It could serve as a solvent for certain types of polymerization, where solvent polarity and coordination can affect reaction kinetics and polymer properties.

Performance Considerations:

  • Steric Hindrance: The bulky tertiary structure of 2-Methoxy-2,3-dimethylbutane might influence reaction rates by sterically hindering the approach of reactants to the catalytic center.

  • Solvation Effects: Its specific solvation effects on catalyst stability and reactivity would need to be experimentally determined and compared to other ethereal solvents.

  • Peroxide Formation: Like other ethers, it may form explosive peroxides upon exposure to air and light. Proper handling and storage are crucial.

Proposed Experimental Protocol for Benchmarking

To objectively benchmark the performance of 2-Methoxy-2,3-dimethylbutane, a well-understood and widely studied catalytic reaction can be used as a model. A Suzuki-Miyaura cross-coupling reaction is a suitable choice.

Objective: To compare the performance of 2-Methoxy-2,3-dimethylbutane against THF and 1,4-Dioxane as a solvent in the Suzuki-Miyaura coupling of 4-bromotoluene (B49008) and phenylboronic acid.

Materials:

  • 4-bromotoluene

  • Phenylboronic acid

  • Palladium(II) acetate (B1210297) (catalyst precursor)

  • Triphenylphosphine (B44618) (ligand)

  • Potassium carbonate (base)

  • 2-Methoxy-2,3-dimethylbutane (test solvent)

  • Tetrahydrofuran (THF) (benchmark solvent)

  • 1,4-Dioxane (benchmark solvent)

  • Internal standard (e.g., dodecane)

  • Anhydrous, deoxygenated solvents

Experimental Workflow:

experimental_workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_analysis Analysis cluster_data Data Evaluation p1 Schlenk flask under Argon p2 Add Pd(OAc)2, PPh3, K2CO3 p1->p2 p3 Add 4-bromotoluene, Phenylboronic acid p2->p3 p4 Add Solvent (Test or Benchmark) & Internal Standard p3->p4 r1 Heat to 80°C p4->r1 r2 Stir for 4 hours r1->r2 a1 Cool to RT r2->a1 a2 Take aliquot a1->a2 a3 Filter and dilute a2->a3 a4 GC-MS Analysis a3->a4 d1 Calculate Yield a4->d1 d2 Determine Selectivity d1->d2 d3 Compare Solvent Performance d2->d3

Caption: Proposed experimental workflow for benchmarking solvent performance.

Procedure:

  • To a dried Schlenk flask under an argon atmosphere, add palladium(II) acetate (1 mol%), triphenylphosphine (2 mol%), and potassium carbonate (2.0 equivalents).

  • Add 4-bromotoluene (1.0 equivalent) and phenylboronic acid (1.2 equivalents).

  • Add 5 mL of the designated solvent (2-Methoxy-2,3-dimethylbutane, THF, or 1,4-Dioxane) and the internal standard.

  • Heat the reaction mixture to 80°C and stir for 4 hours.

  • Cool the reaction to room temperature and take an aliquot.

  • Filter the aliquot through a short plug of silica (B1680970) gel, eluting with ethyl acetate.

  • Analyze the filtrate by GC-MS to determine the yield and selectivity of the biphenyl (B1667301) product.

Data Presentation:

The results should be summarized in a table for direct comparison.

SolventReaction Time (h)Conversion (%)Yield (%)Selectivity (%)
2-Methoxy-2,3-dimethylbutane4
Tetrahydrofuran (THF)4
1,4-Dioxane4

Synthesis Pathway

The following diagram illustrates a common synthetic route to 2-Methoxy-2,3-dimethylbutane.

synthesis_pathway r1 2,3-Dimethyl-2-butene catalyst Acid Catalyst (e.g., H2SO4) r1->catalyst r2 Methanol r2->catalyst product 2-Methoxy-2,3-dimethylbutane catalyst->product Electrophilic Addition

Validation

A Comparative Analysis of 2-Methoxy-2,3-dimethylbutane and Other Leading Octane Boosters

For researchers, scientists, and drug development professionals, the quest for efficient and effective octane (B31449) boosters is paramount in optimizing engine performance and fuel efficiency. This guide provides an ob...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the quest for efficient and effective octane (B31449) boosters is paramount in optimizing engine performance and fuel efficiency. This guide provides an objective comparison of 2-methoxy-2,3-dimethylbutane against other commonly used octane enhancers—Methyl tert-butyl ether (MTBE), Ethyl tert-butyl ether (ETBE), and ethanol (B145695)—supported by experimental data.

Executive Summary

2-Methoxy-2,3-dimethylbutane (MDMB) presents itself as a viable octane booster, demonstrating high Research Octane Number (RON) and Motor Octane Number (MON) values. While its octane ratings are slightly lower than those of MTBE, they are comparable to other widely utilized ethers and alcohols. This guide delves into the quantitative performance of these compounds, outlines the standardized methodologies for octane number determination, and provides a visual representation of the comparative landscape.

Data Presentation: A Quantitative Comparison of Octane Boosters

The efficacy of an octane booster is primarily determined by its Research Octane Number (RON) and Motor Octane Number (MON). RON correlates with low-speed, mild driving conditions, whereas MON is indicative of performance under high-speed, heavy-load conditions. The following table summarizes the available experimental data for 2-methoxy-2,3-dimethylbutane and its counterparts.

Octane BoosterChemical FormulaResearch Octane Number (RON)Motor Octane Number (MON)
2-Methoxy-2,3-dimethylbutane (MDMB) C₇H₁₆O108.1[1]96.8[1]
Methyl tert-butyl ether (MTBE) C₅H₁₂O115-135[2]98-110[2]
Ethyl tert-butyl ether (ETBE) C₆H₁₄O119[2]103[2]
Ethanol C₂H₅OH108-108.5[3]90.7[3]

Note: The reported RON and MON for MTBE can vary depending on the base gasoline blendstock.[2]

Experimental Protocols: Determining Octane Efficacy

The determination of RON and MON values is governed by standardized testing methods developed by ASTM International. These protocols ensure the reproducibility and comparability of results across different laboratories and studies.

Research Octane Number (RON) - ASTM D2699

This test method ascertains the anti-knock characteristics of motor fuels in a standardized single-cylinder Cooperative Fuel Research (CFR) engine under controlled, mild operating conditions (600 rpm). The performance of the test fuel is compared against primary reference fuels (a blend of isooctane (B107328) and n-heptane) to establish its RON.

Motor Octane Number (MON) - ASTM D2700

Similar to the RON test, the MON determination also employs a CFR engine but under more severe operating conditions, including a higher engine speed (900 rpm) and a preheated fuel-air mixture. This method assesses the fuel's resistance to knocking under heavy-load conditions.

Visualizing the Octane Booster Landscape

To better understand the relative performance of these octane boosters, the following diagram illustrates their positions based on their RON and MON values.

Octane_Boosters Octane Booster Performance Comparison cluster_ethers Ethers cluster_alcohols Alcohols MDMB 2-Methoxy-2,3-dimethylbutane RON: 108.1 MON: 96.8 MTBE MTBE RON: ~117 MON: ~102 ETBE ETBE RON: 119 MON: 103 Ethanol Ethanol RON: ~108 MON: ~91

Caption: Comparative RON and MON of selected octane boosters.

Logical Relationships in Octane Booster Selection

The choice of an octane booster is a multi-faceted decision involving not only its primary function of enhancing octane but also other factors such as production cost, environmental impact, and compatibility with fuel systems.

Octane_Booster_Selection Factors Influencing Octane Booster Selection A Octane Boosting Efficacy (RON & MON) E Optimal Octane Booster A->E B Production & Cost B->E C Environmental & Health Impact C->E D Fuel System Compatibility D->E

Caption: Key considerations for selecting an optimal octane booster.

Conclusion

2-Methoxy-2,3-dimethylbutane demonstrates strong potential as an effective octane booster, with RON and MON values that are competitive with established alternatives like ethanol and other fuel ethers. While MTBE and ETBE may exhibit slightly higher octane numbers, the overall efficacy and potential environmental benefits of MDMB warrant its consideration in the development of high-performance gasolines. Further research into its blending characteristics and long-term effects on engine components will be crucial in determining its widespread applicability.

References

Comparative

Correlating Spectroscopic Data with 2-Methoxy-2,3-dimethylbutane Purity: A Comparative Guide

For researchers, scientists, and drug development professionals, establishing the purity of chemical reagents is a critical step in ensuring the reliability and reproducibility of experimental results. This guide provide...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, establishing the purity of chemical reagents is a critical step in ensuring the reliability and reproducibility of experimental results. This guide provides a comprehensive comparison of spectroscopic methods for assessing the purity of 2-Methoxy-2,3-dimethylbutane, a commonly used solvent and reagent. We present detailed experimental protocols and supporting data to correlate spectral features with compound purity, offering a practical framework for quality control in a laboratory setting.

Introduction to Purity Assessment

2-Methoxy-2,3-dimethylbutane, also known as methyl tert-amyl ether (MTBE) isomer, is synthesized from the reaction of methanol (B129727) and 2,3-dimethylbutene (tetramethylethylene). Consequently, common impurities may include unreacted starting materials and byproducts from side reactions. The presence of these impurities can significantly impact chemical reactions and biological assays. Therefore, robust analytical methods are required to accurately determine the purity of 2-Methoxy-2,3-dimethylbutane.

This guide explores the application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Fourier-Transform Infrared Spectroscopy (FTIR), and Gas Chromatography-Mass Spectrometry (GC-MS) for purity analysis. We also discuss alternative methods such as Gas Chromatography with Flame Ionization Detection (GC-FID) for quantitative assessment.

Spectroscopic Analysis for Purity Determination

Spectroscopic techniques provide a powerful means to identify and quantify impurities in a given sample. Each method offers unique insights into the molecular structure and composition of the material being analyzed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary analytical technique that provides detailed information about the molecular structure of a compound and can be used for quantitative analysis (qNMR).

¹H NMR Spectroscopy: The proton NMR spectrum of 2-Methoxy-2,3-dimethylbutane is expected to show distinct signals corresponding to the different proton environments in the molecule. The presence of impurity peaks can be identified by comparing the sample spectrum to a reference spectrum of the pure compound. The integration of these signals allows for the quantification of impurities.

¹³C NMR Spectroscopy: The carbon-13 NMR spectrum provides information on the carbon skeleton of the molecule. Each unique carbon atom gives a distinct signal, and the presence of unexpected signals can indicate impurities.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-Methoxy-2,3-dimethylbutane and Potential Impurities

CompoundGroup¹H Chemical Shift (ppm)¹³C Chemical Shift (ppm)
2-Methoxy-2,3-dimethylbutane -OCH₃~3.1 - 3.3 (s, 3H)~48 - 50
-C(CH₃)₂~1.1 - 1.3 (s, 6H)~75 - 77 (quaternary C)
-CH(CH₃)₂~1.7 - 1.9 (m, 1H)~34 - 36
-CH(CH₃)₂~0.8 - 1.0 (d, 6H)~17 - 19
Methanol (Impurity) -OHVariable-
-CH₃~3.4 (s)~49
2,3-Dimethylbutene (Impurity) =C(CH₃)₂~1.6 (s)~120 (olefinic C)
~20 (allylic C)

Note: Predicted chemical shifts are based on analogous structures and may vary slightly based on solvent and experimental conditions.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify functional groups present in a molecule. The FTIR spectrum of 2-Methoxy-2,3-dimethylbutane is characterized by strong C-H stretching and bending vibrations, as well as a characteristic C-O ether linkage absorption. The absence of a broad O-H stretch (around 3200-3600 cm⁻¹) can indicate the absence of significant alcohol impurities like methanol.

Table 2: Key FTIR Absorption Bands for 2-Methoxy-2,3-dimethylbutane and Potential Impurities

Functional GroupWavenumber (cm⁻¹)Description
C-H (alkane)2850-3000Stretching
C-O (ether)1070-1150Stretching
O-H (alcohol impurity)3200-3600 (broad)Stretching
C=C (alkene impurity)1640-1680Stretching
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique that separates volatile compounds in a mixture and provides their mass spectra for identification. In the context of 2-Methoxy-2,3-dimethylbutane purity, GC can separate the main component from volatile impurities. The mass spectrometer then provides a fragmentation pattern for each separated component, allowing for their unambiguous identification.

Table 3: Expected GC-MS Fragmentation for 2-Methoxy-2,3-dimethylbutane

m/zPossible Fragment
116Molecular Ion [M]⁺
101[M - CH₃]⁺
87[M - C₂H₅]⁺
73[C₄H₉O]⁺
59[C₃H₇O]⁺
43[C₃H₇]⁺ (Isopropyl cation)

Alternative Purity Assessment Methods

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for quantitative analysis. After separation on a GC column, the components are burned in a hydrogen-air flame, producing ions that generate a current proportional to the amount of analyte. By using an internal or external standard, the purity of 2-Methoxy-2,3-dimethylbutane can be accurately determined.

Experimental Protocols

Quantitative ¹H NMR (qNMR) Spectroscopy
  • Sample Preparation: Accurately weigh a known amount of the 2-Methoxy-2,3-dimethylbutane sample and a certified internal standard (e.g., maleic acid) into a vial. Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).

  • Data Acquisition: Acquire the ¹H NMR spectrum using a calibrated spectrometer. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to allow for full magnetization recovery.

  • Data Processing: Process the spectrum with appropriate phasing and baseline correction.

  • Purity Calculation: Integrate a well-resolved signal of 2-Methoxy-2,3-dimethylbutane and a signal from the internal standard. The purity is calculated using the following formula:

    Purity (%) = (I_sample / N_sample) * (N_standard / I_standard) * (MW_sample / W_sample) * (W_standard / MW_standard) * P_standard

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • W = Weight

    • P = Purity of the standard

GC-FID Analysis
  • Sample Preparation: Prepare a stock solution of 2-Methoxy-2,3-dimethylbutane in a suitable solvent (e.g., dichloromethane). Prepare a series of calibration standards of known concentrations.

  • Instrumental Conditions:

    • Column: A non-polar capillary column (e.g., DB-1 or equivalent).

    • Injector Temperature: 250 °C

    • Detector Temperature: 280 °C

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 150 °C at 10 °C/min.

  • Analysis: Inject the calibration standards to generate a calibration curve. Inject the sample solution.

  • Quantification: Determine the concentration of 2-Methoxy-2,3-dimethylbutane in the sample from the calibration curve and calculate the purity based on the initial sample weight.

Visualization of Experimental Workflow

Purity_Assessment_Workflow cluster_sample Sample Preparation cluster_spectroscopy Spectroscopic Analysis cluster_quantification Quantitative Analysis cluster_results Results Sample 2-Methoxy-2,3-dimethylbutane Sample NMR NMR (1H, 13C) Sample->NMR FTIR FTIR Sample->FTIR GCMS GC-MS Sample->GCMS qNMR qNMR Sample->qNMR GCFID GC-FID Sample->GCFID Purity Purity Determination NMR->Purity Impurities Impurity Identification FTIR->Impurities GCMS->Impurities qNMR->Purity GCFID->Purity Impurities->Purity

Caption: Workflow for purity assessment of 2-Methoxy-2,3-dimethylbutane.

Conclusion

The purity of 2-Methoxy-2,3-dimethylbutane can be reliably assessed using a combination of spectroscopic techniques. While FTIR provides a rapid qualitative check for the presence of key functional groups and the absence of hydroxyl impurities, NMR and GC-MS offer detailed structural information for impurity identification. For accurate quantification, qNMR and GC-FID are the methods of choice. The selection of the most appropriate technique will depend on the specific requirements of the analysis, including the expected impurities, the desired level of accuracy, and the available instrumentation. By implementing the protocols outlined in this guide, researchers can confidently ascertain the purity of their 2-Methoxy-2,3-dimethylbutane, thereby enhancing the quality and reliability of their scientific work.

Validation

A Comparative Guide to the Analysis of 2-Methoxy-2,3-dimethylbutane for Researchers and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the characterization of 2-Methoxy-2,3-dimethylbutane. While direct inter-laboratory comparison studies for this specific compound are not publicl...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comparative overview of analytical methodologies for the characterization of 2-Methoxy-2,3-dimethylbutane. While direct inter-laboratory comparison studies for this specific compound are not publicly available, this document outlines the pertinent analytical techniques, their experimental protocols, and a comparison of their performance based on the analysis of structurally related volatile organic compounds. This guide is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate analytical approach for their specific needs.

Physicochemical Properties of 2-Methoxy-2,3-dimethylbutane and Its Isomers

Understanding the basic properties of the analyte is crucial for method selection and development.

Property2-Methoxy-2,3-dimethylbutane(3R)-3-methoxy-2,2-dimethylbutane[1]1-Methoxy-2,3-dimethylbutane[2]
Molecular Formula C7H16O[3]C7H16OC7H16O
Molecular Weight 116.20 g/mol [1]116.20 g/mol 116.20 g/mol
IUPAC Name 2-methoxy-2,3-dimethylbutane[4](3R)-3-methoxy-2,2-dimethylbutane1-methoxy-2,3-dimethylbutane

Comparison of Analytical Techniques

The primary techniques for the analysis of volatile organic compounds like 2-Methoxy-2,3-dimethylbutane are Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

FeatureGas Chromatography-Mass Spectrometry (GC-MS)Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle Separates volatile compounds based on their partitioning between a stationary phase and a mobile gas phase, followed by detection and identification based on mass-to-charge ratio.[5]Provides detailed information about the molecular structure of a compound by observing the magnetic properties of atomic nuclei.[6][7]
Strengths High sensitivity and selectivity, excellent for identifying and quantifying trace amounts of volatile compounds in complex mixtures.[8][9]Unrivaled for structural elucidation, providing detailed information about the chemical environment of each atom in a molecule. Non-destructive.[6][7]
Weaknesses Can involve thermal degradation of labile compounds, requires sample volatilization.[10]Lower sensitivity compared to GC-MS, may require higher sample concentrations. Complex spectra can be challenging to interpret for mixtures.
Typical Application Purity assessment, impurity profiling, quantification of volatile organic compounds in various matrices.[11][12]Definitive structure confirmation, characterization of pure substances, and isomeric differentiation.[6][7][13][14]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a general guideline for the analysis of volatile ethers like 2-Methoxy-2,3-dimethylbutane and may require optimization based on the specific instrumentation and sample matrix.

1. Sample Preparation:

  • Direct Injection: For pure samples or concentrated solutions, dilute the sample in a volatile solvent (e.g., hexane, dichloromethane) to an appropriate concentration (e.g., 1-100 µg/mL).

  • Headspace Analysis: For solid or liquid matrices, headspace sampling is ideal for isolating volatile components.[12]

    • Static Headspace (SHS): Place a known amount of the sample into a sealed headspace vial and heat at a controlled temperature (e.g., 80°C) for a specific time (e.g., 20 minutes) to allow volatile compounds to partition into the gas phase.[12] An aliquot of the headspace gas is then injected into the GC-MS.

    • Dynamic Headspace (Purge and Trap): An inert gas is passed through the sample, stripping the volatile compounds, which are then collected on a sorbent trap before being thermally desorbed into the GC-MS.[5]

2. GC-MS System and Conditions:

  • Gas Chromatograph:

    • Injector: Split/splitless injector, typically operated at a temperature higher than the boiling point of the analyte (e.g., 250°C). A split injection is often used to prevent thermal degradation of sensitive compounds.[10]

    • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

    • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable for separating non-polar to moderately polar compounds.

    • Oven Temperature Program: A temperature gradient is used to separate compounds with different boiling points. A typical program might be: initial temperature of 40°C held for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Analyzer: Quadrupole or Ion Trap.

    • Scan Range: m/z 40-400.

3. Data Analysis:

  • Identify the peak corresponding to 2-Methoxy-2,3-dimethylbutane based on its retention time and mass spectrum.

  • The mass spectrum will show a molecular ion peak and characteristic fragment ions that can be used for structural confirmation.

  • Quantification is typically performed by integrating the peak area and comparing it to a calibration curve generated from standards of known concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol

This protocol provides a general procedure for obtaining ¹H and ¹³C NMR spectra for structural confirmation of 2-Methoxy-2,3-dimethylbutane.

1. Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified sample in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). The use of deuterated solvents is necessary to avoid large solvent signals in the ¹H NMR spectrum.[6]

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), which is set to 0.00 ppm and used as a reference for chemical shifts.[6][7]

  • Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer and Data Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better spectral resolution.

  • ¹H NMR Acquisition:

    • Acquire a one-dimensional proton spectrum.

    • Typical parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Acquire a one-dimensional carbon spectrum, often with proton decoupling to simplify the spectrum to single lines for each unique carbon atom.

    • A larger number of scans and a longer relaxation delay may be required due to the lower natural abundance of ¹³C.

3. Data Analysis:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons in each chemical environment.[6]

  • Analyze the chemical shifts (δ), splitting patterns (multiplicity), and coupling constants to elucidate the molecular structure. For 2,3-dimethylbutane (B166060), two distinct proton environments are expected with a 6:1 ratio.[6]

  • In the ¹³C NMR spectrum of the related 2,3-dimethylbutane, two signals are observed due to the molecule's symmetry, one for the four equivalent methyl carbons and one for the two equivalent methine carbons.[7] A similar analysis would be applied to 2-Methoxy-2,3-dimethylbutane to confirm its carbon skeleton.

Visualizing the Analytical Workflow

The following diagrams illustrate the general workflows for the analytical techniques discussed.

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Sample Sample Dilution Direct Injection (Dilution) Sample->Dilution Headspace Headspace Sampling Sample->Headspace Injection Injection Dilution->Injection Headspace->Injection Separation GC Separation Injection->Separation Ionization Ionization (EI) Separation->Ionization Detection MS Detection Ionization->Detection Data Data Acquisition Detection->Data Analysis Peak Identification & Quantification Data->Analysis NMR_Workflow cluster_prep Sample Preparation cluster_analysis NMR Analysis cluster_data Data Processing Sample Pure Sample Dissolution Dissolution in Deuterated Solvent Sample->Dissolution Acquisition Data Acquisition (¹H, ¹³C) Dissolution->Acquisition Processing Fourier Transform & Phasing Acquisition->Processing Interpretation Structural Elucidation Processing->Interpretation

References

Safety & Regulatory Compliance

Safety

Proper Disposal of 2-Methoxy-2,3-dimethylbutane: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Responsible Disposal of 2-Methoxy-2,3-dimethylbutane For researchers, scientists, and drug development professionals, the proper management and disposal of chemical was...

Author: BenchChem Technical Support Team. Date: December 2025

Essential Safety and Logistical Information for the Responsible Disposal of 2-Methoxy-2,3-dimethylbutane

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-Methoxy-2,3-dimethylbutane, a flammable liquid and irritant. Adherence to these procedures is essential to mitigate risks and ensure compliance with safety regulations.

Key Hazards and Safety Precautions

2-Methoxy-2,3-dimethylbutane, also known as Pinacol dimethyl ether, presents several hazards that must be addressed during handling and disposal.[1] It is classified as a flammable liquid and vapor, and can cause skin and serious eye irritation, as well as potential respiratory irritation.[1] Like other ethers, it has the potential to form explosive peroxides upon prolonged storage and exposure to air and light.[2][3][4]

Personal Protective Equipment (PPE):

Before initiating any disposal procedures, ensure the following personal protective equipment is worn:

PPE CategorySpecific Recommendations
Eye/Face Protection Chemical safety goggles or a face shield.
Skin Protection Chemical-resistant gloves (e.g., nitrile) and a lab coat.
Respiratory Protection Use in a well-ventilated area or fume hood. If ventilation is inadequate, a NIOSH-approved respirator is necessary.

Step-by-Step Disposal Protocol

The disposal of 2-Methoxy-2,3-dimethylbutane must be conducted as hazardous waste. Under no circumstances should it be disposed of down the drain or in regular trash.[3][5]

1. Waste Collection and Segregation:

  • Container: Use a designated, leak-proof, and chemically compatible container for collecting waste 2-Methoxy-2,3-dimethylbutane. The container must be clearly labeled as "Hazardous Waste" and specify the contents.

  • Segregation: Do not mix 2-Methoxy-2,3-dimethylbutane waste with other incompatible waste streams.

2. Container Management:

  • Labeling: Ensure the waste container is accurately labeled with the chemical name, concentration, and associated hazards.

  • Closure: Keep the waste container tightly sealed when not in use to prevent the release of flammable vapors.[5]

  • Storage: Store the waste container in a designated, well-ventilated, and cool area, away from sources of ignition.

3. Handling of Empty Containers:

  • Empty containers that previously held 2-Methoxy-2,3-dimethylbutane must also be treated as hazardous waste.

  • The first rinse of the empty container with a suitable solvent must be collected and disposed of as hazardous waste.[5] Subsequent rinses may be permissible for drain disposal depending on local regulations, but it is best practice to collect all rinsates as hazardous waste.

4. Spill Management:

In the event of a spill, immediate action is required to contain the material and prevent exposure.

  • Small Spills (<1 Liter):

    • Evacuate all non-essential personnel from the area.

    • Remove all sources of ignition.

    • Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

    • Carefully collect the absorbed material into a designated hazardous waste container.

    • Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

  • Large Spills (>1 Liter):

    • Evacuate the area immediately.

    • Alert your institution's Environmental Health and Safety (EHS) department and follow their emergency procedures.[4]

    • Do not attempt to clean up a large spill without specialized training and equipment.

5. Final Disposal:

  • All waste containing 2-Methoxy-2,3-dimethylbutane must be disposed of through a licensed hazardous waste disposal company.[6]

  • Contact your institution's EHS department to arrange for a scheduled pickup of your hazardous waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Methoxy-2,3-dimethylbutane.

A Waste Generation (2-Methoxy-2,3-dimethylbutane) B Segregate and Collect in Labeled, Closed Container A->B C Store in Designated Hazardous Waste Area B->C D Schedule Waste Pickup with Environmental Health & Safety (EHS) C->D E Licensed Hazardous Waste Disposal Vendor D->E F Proper Disposal E->F

Disposal workflow for 2-Methoxy-2,3-dimethylbutane.

References

Handling

Personal protective equipment for handling 2-Methoxy-2,3-dimethylbutane

Essential Safety and Handling Guide for 2-Methoxy-2,3-dimethylbutane Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methoxy-2,3-dimethylbutane could not be located. The following guidance is based on the safety dat...

Author: BenchChem Technical Support Team. Date: December 2025

Essential Safety and Handling Guide for 2-Methoxy-2,3-dimethylbutane

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methoxy-2,3-dimethylbutane could not be located. The following guidance is based on the safety data of structurally similar chemicals, including 2,3-dimethoxy-2,3-dimethylbutane, 2,2-dimethylbutane, and 2,3-dimethylbutane. It is imperative to handle this chemical with caution and to consult with your institution's safety officer for any specific handling and disposal protocols.

This guide provides essential safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 2-Methoxy-2,3-dimethylbutane.

Hazard Identification and Classification

Based on analogous compounds, 2-Methoxy-2,3-dimethylbutane is anticipated to be a flammable liquid that may cause skin and eye irritation.

Anticipated GHS Hazard Classification:

Hazard ClassHazard Category
Flammable LiquidsCategory 2 or 3
Skin Corrosion/IrritationCategory 2
Serious Eye Damage/Eye IrritationCategory 2A
Specific target organ toxicity — single exposure (Central nervous system)Category 3

Signal Word: Danger or Warning

Anticipated Hazard Statements:

  • Highly flammable liquid and vapor.[1]

  • Causes skin irritation.[1]

  • Causes serious eye irritation.

  • May cause drowsiness or dizziness.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 2-Methoxy-2,3-dimethylbutane to minimize exposure risk.

PPE CategoryItemSpecifications and Recommendations
Eye and Face Protection Safety GogglesChemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn. A face shield may be necessary if there is a potential for splashing.
Hand Protection Chemical-Resistant GlovesWear appropriate protective gloves to prevent skin exposure. Nitrile gloves may be suitable, but it is recommended to consult the glove manufacturer's resistance data for specific chemicals.
Body Protection Laboratory CoatA standard flame-resistant laboratory coat should be worn. For tasks with a higher risk of splashes or spills, a chemical-resistant apron or coveralls may be necessary.
Respiratory Protection Air-Purifying RespiratorIn situations where vapors may be generated or ventilation is inadequate, a NIOSH-approved air-purifying respirator with an organic vapor (OV) cartridge is recommended.
Handling and Storage

Proper handling and storage procedures are essential for maintaining a safe laboratory environment.

Handling:

  • Work in a well-ventilated area, preferably in a chemical fume hood.

  • Keep away from heat, sparks, open flames, and other ignition sources.

  • Ground and bond containers when transferring material to prevent static electricity.

  • Use only non-sparking tools.[2]

  • Avoid contact with skin and eyes.

  • Avoid breathing vapors.

  • Wash hands thoroughly after handling.

Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.

  • Store away from incompatible materials such as strong oxidizing agents.

  • Keep in a designated flammable liquids storage cabinet.

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure RouteFirst-Aid Measures
Inhalation Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek immediate medical attention.
Skin Contact Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.
Spill and Disposal Procedures

A clear plan for managing spills and disposing of waste is necessary to ensure safety and environmental compliance.

Spill Response:

  • Evacuate: Immediately evacuate the area of all non-essential personnel.

  • Ventilate: Ensure the area is well-ventilated.

  • Contain: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.

  • Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

  • PPE: Wear appropriate PPE during the entire cleanup process.

Disposal Plan:

  • Dispose of waste in accordance with all applicable federal, state, and local regulations.

  • This chemical will likely be classified as a flammable hazardous waste.

  • Do not pour down the drain.

  • Contaminated materials (e.g., gloves, absorbent materials) should be placed in a sealed, labeled container and disposed of as hazardous waste.

Workflow for Handling 2-Methoxy-2,3-dimethylbutane

Workflow for Handling 2-Methoxy-2,3-dimethylbutane cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal cluster_emergency Emergency Assess Risks Assess Risks Gather PPE Gather PPE Assess Risks->Gather PPE Prepare Work Area Prepare Work Area Gather PPE->Prepare Work Area Transfer Chemical Transfer Chemical Prepare Work Area->Transfer Chemical Perform Experiment Perform Experiment Transfer Chemical->Perform Experiment Decontaminate Decontaminate Perform Experiment->Decontaminate Spill Spill Perform Experiment->Spill Exposure Exposure Perform Experiment->Exposure Dispose Waste Dispose Waste Decontaminate->Dispose Waste Spill->Decontaminate Clean Up Follow First Aid Follow First Aid Exposure->Follow First Aid

Caption: Workflow for the safe handling and disposal of 2-Methoxy-2,3-dimethylbutane.

References

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